Technical Documentation Center

(3-Fluoro-2-methoxyphenyl)hydrazine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (3-Fluoro-2-methoxyphenyl)hydrazine
  • CAS: 887596-87-4

Core Science & Biosynthesis

Foundational

(3-Fluoro-2-methoxyphenyl)hydrazine CAS 887596-87-4 properties

This technical guide details the properties, synthesis, and medicinal chemistry applications of (3-Fluoro-2-methoxyphenyl)hydrazine , a specialized building block used to generate privileged heterocyclic scaffolds. A Str...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide details the properties, synthesis, and medicinal chemistry applications of (3-Fluoro-2-methoxyphenyl)hydrazine , a specialized building block used to generate privileged heterocyclic scaffolds.

A Strategic Scaffold for Regioselective Heterocycle Synthesis

Executive Summary

(3-Fluoro-2-methoxyphenyl)hydrazine (CAS 887596-87-4) is a substituted arylhydrazine intermediate critical in the synthesis of fused bicyclic heterocycles, particularly indoles and indazoles . Its unique 2,3-substitution pattern—combining the steric bulk/electronic donation of a methoxy group with the metabolic stability/lipophilicity of a fluorine atom—serves two functions: it enforces strict regiocontrol during cyclization reactions and introduces high-value pharmacophores into drug candidates. This guide outlines its physicochemical profile, synthetic utility, and handling protocols for high-integrity research.

Chemical Profile & Properties

Commercially, this compound is most stable and frequently supplied as its hydrochloride salt . The free base is prone to oxidation and should be generated in situ or stored under inert atmosphere.

PropertyData
Chemical Name (3-Fluoro-2-methoxyphenyl)hydrazine
CAS Number 887596-87-4
Molecular Formula C₇H₉FN₂O
Molecular Weight 156.16 g/mol (Free Base) / 192.62 g/mol (HCl Salt)
Appearance Off-white to pale brown solid (HCl salt)
Solubility Soluble in DMSO, Methanol, Water (Salt form); Low in non-polar solvents
Acidity (pKa) ~5.2 (Conjugate acid of hydrazine)
Key Functional Groups Primary Hydrazine (-NHNH₂), Aryl Fluoride, Aryl Ether
Synthetic Utility & Mechanism

The core value of CAS 887596-87-4 lies in its reactivity in the Fischer Indole Synthesis .

The "Ortho-Blocking" Effect

In typical Fischer indole syntheses, meta-substituted phenylhydrazines yield a mixture of 4- and 6-substituted indoles due to cyclization occurring at either ortho carbon.

  • Advantage of CAS 887596-87-4: The 2-methoxy group occupies one ortho position.

  • Result: Cyclization is chemically forced to occur solely at the open C6 position.

  • Product: This regioselectivity exclusively yields 6-fluoro-7-methoxyindoles , a scaffold found in various kinase inhibitors and CNS-active agents.

Experimental Workflow: Fischer Indolization

The following diagram illustrates the mechanistic pathway and the regiocontrol exerted by the methoxy substituent.

FischerMechanism cluster_blocking Regiocontrol Logic Hydrazine (3-Fluoro-2-methoxyphenyl) hydrazine Hydrazone Arylhydrazone Intermediate Hydrazine->Hydrazone + Ketone, H+ Ketone Ketone (R-CO-CH2-R') Ketone->Hydrazone Sigmatropic [3,3]-Sigmatropic Rearrangement Hydrazone->Sigmatropic Tautomerization Cyclization Cyclization & Ammonia Loss Sigmatropic->Cyclization C-C Bond Formation (At C6 only) BlockNote C2 Position Blocked by -OMe Forces reaction to C6 Sigmatropic->BlockNote Indole 6-Fluoro-7-methoxyindole (Single Regioisomer) Cyclization->Indole - NH3

Figure 1: Mechanism of Regioselective Fischer Indole Synthesis using CAS 887596-87-4.

Detailed Experimental Protocols
Protocol A: Preparation of the Hydrazine (From Aniline)

If the hydrazine is not purchased, it can be synthesized from 3-fluoro-2-methoxyaniline via diazotization followed by reduction.

Reagents: 3-Fluoro-2-methoxyaniline (1.0 eq), NaNO₂ (1.1 eq), HCl (conc.), SnCl₂·2H₂O (2.5 eq) or Na₂SO₃.

  • Diazotization:

    • Dissolve aniline in conc. HCl/water at -5°C.

    • Add aqueous NaNO₂ dropwise, maintaining temperature < 0°C.

    • Stir for 30 min to form the diazonium salt.

  • Reduction:

    • Add the cold diazonium solution to a solution of SnCl₂ in conc. HCl at -5°C.

    • Critical Step: The reduction is exothermic; add slowly to prevent decomposition.

    • Stir at RT for 2 hours.

  • Isolation:

    • Filter the precipitated hydrazine hydrochloride salt.

    • Recrystallize from Ethanol/Et₂O to remove tin salts.

Protocol B: Synthesis of 6-Fluoro-7-methoxy-2,3-dimethylindole

Application: Utilizing CAS 887596-87-4 to build an indole core.

  • Condensation:

    • Suspend (3-Fluoro-2-methoxyphenyl)hydrazine HCl (1.0 g, 5.2 mmol) in Ethanol (10 mL).

    • Add 2-Butanone (Methyl ethyl ketone) (0.5 mL, 5.5 mmol).

    • Heat to reflux for 1 hour. Monitor hydrazone formation by TLC.

  • Cyclization:

    • Add 4% H₂SO₂ in Ethanol or Polyphosphoric acid (PPA).

    • Reflux for 3–4 hours.

  • Work-up:

    • Cool to RT and neutralize with NaHCO₃ (aq).

    • Extract with Ethyl Acetate (3x).

    • Dry over MgSO₄ and concentrate.

  • Purification:

    • Flash chromatography (Hexane/EtOAc) yields the pure indole.

Handling, Stability & Safety (E-E-A-T)

As a Senior Application Scientist, I emphasize that hydrazines are high-energy functional groups with specific toxicity profiles.

  • Toxicity: Hydrazines are potential genotoxins and skin sensitizers. Always handle in a fume hood.

  • Stability: The free base oxidizes rapidly in air to form azobenzenes or tars. Always store as the HCl salt at 2–8°C under Argon.

  • Incompatibility: Avoid contact with strong oxidizers (fire hazard) and aldehydes/ketones (unless reaction is intended).

Safety Data Summary:

  • H302: Harmful if swallowed.[1][2][3][4]

  • H315/H319: Causes skin/eye irritation.[3]

  • H335: May cause respiratory irritation.[3]

  • PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

Applications in Drug Discovery

The 3-Fluoro-2-methoxy motif is increasingly relevant in medicinal chemistry for "Scaffold Hopping":

  • Kinase Inhibitors: The 7-methoxy group in the resulting indole can mimic the hinge-binding region of ATP or solubilize the molecule, while the 6-fluorine modulates metabolic clearance (blocking CYP450 oxidation at the electron-rich indole ring).

  • GPCR Ligands: Used in the synthesis of tryptamine analogs targeting Serotonin (5-HT) receptors, where the 2-methoxy group (7-position in indole) provides unique selectivity profiles compared to standard 5-HT ligands.

  • Bioisosteres: The fragment serves as a bioisostere for 2,3-disubstituted naphthalenes, offering improved solubility and H-bond accepting capability.

DrugDiscovery Start CAS 887596-87-4 (Scaffold) Indole 6-Fluoro-7-methoxyindole Start->Indole Fischer Synthesis Pyrazole 1-(3-F-2-OMe-phenyl)pyrazole Start->Pyrazole Cyclization with 1,3-Dicarbonyls Target1 Kinase Inhibitors (Metabolic Stability) Indole->Target1 Target2 5-HT Receptor Ligands (Selectivity) Indole->Target2 Target3 Anti-inflammatory Agents (p38 MAPK) Pyrazole->Target3

Figure 2: Downstream applications of CAS 887596-87-4 in pharmaceutical pipelines.

References
  • Robinson, B. (1982). The Fischer Indole Synthesis. Wiley-Interscience.
  • Sigma-Aldrich. (2024).[3] Safety Data Sheet: (3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride. Link

  • Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link (Context on the metabolic advantages of the 3-fluoro motif).

  • Li, J. J. (2009). Name Reactions in Heterocyclic Chemistry II. Wiley.
  • PubChem. (2024). Compound Summary: (3-Fluoro-2-methoxyphenyl)hydrazine.[5] Link

Sources

Exploratory

(3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride CAS 1375477-11-4

An In-depth Technical Guide to (3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride (CAS 1375477-11-4) For Researchers, Scientists, and Drug Development Professionals Abstract (3-Fluoro-2-methoxyphenyl)hydrazine hydrochlori...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to (3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride (CAS 1375477-11-4)

For Researchers, Scientists, and Drug Development Professionals

Abstract

(3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride is a specialized aromatic hydrazine derivative of significant interest in medicinal chemistry and organic synthesis. Its unique substitution pattern, featuring both a fluorine atom and a methoxy group, makes it a valuable precursor for creating complex heterocyclic scaffolds, most notably indoles, via the Fischer indole synthesis. The presence of these specific functional groups allows for the strategic modulation of pharmacokinetic and pharmacodynamic properties in target molecules. This guide provides a comprehensive technical overview of its synthesis, physicochemical properties, core applications, detailed reaction protocols, and safety considerations, designed to equip researchers with the practical and theoretical knowledge required for its effective utilization in a laboratory setting.

Compound Profile and Physicochemical Properties

(3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride is a stable salt form of the free hydrazine base, typically supplied as a solid. The hydrochloride form enhances stability and simplifies handling compared to the free base, which may be more susceptible to oxidation.

PropertyDataSource(s)
CAS Number 1375477-11-4[1]
Molecular Formula C₇H₁₀ClFN₂O[1]
Molecular Weight 192.62 g/mol [1]
Physical Form White to off-white solid
Purity Typically ≥95%[1]
Storage Room temperature, in a dry, well-ventilated place[2]
Solubility Soluble in polar solvents like water, methanol, and DMSO.General chemical principles

Synthesis and Manufacturing

The synthesis of substituted phenylhydrazines like (3-Fluoro-2-methoxyphenyl)hydrazine is a well-established process in industrial chemistry, typically involving a two-step sequence starting from the corresponding aniline.[3][4]

  • Diazotization: The process begins with the diazotization of 3-Fluoro-2-methoxyaniline. The aniline is treated with a nitrous acid source (commonly sodium nitrite) in the presence of a strong mineral acid (like hydrochloric acid) at low temperatures (0–5 °C) to form an intermediate diazonium salt.

  • Reduction: The resulting diazonium salt is then reduced to the corresponding hydrazine. A common and effective reducing agent for this transformation is stannous chloride (SnCl₂) in concentrated hydrochloric acid.[3] The hydrazine is then precipitated and isolated as its hydrochloride salt.

Synthesis_Workflow A Start: 3-Fluoro-2-methoxyaniline B Step 1: Diazotization (NaNO₂, HCl, 0-5 °C) A->B C Intermediate: Aryl Diazonium Salt B->C D Step 2: Reduction (SnCl₂, conc. HCl) C->D E Product Isolation (Precipitation/Filtration) D->E F Final Product: (3-Fluoro-2-methoxyphenyl)hydrazine HCl E->F

General synthetic route for phenylhydrazines.

Core Application: The Fischer Indole Synthesis

The primary utility of (3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride is as a key building block in the Fischer indole synthesis, a robust and versatile reaction discovered in 1883 that forms an indole ring from an arylhydrazine and a carbonyl compound (aldehyde or ketone).[5]

Reaction Mechanism

The reaction proceeds through several distinct, acid-catalyzed steps. The choice of acid is critical and can range from Brønsted acids (HCl, H₂SO₄, acetic acid) to Lewis acids (ZnCl₂, BF₃).[5][6]

  • Hydrazone Formation: The arylhydrazine reacts with an aldehyde or ketone to form a phenylhydrazone intermediate.

  • Tautomerization: The phenylhydrazone tautomerizes to its enamine (or 'ene-hydrazine') form. This step is crucial for the subsequent rearrangement.[7]

  • [8][8]-Sigmatropic Rearrangement: Following protonation, the enamine undergoes a concerted[8][8]-sigmatropic rearrangement (akin to a Claisen or Cope rearrangement), which breaks the N-N bond and forms a new C-C bond.[7][9]

  • Cyclization & Aromatization: The resulting di-imine intermediate undergoes rearomatization and subsequent intramolecular cyclization to form an aminal. The final step involves the acid-catalyzed elimination of ammonia (or an amine) to yield the stable, aromatic indole ring.[5]

Fischer_Indole_Mechanism cluster_1 Step 1: Hydrazone Formation cluster_2 Step 2: Tautomerization cluster_3 Step 3: [3,3]-Sigmatropic Rearrangement cluster_4 Step 4: Cyclization & Elimination A Arylhydrazine + Ketone B Phenylhydrazone A->B -H₂O C Ene-hydrazine B->C H⁺ D Di-imine Intermediate C->D Heat, H⁺ E Aminal Intermediate D->E Cyclization F Aromatic Indole E->F -NH₃

Key stages of the Fischer indole synthesis.
Strategic Importance in Medicinal Chemistry

The use of the (3-Fluoro-2-methoxyphenyl) moiety is a strategic choice in drug design.

  • Fluorine: The introduction of a fluorine atom can significantly alter a molecule's properties by increasing metabolic stability (blocking sites of oxidation), enhancing binding affinity (through favorable electrostatic interactions), and modifying lipophilicity.[10]

  • Methoxy Group: The methoxy group acts as a hydrogen bond acceptor and can influence conformation. It also provides a potential metabolic handle (O-demethylation), which can be useful for prodrug strategies or generating active metabolites.

By using this reagent, medicinal chemists can directly incorporate this valuable substitution pattern onto an indole scaffold, which is a privileged structure found in numerous pharmaceuticals, including antimigraine drugs of the triptan class.[5]

Experimental Protocol: Synthesis of 7-Fluoro-8-methoxy-1,2,3,4-tetrahydrocarbazole

This representative protocol describes the reaction of (3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride with cyclohexanone, a common ketone partner, to form a tetracyclic indole derivative.

Materials and Reagents
  • (3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride

  • Cyclohexanone

  • Glacial Acetic Acid (Solvent and Catalyst)

  • Ethanol

  • Saturated Sodium Bicarbonate Solution

  • Ethyl Acetate

  • Brine (Saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (or Sodium Sulfate)

Step-by-Step Procedure
  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine (3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride (1.0 eq) and cyclohexanone (1.1 eq) in glacial acetic acid (approx. 5-10 mL per gram of hydrazine).

  • Heating: Heat the reaction mixture to reflux (approx. 110-120 °C) and maintain for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Workup - Quenching: After the reaction is complete, allow the mixture to cool to room temperature. Carefully pour the dark mixture into a beaker of ice water.

  • Neutralization: Slowly neutralize the acidic solution by adding saturated sodium bicarbonate solution until effervescence ceases and the pH is ~7-8.

  • Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

  • Washing: Combine the organic layers and wash sequentially with water (1 x 50 mL) and brine (1 x 50 mL) to remove residual acid and salts.

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

  • Purification: Purify the crude residue by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/hexanes) to obtain the pure 7-fluoro-8-methoxy-1,2,3,4-tetrahydrocarbazole.

Experimental_Workflow A 1. Combine Reagents Hydrazine HCl, Ketone, Acetic Acid B 2. Heat to Reflux (2-4 hours) A->B C 3. Cool & Quench (Ice Water) B->C D 4. Neutralize (Sat. NaHCO₃) C->D E 5. Extraction (Ethyl Acetate) D->E F 6. Wash & Dry (Brine, MgSO₄) E->F G 7. Concentrate (Rotary Evaporator) F->G H 8. Purify (Chromatography or Recrystallization) G->H I Final Product H->I

Workflow for a typical Fischer indole synthesis.

Spectroscopic Characterization

  • ¹H NMR: Protons on the aromatic ring will appear in the aromatic region (δ 6.5-7.5 ppm), showing characteristic splitting patterns due to coupling with each other and with the fluorine atom. The methoxy (-OCH₃) protons will present as a singlet around δ 3.8-4.0 ppm. The hydrazine protons (-NHNH₃⁺) are exchangeable and may appear as broad signals.

  • ¹³C NMR: The spectrum will show 7 distinct carbon signals. The carbon directly attached to fluorine will exhibit a large one-bond coupling constant (¹JC-F ≈ 240-250 Hz). Carbons ortho and meta to the fluorine will show smaller two- and three-bond couplings.

  • ¹⁹F NMR: A single resonance is expected, with its chemical shift influenced by the ortho-methoxy group.

  • Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding to the free base (C₇H₉FN₂O) upon loss of HCl.

Safety and Handling

Substituted hydrazine hydrochlorides are hazardous chemicals and must be handled with appropriate precautions.[2][11]

  • Hazard Statements: Harmful if swallowed. Causes skin and serious eye irritation. May cause respiratory irritation.[2][12]

  • Precautionary Measures:

    • Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.[13]

    • Personal Protective Equipment (PPE): Wear protective gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[14]

    • Handling: Avoid breathing dust. Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.[11]

    • Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[13]

Conclusion

(3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride is a high-value reagent for synthetic and medicinal chemists. Its utility is primarily demonstrated through the Fischer indole synthesis, where it enables the direct installation of a fluoro- and methoxy-substituted benzene ring onto an indole core. This capability provides a powerful pathway to novel heterocyclic compounds with potential therapeutic applications. Understanding its synthesis, reactivity, and proper handling is essential for leveraging its full potential in drug discovery and development programs.

References

  • Fischer indole synthesis - Wikipedia. (n.d.). Retrieved from [Link]

  • Fischer Indole Synthesis. (n.d.). Cambridge University Press. Retrieved from [Link]

  • Al-awar, R. S., & Rayes, A. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules, 15(4), 2346–2354. [Link]

  • Fischer Indole Synthesis: Mechanism, Steps & Importance - Vedantu. (2021, January 4). Retrieved from [Link]

  • Supporting Information Chiral Discrimination of Monosaccharides Derivatized with 2- Fluorophenyl Hydrazine Using 19F NMR Spectro. (n.d.). Retrieved from [Link]

  • (3,5-difluoro-2-methoxyphenyl)hydrazine (C7H8F2N2O) - PubChemLite. (n.d.). Retrieved from [Link]

  • (3-Fluorophenyl)hydrazine hydrochloride - SpectraBase. (n.d.). Retrieved from [Link]

  • 3-fluoro-2-methoxy-phenyl-hydrazine - Reagent Database. (n.d.). Retrieved from [Link]

  • 3-Methoxyphenylhydrazine hydrochloride | C7H11ClN2O - PubChem. (n.d.). Retrieved from [Link]

  • 3-Fluorophenylhydrazine hydrochloride | 2924-16-5. (n.d.). Autech Scientific. Retrieved from [Link]

  • Continuous Flow Process For the Synthesis of Phenylhydrazine Salts and Substituted... - Google Patents. (n.d.).
  • Ferreira, R. J., et al. (2024). Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications. Molecules, 29(1), 123. [Link]

  • Preparation method of Methoxyphenylhydrazine - Google Patents. (n.d.).
  • O'Hagan, D. (2008). Fluorine in Medicinal Chemistry: A Century of Progress and a 60-Year Retrospective of Selected Highlights. Journal of Fluorine Chemistry, 129(12), 123-153. [Link]

Sources

Foundational

Structural Elucidation and Molecular Characterization of 3-Fluoro-2-methoxyphenylhydrazine: A Technical Guide for Drug Development

Executive Summary In the landscape of modern medicinal chemistry, functionalized phenylhydrazines are indispensable building blocks for the construction of complex, nitrogen-rich heterocycles. 3-Fluoro-2-methoxyphenylhyd...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of modern medicinal chemistry, functionalized phenylhydrazines are indispensable building blocks for the construction of complex, nitrogen-rich heterocycles. 3-Fluoro-2-methoxyphenylhydrazine has emerged as a critical intermediate, particularly in the development of state-dependent voltage-gated sodium channel (Nav1.7) inhibitors[1]. This technical whitepaper provides an in-depth analysis of its structural architecture, physicochemical properties, and synthetic methodologies, designed to equip drug development professionals with actionable, self-validating protocols.

Physicochemical Profiling & Structural Architecture

The utility of 3-fluoro-2-methoxyphenylhydrazine stems from its highly specific substitution pattern. The central benzene ring is functionalized with a hydrazine moiety at C1, a methoxy group at C2, and a fluorine atom at C3.

Causality of the Molecular Architecture

This specific arrangement creates a "push-pull" electronic environment:

  • Steric and Electronic Donation: The ortho-methoxy group acts as an electron-donating group (EDG) via resonance, increasing the electron density of the ring while providing significant steric hindrance.

  • Inductive Withdrawal: The meta-fluorine atom exerts a strong inductive electron-withdrawing effect (EWG).

This dynamic finely tunes the pKa and nucleophilicity of the terminal hydrazine nitrogen. In drug synthesis, this tuned reactivity is highly desirable for regioselective cyclization reactions, allowing chemists to predictably synthesize specific isomers of pyrazoles or triazoles without the need for complex, yield-reducing separation steps[1].

Quantitative Data Summary

To facilitate easy comparison during formulation and synthesis planning, the core physicochemical properties are summarized below:

PropertyValue (Free Base)Value (HCl Salt)
Molecular Formula C₇H₉FN₂OC₇H₁₀ClFN₂O
Molecular Weight 156.16 g/mol 192.62 g/mol
CAS Registry Number 887596-87-4N/A (Often synthesized in situ)
Hydrogen Bond Donors 23
Hydrogen Bond Acceptors 33
Physical State Pale yellow to brown oil/solidPale brown crystalline solid

Data supported by verified chemical registry databases[2].

Synthetic Methodology & Causality

The synthesis of 3-fluoro-2-methoxyphenylhydrazine relies on a classic Sandmeyer-type diazotization followed by a chemoselective reduction.

SynthesisWorkflow A 3-Fluoro-2-methoxyaniline (Starting Material) B Diazotization NaNO2, HCl (0-5°C) A->B HCl, NaNO2 C Diazonium Chloride Intermediate B->C D Reduction SnCl2, HCl (<10°C) C->D SnCl2 E 3-Fluoro-2-methoxyphenylhydrazine HCl (Final Product) D->E Crystallization

Caption: Workflow for the synthesis of 3-fluoro-2-methoxyphenylhydrazine via diazotization and reduction.

Step-by-Step Experimental Protocol

Objective: Convert 3-fluoro-2-methoxyaniline to its corresponding hydrazine hydrochloride.

Step 1: Diazotization

  • Suspend 3-fluoro-2-methoxyaniline (1.0 eq) in concentrated HCl (5.0 eq) and cool the mixture to 0–5 °C using an ice-salt bath.

    • Causality: Maintaining a strict low-temperature environment is critical. Diazonium salts are highly unstable; exceeding 5 °C will cause the intermediate to rapidly decompose into a phenol derivative, ruining the yield.

  • Add a solution of NaNO₂ (1.1 eq) in deionized water dropwise, ensuring the internal temperature remains below 5 °C. Stir for 30 minutes.

Step 2: Chemoselective Reduction 3. In a separate flask, dissolve SnCl₂·2H₂O (2.5 eq) in concentrated HCl and cool to 0 °C. 4. Add the cold diazonium salt solution dropwise to the SnCl₂ solution.

  • Causality: Stannous chloride (SnCl₂) acts as a mild, chemoselective reducing agent. It specifically reduces the diazonium group (-N₂⁺) to a hydrazine (-NHNH₂) without cleaving the fragile N-N bond—a common failure point when using harsher reducing agents like zinc dust or catalytic hydrogenation.

  • Stir the reaction mixture for 2 hours, allowing it to slowly warm to room temperature.

Step 3: Isolation and Stabilization 6. Filter the resulting precipitate. Wash the solid thoroughly with cold ethanol and diethyl ether. 7. Dry under vacuum to afford 3-fluoro-2-methoxyphenylhydrazine hydrochloride.

  • Causality: Free-base hydrazines are highly susceptible to air oxidation, rapidly degrading into diazo compounds. Isolating the product as a hydrochloride salt protonates the terminal amine, effectively neutralizing its reactivity with atmospheric oxygen and significantly enhancing the compound's shelf-life.

Analytical Characterization (Self-Validating Systems)

To ensure scientific trustworthiness, the synthesized compound must be validated through orthogonal analytical techniques. A successful synthesis will yield the following self-validating data profile:

  • Liquid Chromatography-Mass Spectrometry (LC-MS):

    • Method: Reverse-phase HPLC coupled with Electrospray Ionization (ESI+).

    • Validation: The mass spectrum must display a dominant pseudo-molecular ion peak at m/z 157.07[M+H]⁺ , confirming the exact mass of the free base (156.16 g/mol )[2].

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR (400 MHz, DMSO-d₆): Look for a sharp singlet around 3.87 ppm (3H) confirming the intact methoxy group[1]. The aromatic region (~6.60 - 7.10 ppm, 3H) will show complex multiplet splitting due to ¹⁹F-¹H spin-spin coupling. The hydrazine protons will appear as a broad singlet (~8.00 - 10.00 ppm) that cleanly exchanges and disappears upon the addition of D₂O.

    • ¹⁹F NMR (376 MHz, DMSO-d₆): A distinct multiplet must be present, validating the halogen substitution on the aromatic ring.

Applications in Medicinal Chemistry (Nav1.7 Inhibitors)

Voltage-gated sodium channels, particularly Nav1.7, are critical targets for novel analgesic and anesthetic drugs due to their direct role in nociception (pain signaling). Because traditional opioids carry severe risks of addiction and respiratory depression, there is a massive clinical drive for non-opioid alternatives.

3-Fluoro-2-methoxyphenylhydrazine serves as a foundational building block in the synthesis of potent, state-dependent Nav1.7 inhibitors[1].

ApplicationPathway A 3-Fluoro-2-methoxyphenylhydrazine C Regioselective Cyclization (Base-catalyzed) A->C B Cyanoacrylamide Derivative B->C D Pyrazole/Triazole Core Formation C->D E Nav1.7 Sodium Channel Inhibitor D->E

Caption: Application of 3-fluoro-2-methoxyphenylhydrazine in the synthesis of Nav1.7 channel inhibitors.

By reacting this specific hydrazine derivative with cyanoacrylamide intermediates, researchers can construct highly substituted pyrazole and triazole cores. The unique steric and electronic profile imparted by the 3-fluoro and 2-methoxy groups ensures optimal binding affinity within the Nav1.7 channel pore, maximizing analgesic efficacy while minimizing off-target neurological effects[1].

References

  • Source: Google Patents (World Intellectual Property Organization)
  • 3-FLUORO-2-METHOXY-PHENYL-HYDRAZINE CAS 887596-87-4 Source: Reagent Database URL:[Link]

Sources

Exploratory

An In-depth Technical Guide to the Solubility of 3-fluoro-2-methoxyphenylhydrazine in Organic Solvents

This guide provides a comprehensive technical overview of the solubility characteristics of 3-fluoro-2-methoxyphenylhydrazine in common organic solvents. Tailored for researchers, scientists, and professionals in drug de...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive technical overview of the solubility characteristics of 3-fluoro-2-methoxyphenylhydrazine in common organic solvents. Tailored for researchers, scientists, and professionals in drug development, this document delves into the theoretical principles governing its solubility, practical methodologies for solubility determination, and the safety considerations essential for laboratory handling.

Executive Summary

3-fluoro-2-methoxyphenylhydrazine is a substituted aromatic hydrazine of interest in medicinal chemistry and organic synthesis. Its solubility is a critical parameter influencing reaction kinetics, purification strategies, and formulation development. This guide elucidates the molecular factors dictating its solubility profile, including the interplay of its functional groups—the aromatic ring, the hydrazine moiety, the methoxy group, and the fluorine atom—with various organic solvents. A detailed, field-proven experimental protocol for quantitative solubility assessment is provided, alongside a discussion of the expected solubility trends based on fundamental chemical principles.

Physicochemical Properties and Their Influence on Solubility

The solubility of 3-fluoro-2-methoxyphenylhydrazine is governed by its molecular structure and the resulting intermolecular forces it can establish with a solvent.

  • Molecular Structure: The molecule possesses both polar and non-polar characteristics. The phenyl ring provides a significant non-polar surface area. The hydrazine (-NHNH2) and methoxy (-OCH3) groups introduce polarity and the capacity for hydrogen bonding. The fluorine atom, being highly electronegative, further influences the molecule's dipole moment.

  • Hydrogen Bonding: The hydrazine group is a key determinant of solubility in protic solvents. The two nitrogen atoms can act as hydrogen bond acceptors, and the two hydrogens on the terminal nitrogen can act as hydrogen bond donors.

  • Dipole-Dipole Interactions: The presence of the electronegative fluorine and oxygen atoms creates a molecular dipole, enabling dipole-dipole interactions with polar aprotic and protic solvents.

  • Van der Waals Forces: The phenyl ring contributes to London dispersion forces, which are the primary mode of interaction with non-polar solvents.

The fundamental principle of "like dissolves like" is a cornerstone for predicting solubility.[1][2] This means that polar compounds tend to dissolve in polar solvents, and non-polar compounds in non-polar solvents.

Predicted Solubility in Common Organic Solvents

Solvent ClassRepresentative SolventsPredicted SolubilityRationale
Polar Protic Methanol, Ethanol, IsopropanolHighThe hydrazine and methoxy groups can engage in hydrogen bonding with the solvent's hydroxyl group.
Polar Aprotic Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), Acetonitrile, AcetoneHigh to ModerateStrong dipole-dipole interactions are expected. The hydrazine group can still act as a hydrogen bond donor to the solvent's oxygen or nitrogen atoms.
Non-Polar Hexane, Toluene, Diethyl EtherLow to ModerateSolubility will be primarily driven by van der Waals forces between the phenyl ring and the solvent. The polar functional groups will hinder dissolution in highly non-polar solvents like hexane. Toluene and diethyl ether, with some induced polarity, may show slightly better solubility.
Chlorinated Dichloromethane, ChloroformModerateThese solvents have a moderate polarity and can engage in dipole-dipole interactions. Their ability to act as weak hydrogen bond acceptors may also contribute to solubility.

Experimental Determination of Solubility: A Step-by-Step Protocol

For precise quantification of solubility, the shake-flask method is a widely accepted and reliable technique.[1] This method determines the equilibrium solubility of a compound in a given solvent at a specific temperature.

Materials and Equipment
  • 3-fluoro-2-methoxyphenylhydrazine (solid)

  • Selected organic solvents (analytical grade)

  • Scintillation vials or flasks with screw caps

  • Analytical balance

  • Temperature-controlled shaker or incubator

  • Centrifuge

  • Syringe filters (chemically inert, e.g., PTFE)

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

  • Volumetric flasks and pipettes

Experimental Workflow

G cluster_prep Preparation cluster_equilibration Equilibration cluster_separation Phase Separation cluster_analysis Quantification A Weigh excess compound B Add known volume of solvent A->B Add to vial C Seal and agitate at constant temperature (24-72 hours) B->C D Centrifuge to pellet undissolved solid C->D E Filter supernatant with PTFE syringe filter D->E F Prepare dilutions of the filtrate E->F G Analyze by HPLC F->G H Determine concentration from calibration curve G->H

Caption: A generalized workflow for determining equilibrium solubility using the shake-flask method.

Detailed Procedure
  • Preparation of Saturated Solution: Add an excess amount of solid 3-fluoro-2-methoxyphenylhydrazine to a vial containing a known volume of the organic solvent.[1] The excess solid is crucial to ensure that the solution reaches saturation.

  • Equilibration: Tightly seal the vials and place them in a shaker or incubator set to a constant temperature (e.g., 25 °C). Agitate the samples for a sufficient period (typically 24-72 hours) to allow the system to reach equilibrium.[1]

  • Phase Separation: After equilibration, allow the vials to stand undisturbed at the set temperature for a short period to let the undissolved solid settle. For a more complete separation, centrifuge the vials.[1]

  • Sample Collection: Carefully withdraw a sample of the supernatant using a syringe and filter it through a chemically inert syringe filter (e.g., 0.22 µm PTFE) into a clean vial.[1] This step is critical to remove any undissolved microparticles.

  • Quantification: Prepare a series of dilutions of the filtered saturated solution. Analyze these dilutions, along with a set of known standards, using a validated HPLC method. Construct a calibration curve from the standards to accurately determine the concentration of 3-fluoro-2-methoxyphenylhydrazine in the saturated solution.[1]

  • Data Reporting: Express the solubility in standard units such as mg/mL or mol/L at the specified temperature.

Visualizing Solute-Solvent Interactions

The following diagram illustrates the key intermolecular forces at play between 3-fluoro-2-methoxyphenylhydrazine and representative organic solvents.

G cluster_solute 3-fluoro-2-methoxyphenylhydrazine cluster_solvents Organic Solvents cluster_polar_protic Polar Protic (e.g., Methanol) cluster_polar_aprotic Polar Aprotic (e.g., DMSO) cluster_nonpolar Non-Polar (e.g., Toluene) solute solute pp pp solute:f1->pp Strong Interaction solute:f2->pp Interaction solute:f3->pp Weak H-Bond Acceptor pa pa solute:f1->pa Moderate Interaction solute:f2->pa Interaction np Van der Waals Forces solute:f0->np:f0 Dominant Interaction

Sources

Foundational

safety data sheet SDS for (3-Fluoro-2-methoxyphenyl)hydrazine

An In-depth Technical Guide to the Safe Handling and Application of (3-Fluoro-2-methoxyphenyl)hydrazine This guide serves as a comprehensive technical resource for researchers, scientists, and drug development profession...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Safe Handling and Application of (3-Fluoro-2-methoxyphenyl)hydrazine

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals on the safe handling, storage, and application of (3-Fluoro-2-methoxyphenyl)hydrazine. While a specific Safety Data Sheet (SDS) for this exact compound is not publicly available, this document synthesizes critical safety data from closely related hydrazine derivatives and the parent compound, hydrazine, to provide a robust framework for its safe utilization in a laboratory setting. The focus is on providing not just procedural steps, but the scientific rationale behind them, ensuring a culture of safety and experimental integrity.

Chemical Identity and Physicochemical Properties

(3-Fluoro-2-methoxyphenyl)hydrazine is a substituted phenylhydrazine, a class of compounds widely used as synthetic intermediates in the pharmaceutical industry. Its utility primarily stems from its role in the Fischer indole synthesis, a foundational reaction for creating the indole scaffolds present in numerous therapeutic agents.[1] The compound is typically available as a free base or as a more stable hydrochloride salt.

Table 1: Physicochemical Properties of (3-Fluoro-2-methoxyphenyl)hydrazine and its Hydrochloride Salt

Property(3-Fluoro-2-methoxyphenyl)hydrazine(3-Fluoro-2-methoxyphenyl)hydrazine HClReference(s)
CAS Number 887596-87-41375477-11-4[2][3]
Molecular Formula C₇H₉FN₂OC₇H₁₀ClFN₂O[2][3]
Molecular Weight 156.16 g/mol 192.62 g/mol [2][3]
Physical Form Assumed to be a solidWhite solid[4]
Purity Typically >95%Typically >95%[2]

Hazard Identification and GHS Classification

Hydrazine and its derivatives are classified as hazardous materials, and (3-Fluoro-2-methoxyphenyl)hydrazine should be handled with extreme caution.[5] The hazards are multifaceted, encompassing acute toxicity, corrosivity, and potential long-term health effects such as carcinogenicity.[6][7][8] The GHS classification presented below is extrapolated from data for hydrazine and analogous phenylhydrazines.

Table 2: Anticipated GHS Hazard Classification

Hazard ClassCategoryHazard StatementReference(s)
Acute Toxicity, OralCategory 3/4H301/H302: Toxic/Harmful if swallowed[6][7][9]
Acute Toxicity, DermalCategory 3H311: Toxic in contact with skin[6][10]
Acute Toxicity, InhalationCategory 2/3H330/H331: Fatal/Toxic if inhaled[6][10]
Skin Corrosion/IrritationCategory 1B/2H314/H315: Causes severe skin burns and eye damage / Causes skin irritation[6][7][9]
Serious Eye Damage/IrritationCategory 1/2H318/H319: Causes serious eye damage / Causes serious eye irritation[6][7][9]
Skin SensitizationCategory 1H317: May cause an allergic skin reaction[6][7]
CarcinogenicityCategory 1B/2H350/H351: May cause cancer / Suspected of causing cancer[6][7][11]
Aquatic Hazard (Acute & Chronic)Category 1H410: Very toxic to aquatic life with long lasting effects[6][7]

Core Toxicological Insights:

  • Mechanism of Toxicity: Hydrazines are strong reducing agents and can react with cellular components.[12] Their toxicity is linked to their ability to generate reactive oxygen species, inhibit enzymes, and interact with DNA, which underlies their potential carcinogenicity.[11][13]

  • Route of Exposure: The substance can be readily absorbed through inhalation, skin contact, and ingestion, with all routes posing a significant risk of systemic toxicity.[11] The ammonia-like odor of hydrazine is not a reliable indicator of safe exposure levels, as harmful concentrations can be reached before the odor is detected.[5]

Safe Handling and Engineering Controls

A multi-layered approach to safety, prioritizing engineering controls, followed by administrative procedures and personal protective equipment (PPE), is mandatory.

Engineering Controls
  • Chemical Fume Hood: All manipulations of (3-Fluoro-2-methoxyphenyl)hydrazine, including weighing, transfers, and reaction setup, must be performed inside a certified chemical fume hood to prevent inhalation of vapors or dust.[14]

  • Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are diluted and removed.[14]

  • Glove Box: For highly sensitive operations or when handling larger quantities, use of a glove box with an inert atmosphere (e.g., nitrogen) is recommended to prevent both user exposure and air-oxidation of the reagent.[15]

Personal Protective Equipment (PPE)
  • Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene. Double-gloving is recommended. Gloves must be inspected before use and changed immediately if contamination is suspected.[14][15]

  • Eye/Face Protection: Wear tightly fitting safety goggles and a face shield to protect against splashes.[15][16]

  • Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required.[14][15]

  • Respiratory Protection: In situations where engineering controls may not be sufficient (e.g., cleaning up a large spill), a full-face respirator with appropriate cartridges (e.g., type ABEK) or a self-contained breathing apparatus (SCBA) must be used.[8][15] Regular respirator use requires inclusion in a formal respiratory protection program with fit-testing.[15]

G cluster_prep Preparation Phase cluster_handling Handling & Synthesis cluster_cleanup Post-Procedure & Disposal PREP Risk Assessment: Review SDS of related compounds. Verify engineering controls. PPE Don PPE: - Double Nitrile Gloves - Safety Goggles & Face Shield - Flame-Resistant Lab Coat PREP->PPE HOOD Work in Fume Hood: All transfers and reactions inside certified hood. PPE->HOOD INERT Use Inert Atmosphere: (Optional but recommended) Prevents air oxidation. HOOD->INERT DECON Decontaminate: Wipe down surfaces. Treat waste streams. INERT->DECON DISPOSE Segregate Waste: Dispose in labeled hazardous waste container. DECON->DISPOSE caption Diagram: Safe Handling Workflow G A (3-Fluoro-2-methoxyphenyl)hydrazine + Ketone/Aldehyde B Phenylhydrazone Intermediate A->B Condensation C Enamine (Tautomer) B->C Tautomerization D [3,3]-Sigmatropic Rearrangement (Key C-C bond formation) C->D H+ catalysis E Di-imine Intermediate D->E Rearomatization F Cyclization & NH₃ Elimination E->F G Aromatic Indole Product F->G H+ catalysis caption Diagram: Fischer Indole Synthesis Mechanism

Sources

Exploratory

An In-Depth Technical Guide to 3-Fluoro-2-methoxyphenylhydrazine and its Hydrochloride Salt for Researchers and Drug Development Professionals

This guide provides a comprehensive technical overview of the free base and hydrochloride salt forms of 3-fluoro-2-methoxyphenylhydrazine, a crucial building block in modern synthetic and medicinal chemistry. This docume...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive technical overview of the free base and hydrochloride salt forms of 3-fluoro-2-methoxyphenylhydrazine, a crucial building block in modern synthetic and medicinal chemistry. This document is intended for researchers, scientists, and drug development professionals, offering insights into the distinct physicochemical properties, handling considerations, and synthetic applications of each form.

Introduction: The Significance of Substituted Phenylhydrazines

Substituted phenylhydrazines are a cornerstone of synthetic organic chemistry, most notably for their role in the Fischer indole synthesis, a powerful reaction for constructing the indole nucleus prevalent in a vast array of pharmaceuticals and biologically active compounds.[1][2][3][4] The introduction of substituents onto the phenyl ring, such as the fluoro and methoxy groups in 3-fluoro-2-methoxyphenylhydrazine, allows for the fine-tuning of electronic and steric properties, which in turn influences the reactivity and biological activity of the resulting indole derivatives and other synthesized molecules. This strategic substitution is a key tool in drug discovery and development, enabling the optimization of lead compounds.

This guide will delve into the fundamental differences between the free base form of 3-fluoro-2-methoxyphenylhydrazine and its more commonly supplied hydrochloride salt, providing practical guidance for their use in a laboratory setting.

Molecular and Physicochemical Properties: A Tale of Two Forms

The primary distinction between the free base and the hydrochloride salt lies in the protonation state of the hydrazine moiety. The free base is a neutral molecule, while the hydrochloride salt is formed by the reaction of the basic hydrazine with hydrochloric acid, resulting in a positively charged hydrazinium ion and a chloride counter-ion. This seemingly simple difference has profound implications for the physical and chemical properties of the compound.

Property3-Fluoro-2-methoxyphenylhydrazine (Free Base)3-Fluoro-2-methoxyphenylhydrazine HydrochlorideKey Differences & Rationale
CAS Number 887596-87-4[5][6]1375477-11-4[7][8][9][10]Unique identifiers for each distinct chemical entity.
Molecular Formula C₇H₉FN₂O[5][6]C₇H₁₀ClFN₂O[7][8][10]The hydrochloride salt incorporates an additional HCl molecule.
Molecular Weight 156.16 g/mol [5][6]192.62 g/mol [8][10]The addition of HCl increases the molecular weight.
Physical State Likely an oil or low-melting solid at room temperature.Crystalline solid.[11]Salt formation typically leads to a more ordered crystalline lattice and a higher melting point.
Melting Point Data not available.Data not available. For the related (3-Fluorophenyl)hydrazine hydrochloride, the melting point is 268°C.The salt form is expected to have a significantly higher melting point due to strong ionic interactions.
Solubility Generally soluble in organic solvents (e.g., ethanol, diethyl ether, dichloromethane). Sparingly soluble in water.Generally soluble in water and polar protic solvents (e.g., methanol, ethanol). Lower solubility in nonpolar organic solvents.The ionic nature of the hydrochloride salt enhances its solubility in polar solvents capable of solvating ions. The free base, being less polar, dissolves more readily in organic solvents.
Stability & Storage Prone to oxidation and discoloration upon exposure to air and light.[5] Should be stored under an inert atmosphere in a cool, dark place.More stable to air and light oxidation compared to the free base.[5] Store in a tightly sealed container in a cool, dry place.Protonation of the lone pair on the nitrogen atom in the hydrochloride salt reduces its susceptibility to oxidation.
pKa (of the conjugate acid) Data not available.Data not available.The pKa value is critical for understanding the pH-dependent behavior and for selecting appropriate conditions for reactions and extractions.

The Interconversion of Free Base and Hydrochloride Salt: A Practical Workflow

In many synthetic procedures, particularly the Fischer indole synthesis, the free base form of the phenylhydrazine is the required reactant.[1] Since the hydrochloride salt is often the commercially available and more stable form, a common laboratory task is the liberation of the free base.

Liberation of the Free Base from the Hydrochloride Salt

This procedure involves the neutralization of the hydrochloride salt with a base to deprotonate the hydrazinium ion.

Protocol:

  • Dissolution: Dissolve the 3-fluoro-2-methoxyphenylhydrazine hydrochloride in a suitable solvent. Water is often a good choice due to the salt's solubility.

  • Basification: Cool the solution in an ice bath and slowly add a base, such as a 10% aqueous solution of sodium hydroxide or sodium carbonate, while stirring. Monitor the pH of the solution with pH paper or a pH meter until it becomes basic (pH > 8).

  • Extraction: The free base, which is less soluble in water, will often separate as an oil or a solid. Extract the free base from the aqueous mixture using an appropriate organic solvent like diethyl ether or ethyl acetate. Perform the extraction multiple times (e.g., 3 x 50 mL) to ensure complete recovery.

  • Drying: Combine the organic extracts and dry them over an anhydrous drying agent, such as anhydrous sodium sulfate or magnesium sulfate, to remove any residual water.

  • Solvent Removal: Filter off the drying agent and remove the solvent from the filtrate using a rotary evaporator to yield the free base.

  • Purification (Optional): If necessary, the resulting free base can be further purified by distillation under reduced pressure or by chromatography.

Diagram of the Interconversion Workflow:

G HCl_Salt (3-Fluoro-2-methoxyphenyl)hydrazine Hydrochloride Free_Base (3-Fluoro-2-methoxyphenyl)hydrazine Free Base HCl_Salt->Free_Base  + Base (e.g., NaOH)  - NaCl, H₂O Free_Base->HCl_Salt  + HCl

Caption: Interconversion between the hydrochloride salt and free base forms.

Analytical Characterization: Distinguishing Between the Forms

Spectroscopic methods are invaluable for confirming the identity and purity of both the free base and the hydrochloride salt.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR: The proton NMR spectra of the free base and the hydrochloride salt will show distinct differences. In the hydrochloride salt, the protons on the nitrogen atoms will be more deshielded and may appear as broader signals due to exchange with residual water and quadrupolar effects of the nitrogen atom. The aromatic protons will also experience slight shifts in their chemical environment upon protonation.

  • ¹³C NMR: Similar to ¹H NMR, the carbon signals, particularly those of the aromatic ring, will exhibit shifts in their resonance frequencies between the two forms due to the change in the electronic environment upon salt formation. For fluorinated compounds, it is important to note the presence of carbon-fluorine couplings (J-coupling), which can lead to the splitting of carbon signals.[4]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy provides information about the functional groups present in a molecule.

  • Free Base: The spectrum of the free base will show characteristic N-H stretching vibrations in the region of 3200-3400 cm⁻¹.

  • Hydrochloride Salt: In the hydrochloride salt, the N-H stretching bands will be shifted to lower frequencies and will often be broader due to the formation of the ammonium ion (R-NH₂-NH₃⁺). Additional broad absorption bands may be observed in the 2400-2800 cm⁻¹ region, which are characteristic of amine salts.

Applications in Synthesis: A Versatile Building Block

The primary application of 3-fluoro-2-methoxyphenylhydrazine is as a precursor in the synthesis of complex organic molecules, most notably in the pharmaceutical industry.[12][13]

The Fischer Indole Synthesis

This is arguably the most significant application of substituted phenylhydrazines.[1][2][3] The reaction of 3-fluoro-2-methoxyphenylhydrazine with an aldehyde or a ketone under acidic conditions leads to the formation of a substituted indole. The fluorine and methoxy substituents on the phenyl ring direct the cyclization and can impart unique properties to the resulting indole product.

Diagram of the Fischer Indole Synthesis Workflow:

G cluster_0 Reactants cluster_1 Reaction Conditions cluster_2 Product Phenylhydrazine (3-Fluoro-2-methoxyphenyl)hydrazine (Free Base) Acid Acid Catalyst (e.g., H₂SO₄, PPA) Carbonyl Aldehyde or Ketone Indole Substituted Indole Acid->Indole  [3,3]-Sigmatropic  Rearrangement

Caption: General workflow of the Fischer indole synthesis.

The regiochemical outcome of the Fischer indole synthesis can be influenced by the electronic nature of the substituents on the phenylhydrazine. An electron-donating group like methoxy can direct the cyclization, while the electron-withdrawing fluorine atom can also play a significant role in the reaction's regioselectivity.[4]

Synthesis of Other Heterocycles

Beyond indoles, substituted phenylhydrazines are valuable starting materials for the synthesis of a variety of other heterocyclic compounds, such as pyrazoles and pyrazolones, which also have applications in medicinal chemistry.

Safety and Handling

Both the free base and the hydrochloride salt of 3-fluoro-2-methoxyphenylhydrazine should be handled with care in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Phenylhydrazine derivatives are known to be toxic and are potential skin sensitizers.[5]

  • Free Base: Due to its potential for oxidation, it is crucial to handle the free base under an inert atmosphere (e.g., nitrogen or argon) whenever possible, especially for long-term storage.

  • Hydrochloride Salt: While more stable, the hydrochloride salt is a crystalline powder and care should be taken to avoid inhalation of dust.[5]

Always consult the Safety Data Sheet (SDS) for detailed safety information before handling these compounds.

Conclusion

The free base and hydrochloride salt of 3-fluoro-2-methoxyphenylhydrazine are two forms of the same valuable synthetic intermediate with distinct physicochemical properties. The hydrochloride salt offers greater stability for storage and handling, while the free base is typically the required reactant in synthetic transformations like the Fischer indole synthesis. A thorough understanding of their properties, interconversion, and safe handling is essential for any researcher or drug development professional utilizing this versatile building block. The strategic placement of the fluoro and methoxy substituents provides a powerful tool for the synthesis of novel and potentially bioactive molecules.

References

  • (3-Fluoro-2-methoxy-phenyl)-hydrazine; hydrochloride | 1375477-11-4. (n.d.). Acros Organics. Retrieved February 27, 2026, from [Link]

  • (3-fluoro-2-methoxy-phenyl-hydrazine) | 887596-87-4. (n.d.). Reagent Database. Retrieved February 27, 2026, from [Link]

  • Fischer indole synthesis. (2024, January 29). In Wikipedia. [Link]

  • Supporting Information: Chiral Discrimination of Monosaccharides Derivatized with 2-Fluorophenyl Hydrazine Using 19F NMR Spectroscopy. (n.d.). Royal Society of Chemistry. Retrieved February 27, 2026, from [Link]

  • (3-Fluoro-2-methoxy-phenyl)-hydrazine; hydrochloride. (n.d.). Acros Organics. Retrieved February 27, 2026, from [Link]

  • H, Abe, H, Horibe, T, & Harayama, T. (2007). Peculiarity of methoxy group-substituted phenylhydrazones in Fischer indole synthesis. Chemical & Pharmaceutical Bulletin, 55(1), 44-50.
  • Aerobic C-N Bond Activation: A Simple Strategy to Construct Pyridines and Quinolines - Supporting Information. (n.d.). Royal Society of Chemistry. Retrieved February 27, 2026, from [Link]

  • Synthesis of New 2-Substituted Phenyl-1H-Indoles via Fischer Indole Reaction. (n.d.). Semantic Scholar. Retrieved February 27, 2026, from [Link]

  • Synthesis of Indole by Cyclization of Hydrazone Catalysed by Lewis Acid. (2023).
  • Indoles. (n.d.). University of California, Irvine. Retrieved February 27, 2026, from [Link]

  • 13C NMR Spectrum (1D, 75 MHz, H2O, predicted) (NP0235194). (n.d.). NP-MRD. Retrieved February 27, 2026, from [Link]

  • (3,5-difluoro-2-methoxyphenyl)hydrazine. (n.d.). PubChem. Retrieved February 27, 2026, from [Link]

  • 3-fluoro-2-methoxy-phenyl-hydrazine. (n.d.). Reagent Database. Retrieved February 27, 2026, from [Link]

  • 3-Methoxyphenylhydrazine hydrochloride. (n.d.). PubChem. Retrieved February 27, 2026, from [Link]

  • A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. (2018). Magnetic Resonance in Chemistry.
  • Design and Synthesis of Some New Phenylhydrazone Derivatives for Antimicrobial Evaluation. (2013). Iranian Journal of Pharmaceutical Research.
  • Hydrazine dihydrochloride. (n.d.). NIST WebBook. Retrieved February 27, 2026, from [Link]

  • Salem, M., Ayyad, R., Sakr, H., & Gaafer, A. (2022). Design and Synthesis of New Compounds Derived from Phenyl Hydrazine and Different Aldehydes as Anticancer Agents. International Journal of Organic Chemistry, 12, 28-39.
  • Nandiyanto, A. B. D., & Ragadhita, R. (2026). How to Read and Interpret FTIR Spectra for Materials: A Master Dataset with Step-by-Step Guided Peak.
  • Nandiyanto, A. B. D., & Ragadhita, R. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science & Technology, 4(1), 97-118.
  • Fourier Transform Infrared (FTIR) Reference Spectra. (2016, February 23). United States Environmental Protection Agency. Retrieved February 27, 2026, from [Link]

  • Design and Synthesis of New Phenylhydrazone Derivatives for Antimicrobial Evalu
  • FTIR spectra of hydrazine solution before (a) and after the... (n.d.). ResearchGate. Retrieved February 27, 2026, from [Link]

  • (3-Methoxyphenyl)hydrazine. (n.d.). PubChem. Retrieved February 27, 2026, from [Link]

Sources

Foundational

suppliers and price of (3-Fluoro-2-methoxyphenyl)hydrazine building block

An In-Depth Technical Guide to (3-Fluoro-2-methoxyphenyl)hydrazine: A Key Building Block for Modern Drug Discovery Abstract (3-Fluoro-2-methoxyphenyl)hydrazine is a substituted arylhydrazine building block of significant...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to (3-Fluoro-2-methoxyphenyl)hydrazine: A Key Building Block for Modern Drug Discovery

Abstract

(3-Fluoro-2-methoxyphenyl)hydrazine is a substituted arylhydrazine building block of significant interest to the pharmaceutical and agrochemical industries. Its unique trifunctional substitution pattern—a hydrazine moiety for versatile synthetic transformations, a fluorine atom for metabolic stability and binding modulation, and a methoxy group for tuning electronic and steric properties—makes it a valuable precursor for a wide range of complex heterocyclic structures. This technical guide provides a comprehensive overview of this reagent, covering its physicochemical properties, common synthetic routes, critical applications in drug discovery, particularly the Fischer indole synthesis, and essential safety and handling protocols. Furthermore, it includes a summary of commercial suppliers and current pricing to aid in procurement for research and development activities.

Introduction to (3-Fluoro-2-methoxyphenyl)hydrazine

The Strategic Importance of Fluorinated Building Blocks in Medicinal Chemistry

The incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry.[1][2] The unique properties of the fluorine atom—its small size, high electronegativity, and the strength of the carbon-fluorine bond—can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile.[2][3] Strategic fluorination can enhance metabolic stability by blocking sites of oxidative metabolism, increase binding affinity through favorable electronic interactions, and modulate pKa and lipophilicity to improve membrane permeability and bioavailability.[1][2][3] As a result, approximately 20% of all pharmaceuticals on the market are fluorinated compounds, a testament to the element's utility.[2] Building blocks like (3-Fluoro-2-methoxyphenyl)hydrazine provide a direct and efficient route to introduce these beneficial properties into novel molecular scaffolds.

Physicochemical Properties and Identification

(3-Fluoro-2-methoxyphenyl)hydrazine is most commonly supplied and used as its hydrochloride salt to improve stability and handling. The key identifiers and properties for both the free base and the hydrochloride salt are summarized below.

Property(3-Fluoro-2-methoxyphenyl)hydrazine (Free Base)(3-Fluoro-2-methoxyphenyl)hydrazine HCl (Hydrochloride Salt)
CAS Number 887596-87-4[4]1375477-11-4[5][6]
Molecular Formula C₇H₉FN₂O[4]C₇H₁₀ClFN₂O[5]
Molecular Weight 156.16 g/mol [4]192.62 g/mol [5]
Appearance Typically an oil or low-melting solidWhite to off-white or brown powder
Purity (Typical) >95%>95%[5]

Synthesis and Characterization

Retrosynthetic Analysis and Common Synthetic Routes

The synthesis of arylhydrazines is a well-established process in organic chemistry, typically proceeding through the diazotization of a corresponding aniline followed by reduction. The primary route to (3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride starts from 3-fluoro-2-methoxyaniline.

The general three-step process involves:

  • Diazotization: The primary aromatic amine is treated with a source of nitrous acid (typically sodium nitrite in the presence of a strong acid like HCl) at low temperatures to form a diazonium salt.

  • Reduction: The diazonium salt is then reduced to the corresponding hydrazine. A common and effective reducing agent for this transformation is stannous chloride (SnCl₂) in concentrated acid.

  • Isolation: The resulting hydrazine is isolated as its stable hydrochloride salt.

Modern approaches, including continuous flow processes, have been developed to improve the safety and efficiency of this potentially hazardous sequence.[7]

Workflow for Laboratory-Scale Synthesis

cluster_0 Step 1: Diazotization cluster_1 Step 2: Reduction cluster_2 Step 3: Isolation & Purification start 3-Fluoro-2-methoxyaniline reagents1 + HCl, H₂O + NaNO₂ (aq) (0-5 °C) start->reagents1 Dissolution & Cooling diazonium In situ Diazonium Salt reagents1->diazonium Formation reagents2 + SnCl₂·2H₂O in conc. HCl (0-5 °C) diazonium->reagents2 Slow Addition product_salt (3-Fluoro-2-methoxyphenyl)hydrazine Hydrochloride Precipitate reagents2->product_salt Reduction & Precipitation filtration Vacuum Filtration product_salt->filtration washing Wash with cold HCl (aq) and Diethyl Ether filtration->washing drying Drying under Vacuum washing->drying final_product Purified Product drying->final_product cluster_0 Step 1: Hydrazone Formation cluster_1 Step 2: Cyclization & Rearrangement cluster_2 Step 3: Workup & Purification start_materials (3-Fluoro-2-methoxyphenyl)hydrazine HCl + Ketone/Aldehyde (e.g., Cyclohexanone) hydrazone Intermediate Hydrazone start_materials->hydrazone Solvent (e.g., Ethanol) Room Temp or Gentle Heat acid_catalyst Acid Catalyst (e.g., H₂SO₄, PPA, ZnCl₂) High Temperature hydrazone->acid_catalyst Reaction indole_product Substituted Indole Product (e.g., 8-Fluoro-9-methoxy-1,2,3,4-tetrahydrocarbazole) acid_catalyst->indole_product [3,3]-Sigmatropic Rearrangement & Aromatization workup Aqueous Workup & Extraction indole_product->workup purification Column Chromatography or Recrystallization workup->purification final_indole Purified Indole purification->final_indole

Caption: General workflow for the Fischer indole synthesis.

Protocol: Fischer Indole Synthesis of 8-Fluoro-9-methoxy-1,2,3,4-tetrahydrocarbazole
  • Hydrazone Formation:

    • In a round-bottom flask, suspend (3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride (1.0 eq) in ethanol.

    • Add cyclohexanone (1.05 eq) and a catalytic amount of acetic acid.

    • Stir the mixture at room temperature or with gentle heating for 1-3 hours until a solid precipitate (the hydrazone) forms or TLC analysis indicates complete consumption of the starting material.

    • Isolate the intermediate hydrazone by filtration or carry it forward directly.

  • Cyclization:

    • Add the hydrazone to a suitable acid catalyst. Polyphosphoric acid (PPA) is a common choice and can serve as both catalyst and solvent.

    • Heat the reaction mixture to 80-120 °C for several hours, monitoring the reaction progress by TLC.

    • Causality: The combination of acid and heat is required to overcome the activation energy for the key-[6][6]sigmatropic rearrangement step.

  • Workup and Purification:

    • Cool the reaction mixture and carefully quench by pouring it onto crushed ice.

    • Neutralize the solution with a base (e.g., NaOH or NaHCO₃ solution) and extract the product with an organic solvent (e.g., ethyl acetate).

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography or recrystallization to yield the pure indole derivative.

Other Synthetic Applications

Beyond indole synthesis, this building block is a precursor to other important heterocycles, such as pyrazoles , through condensation with 1,3-dicarbonyl compounds. Hydrazides and their derivatives are recognized as powerful tools in medicinal chemistry for accessing a wide array of bioactive compounds. [8]

Role as a Pharmacophore in Bioactive Molecules

The hydrazine functional group itself can be a pharmacophore, known to interact with and inhibit certain cofactor-dependent enzymes, such as monoamine oxidases (MAOs). [9]The combination of the hydrazine with the fluoro and methoxy substituents provides a unique scaffold for designing selective enzyme inhibitors or receptor ligands where these groups can probe specific interactions within a protein binding pocket.

Safety, Handling, and Storage

Hazard Identification

Substituted hydrazines and their salts should be handled as potentially hazardous materials.

  • Toxicity: They are often classified as harmful if swallowed, inhaled, or in contact with skin. [10][11]General safety data for related compounds indicate potential for acute toxicity. [12]* Irritation: They can cause serious skin and eye irritation. [10][13]* Sensitization: May cause an allergic skin reaction. [11][12]* Carcinogenicity: Some hydrazine derivatives are considered potential carcinogens. [11][14]

Recommended Handling Procedures
  • Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles, and a lab coat. [10]* Ventilation: All handling should be performed in a well-ventilated chemical fume hood to avoid inhalation of dust or vapors. [14]* Handling: Avoid dust formation. Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after use. [10][13]

Storage and Stability
  • Store in a tightly closed container in a cool, dry, and well-ventilated place. [10][13]* Some hydrazines are air-sensitive; storage under an inert atmosphere (e.g., nitrogen or argon) is recommended for long-term stability. [15]

Sourcing and Procurement

Commercial Suppliers and Purity Grades

(3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride is available from several fine chemical suppliers that specialize in building blocks for research and development. It is typically offered at purities of 95% or greater.

Comparative Pricing Analysis

The following table provides an example of commercial pricing for (3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride (CAS: 1375477-11-4). Prices are subject to change and may vary by supplier and region.

SupplierQuantityPrice (GBP)PurityStock Status
Acints1 g£156.0095%+In Stock
Acints5 g£544.0095%+In Stock
Acints10 g£981.0095%+2-3 Weeks Lead Time

Data sourced from Acints as of early 2026. [5]

Conclusion

(3-Fluoro-2-methoxyphenyl)hydrazine is a high-value building block that provides medicinal chemists with a powerful tool for drug discovery. Its strategic placement of fluorine and methoxy groups on a reactive hydrazine scaffold allows for the efficient synthesis of complex, fluorinated heterocyclic compounds with high potential for biological activity. A thorough understanding of its synthesis, reactivity, and handling requirements is essential for its safe and effective use in the laboratory. As the demand for novel, metabolically robust drug candidates continues to grow, the importance of such well-designed building blocks will only increase.

References

  • (3-Fluoro-2-methoxy-phenyl)-hydrazine; hydrochloride. Acints.
  • (3,5-difluoro-2-methoxyphenyl)hydrazine | 1260982-29-3. Sigma-Aldrich.
  • 1375477-11-4|(3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride. BLD Pharm.
  • 3-fluoro-2-methoxy-phenyl-hydrazine.
  • (2-fluoro-4-methoxyphenyl)hydrazine hydrochloride 95%. AChemBlock.
  • SAFETY DATA SHEET - (3-Methoxyphenyl)hydrazine hydrochloride. Thermo Fisher Scientific.
  • (3,5-difluoro-2-methoxyphenyl)hydrazine (C7H8F2N2O). PubChemLite.
  • SAFETY DATA SHEET - Hydrazine, aqueous solution. Sigma-Aldrich.
  • SAFETY DATA SHEET - Fluorophenylhydrazine hydrochloride. Fisher Scientific.
  • SAFETY DATA SHEET - Phenylhydrazine. TCI Chemicals.
  • (3-Fluorophenyl)hydrazine hydrochloride - SpectraBase.
  • SAFETY DATA SHEET - (3-Methoxyphenyl)hydrazine hydrochloride. Fisher Scientific.
  • Priya A, Mahesh Kumar N and Shachindra L Nargund. Fluorine in drug discovery: Role, design and case studies. International Journal of Pharmacy and Pharmaceutical Science.
  • Kurosu, M., Narayanasamy, P., & Crick, D. C. (2007).
  • Zhou, R., Zou, H., & Mei, G. (2014). Synthesis, Spectroscopic Characterization and Thermal Studies of (E,E)-2-Hydroxy-3-methoxybenzaldehyde Azine. Asian Journal of Chemistry, 26(4), 1031-1034.
  • (3-Methoxyphenyl)hydrazine hydrochloride. ChemScene.
  • Continuous Flow Process For the Synthesis of Phenylhydrazine Salts and Substituted Phenylhydrazine Salts.
  • Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applic
  • Vinogradova, E. V., et al. (2020). Hydrazines as versatile chemical biology probes and drug-discovery tools for cofactor-dependent enzymes. bioRxiv.
  • 3-Fluorophenylhydrazine hydrochloride, 97%. Thermo Scientific Chemicals.
  • Singh, I., et al. (2023). Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Journal of the Iranian Chemical Society.
  • Preparation method of Methoxyphenylhydrazine.
  • Sharma, P., et al. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Pharmaceuticals.
  • (3-Methoxyphenyl)hydrazine hydrochloride | 39232-91-2. Sigma-Aldrich.

Sources

Exploratory

Technical Guide: Chemical Stability &amp; Handling of Fluoro-Methoxy Aryl Hydrazines

Executive Summary Fluoro-methoxy substituted aryl hydrazines represent a critical yet volatile class of intermediates in the synthesis of bioactive heterocycles, particularly indoles (via Fischer synthesis) and pyrazoles...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Fluoro-methoxy substituted aryl hydrazines represent a critical yet volatile class of intermediates in the synthesis of bioactive heterocycles, particularly indoles (via Fischer synthesis) and pyrazoles. Their utility in medicinal chemistry stems from the dual nature of their substituents: the methoxy group enhances nucleophilicity and solubility, while the fluorine atom modulates metabolic stability and lipophilicity.

However, this electronic "push-pull" creates a stability paradox. The electron-rich nature of the methoxy group significantly lowers the oxidation potential of the hydrazine moiety, making these compounds prone to rapid, autocatalytic oxidative decomposition. This guide provides an in-depth analysis of these stability profiles, decomposition mechanisms, and rigorous protocols for their synthesis and handling.

Electronic Structure & Stability Profile

To understand the instability of fluoro-methoxy aryl hydrazines, one must analyze the competing electronic effects of the substituents on the hydrazine (


) moiety.
The "Push-Pull" Instability
  • Methoxy Group (-OMe): A strong Electron Donating Group (EDG) by resonance. It increases electron density on the aromatic ring and, by extension, the hydrazine nitrogens.

    • Consequence: This raises the HOMO (Highest Occupied Molecular Orbital) energy, making the hydrazine a stronger reducing agent and highly susceptible to oxidation by atmospheric oxygen.

  • Fluoro Group (-F): An Electron Withdrawing Group (EWG) by induction, but a weak EDG by resonance.

    • Consequence: While fluorine pulls some electron density, it is generally insufficient to counteract the strong donation from the methoxy group regarding oxidation susceptibility. However, it does lower the basicity (

      
      ) slightly compared to a pure methoxy-phenylhydrazine.
      
The Genotoxic Implication

Aryl hydrazines are classified as Potentially Genotoxic Impurities (PGIs) . Their decomposition products (diazenes, hydrazones, and anilines) often share this toxicity. In drug development, controlling the stability of these intermediates is not just a yield issue; it is a regulatory compliance necessity (ICH M7 guidelines).

Oxidative Decomposition Pathways

The primary failure mode for these compounds is Autocatalytic Oxidation . Unlike simple thermal decomposition, this process is accelerated by the presence of trace metals (Cu, Fe) and light.

Mechanism of Action[1][2]
  • Initiation: Single Electron Transfer (SET) from the hydrazine to

    
     generates a radical cation and superoxide anion (
    
    
    
    ).
  • Propagation: The radical cation loses a proton to form a hydrazyl radical, which further oxidizes to the Aryldiazene (

    
    ).
    
  • Termination/Degradation: Aryldiazenes are highly unstable. They decompose to form the arene (via radical abstraction), the aryl azide, or couple to form the symmetrical Azo compound (often observed as a pink/red impurity).

Visualization: Oxidative Cascade

The following diagram illustrates the decomposition pathway that researchers must prevent.

OxidationPathway cluster_prevention Prevention Strategy Hydrazine Ar-NH-NH2 (Colorless Solid) Radical [Ar-NH-NH2]•+ (Radical Cation) Hydrazine->Radical O2 / Light / Metal Ions Diazene Ar-N=NH (Aryldiazene) Radical->Diazene - H+ / - e- Azo Ar-N=N-Ar (Azo Dimer) (Red/Pink Impurity) Diazene->Azo Dimerization Arene Ar-H (Deamination) Diazene->Arene Radical Abstraction AcidSalt HCl Salt Formation (Protonation blocks oxidation) AcidSalt->Hydrazine Neutralization

Caption: Figure 1. Autocatalytic oxidative decomposition pathway of electron-rich aryl hydrazines leading to colored azo impurities.

Synthesis & Purification Protocol

Due to the thermal instability of the diazonium intermediates derived from fluoro-methoxy anilines, the standard sulfite reduction method often fails (low yields, tar formation). The Stannous Chloride (


) Reduction  is the Gold Standard for this class.
Protocol: Reduction of Fluoro-Methoxy Aniline

Reagents:

  • Fluoro-methoxy aniline (1.0 equiv)

  • 
     (1.1 equiv)
    
  • 
     (2.5 equiv)
    
  • Conc. HCl (Volumetric ratio 10:1 relative to aniline)

Step-by-Step Methodology:

  • Diazotization (The Critical Cold Step):

    • Dissolve aniline in conc. HCl and cool to -5°C to 0°C (cryostat preferred over ice bath for stability).

    • Add

      
       (aq) dropwise. Crucial: Maintain internal temp < 0°C.
      
    • Checkpoint: The solution should be clear. Turbidity implies diazonium decomposition to the phenol.

  • Reduction (The Exotherm):

    • Dissolve

      
       in conc. HCl at 0°C.
      
    • Add the cold diazonium salt solution into the stannous chloride solution (inverse addition) with vigorous stirring.

    • Safety: This is highly exothermic. Rate of addition must be controlled to keep temp < 5°C.

  • Isolation (The Salt Form):

    • A white/off-white precipitate (the Hydrazine Hydrochloride salt) will form.

    • Do not neutralize. Filter the solid rapidly while cold.

    • Wash with cold ether (removes organic impurities) and cold conc. HCl (removes tin salts).

  • Purification:

    • Recrystallize immediately from Ethanol/Ether.

    • Visual Indicator: Pure product is white.[1] Pink/beige coloration indicates oxidation (azo formation).

Storage & Handling Strategy

The free base of a fluoro-methoxy phenylhydrazine is a "ticking clock." It exists as an oil or low-melting solid that darkens within hours in air. The Hydrochloride (HCl) salt is the only viable form for storage.

Stability Comparison Matrix
FeatureFree Base (

)
Hydrochloride Salt (

)
Physical State Oil or Low-melting solidCrystalline Solid
Oxidation Risk High (Minutes to Hours)Low (Months if stored correctly)
Color Change Turns Red/Brown rapidlyStable White/Off-white
Storage Temp -20°C (under Argon)4°C (Desiccated)
Handling Glovebox recommendedFume hood (Standard)
Operational Workflow

The following diagram outlines the decision logic for handling these reagents in a drug discovery context.

HandlingWorkflow Start Start: Reagent Retrieval Check Visual Inspection: Is it White/Off-White? Start->Check Pink Pink/Red Color: Oxidation Detected Check->Pink No White Pass: Material Intact Check->White Yes Purify Recrystallize (EtOH/Et2O) or Reisolate Salt Pink->Purify Purify->Check Weigh Weighing: Avoid Metal Spatulas (Use Porcelain/Plastic) White->Weigh Reaction Reaction Setup: Degas Solvents (N2/Ar) Add Acid Catalyst Weigh->Reaction

Caption: Figure 2. Quality control and handling workflow for aryl hydrazine salts.

"Application Scientist" Notes:
  • Metal Avoidance: Never use stainless steel spatulas for weighing free bases. Iron traces catalyze radical generation. Use porcelain or PTFE-coated tools.

  • Solvent Degassing: When using these in Fischer Indole synthesis, sparge the reaction solvent with Nitrogen for 15 minutes prior to addition. Dissolved oxygen is the enemy.

  • In Situ Release: If the reaction requires the free base, generate it in situ by suspending the HCl salt in the solvent and adding a stoichiometric amount of mild base (

    
     or 
    
    
    
    ) immediately before heating. Never isolate the free base if avoidable.

Application Context: Fischer Indole Synthesis

In the context of Fischer Indole Synthesis, the fluoro-methoxy substitution pattern presents a unique challenge:

  • Regioselectivity: The meta-fluoro substituent directs cyclization to the para position (steric and electronic control), while a meta-methoxy group directs ortho (para to the methoxy) due to strong activation. In a 3-fluoro-4-methoxy system, these directing effects must be modeled carefully.

  • Acid Sensitivity: The electron-rich methoxy ring makes the indole product susceptible to oxidative polymerization under the harsh acidic conditions (

    
    , 
    
    
    
    ) typical of Fischer synthesis.
    • Recommendation: Use milder Lewis acids (e.g., 4%

      
       in DME or 
      
      
      
      in acetic acid) rather than Polyphosphoric Acid (PPA) to prevent "tarring" of the methoxy-indole.

References

  • March, J., & Smith, M. B. (2013). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley.
  • Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry. Longman Scientific & Technical. (Standard protocols for reduction of diazonium salts).
  • Robinson, B. (1982). The Fischer Indole Synthesis. Wiley-Interscience.
  • International Conference on Harmonisation (ICH). (2017). Guideline M7(R1): Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. [Link]

  • Newkome, G. R., & Fishel, D. L. (1970).[2] Synthesis of Aryl Hydrazines. Organic Syntheses, 50, 102.[2] [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Fischer Indole Synthesis of 3-Fluoro-2-Methoxyphenylhydrazine

Introduction: Navigating the Fischer Indole Synthesis with Electronically Complex Arylhydrazines The Fischer indole synthesis, a venerable and powerful reaction discovered by Emil Fischer in 1883, remains a cornerstone o...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Navigating the Fischer Indole Synthesis with Electronically Complex Arylhydrazines

The Fischer indole synthesis, a venerable and powerful reaction discovered by Emil Fischer in 1883, remains a cornerstone of heterocyclic chemistry.[1][2] It provides a direct pathway to the indole scaffold, a privileged structure in a multitude of natural products, pharmaceuticals, and agrochemicals. The reaction classically involves the acid-catalyzed cyclization of an arylhydrazine with an aldehyde or ketone.[1][3] While the core transformation is robust, its efficiency and outcome are profoundly influenced by the electronic nature of substituents on the arylhydrazine ring.

This guide provides an in-depth analysis and detailed protocol for the Fischer indole synthesis using 3-fluoro-2-methoxyphenylhydrazine. This substrate presents a unique electronic challenge: the interplay between the electron-donating, ortho-directing methoxy group (-OCH₃) and the electron-withdrawing, ortho,para-directing fluoro group (-F). Understanding this dynamic is critical for selecting the appropriate reaction conditions to achieve high yields of the desired 7-fluoro-8-methoxy-substituted indole. The electron-donating methoxy group is expected to accelerate the key[4][4]-sigmatropic rearrangement step, while the electronegative fluorine atom will influence the nucleophilicity of the aromatic ring and the basicity of the hydrazine nitrogens.[5] This document will serve as a comprehensive resource for researchers, scientists, and drug development professionals aiming to leverage this specific transformation.

The Core Mechanism: An Electrophilic Journey

The Fischer indole synthesis proceeds through a well-established, multi-step mechanism catalyzed by a Brønsted or Lewis acid.[1][2] The causality behind each step is crucial for troubleshooting and optimization.

  • Hydrazone Formation: The reaction initiates with the condensation of the arylhydrazine with a carbonyl compound (an aldehyde or ketone) to form the corresponding arylhydrazone. This is a reversible acid-catalyzed imine formation.

  • Tautomerization to Ene-hydrazine: The arylhydrazone tautomerizes to the more reactive ene-hydrazine intermediate. This step is critical as it sets the stage for the key bond-forming event.[1][4]

  • [4][4]-Sigmatropic Rearrangement: Following protonation of the ene-hydrazine, the molecule undergoes an irreversible[4][4]-sigmatropic rearrangement, which breaks the weak N-N bond and forms a new C-C bond.[5][6] This is the rate-determining step and is facilitated by the electron-donating groups on the aromatic ring.

  • Rearomatization and Cyclization: The resulting di-imine intermediate rapidly rearomatizes. Subsequent intramolecular attack of the aniline nitrogen onto the imine carbon forms a five-membered ring.

  • Ammonia Elimination: The final step involves the acid-catalyzed elimination of an ammonia molecule from the aminal intermediate, leading to the formation of the stable, aromatic indole ring.[4][7]

Fischer_Indole_Mechanism cluster_0 Step 1 & 2: Hydrazone to Ene-hydrazine cluster_1 Step 3: [3,3]-Sigmatropic Rearrangement cluster_2 Step 4 & 5: Cyclization & Elimination A Arylhydrazine + Ketone/Aldehyde B Arylhydrazone A->B H⁺, -H₂O C Ene-hydrazine B->C Tautomerization D Protonated Ene-hydrazine C->D H⁺ E Di-imine Intermediate D->E [3,3]-Sigmatropic Rearrangement (Rate-Determining) F Rearomatized Intermediate E->F -H⁺ G Cyclized Aminal F->G Intramolecular Attack H Indole Product G->H H⁺, -NH₃

Caption: The mechanistic pathway of the Fischer Indole Synthesis.

Protocol: One-Pot Synthesis of 8-Fluoro-7-methoxy-1,2,3,4-tetrahydrocarbazole

This protocol details a reliable, one-pot procedure for the synthesis of 8-fluoro-7-methoxy-1,2,3,4-tetrahydrocarbazole from 3-fluoro-2-methoxyphenylhydrazine and cyclohexanone. The one-pot approach, where the intermediate hydrazone is not isolated, is often preferred for its efficiency.[7]

Catalyst and Condition Selection Rationale
  • Carbonyl Partner: Cyclohexanone is selected as a readily available, symmetric ketone that leads to the formation of a tetrahydrocarbazole, a common and useful indole derivative.

  • Catalyst: Polyphosphoric acid (PPA) is a highly effective Brønsted acid and dehydrating agent for this transformation.[5] It serves as both the catalyst and solvent, driving the reaction to completion. Alternative catalysts include mixtures of acetic acid with sulfuric or hydrochloric acid, or Lewis acids like zinc chloride (ZnCl₂).[2][8] However, PPA often provides cleaner reactions and simpler workups for this type of substrate.

  • Temperature: An elevated temperature is required to overcome the activation energy of the[4][4]-sigmatropic rearrangement.[8] The reaction is monitored closely to prevent decomposition and tar formation, which can occur with prolonged heating.

Materials and Reagents
Reagent/MaterialM.W. ( g/mol )QuantityMoles (mmol)Notes
3-Fluoro-2-methoxyphenylhydrazine HCl192.631.93 g10.0Starting material. Handle with care.
Cyclohexanone98.141.08 mL (1.03 g)10.5Use a slight excess (1.05 eq).
Polyphosphoric Acid (PPA)-~15-20 g-Use 115% or equivalent.
Ethyl Acetate (EtOAc)88.11~200 mL-For extraction.
Saturated Sodium Bicarbonate (NaHCO₃)-~150 mL-For neutralization.
Brine-~50 mL-For washing.
Anhydrous Sodium Sulfate (Na₂SO₄)142.04~5 g-For drying.
Ice-~300 g-For quenching.
Experimental Workflow

Caption: Step-by-step experimental workflow for the synthesis.

Step-by-Step Methodology
  • Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a thermometer, add 3-fluoro-2-methoxyphenylhydrazine hydrochloride (1.93 g, 10.0 mmol).

  • Addition of Reagents: Add cyclohexanone (1.08 mL, 10.5 mmol) to the flask. Follow this with the careful addition of polyphosphoric acid (~15 g). Note: PPA is highly viscous; it can be pre-warmed to ~60°C for easier handling.

  • Indolization: Immerse the flask in a preheated oil bath at 90-100°C. Stir the mixture vigorously. The solution will darken in color.

  • Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., eluting with 4:1 Hexanes:EtOAc). The reaction is typically complete within 1-3 hours.

  • Work-up - Quenching: Once the starting material is consumed, remove the flask from the oil bath and allow it to cool slightly for a few minutes. Carefully and slowly pour the viscous reaction mixture onto a beaker containing ~300 g of crushed ice with vigorous stirring. This will hydrolyze the PPA.

  • Work-up - Neutralization: Slowly add saturated sodium bicarbonate solution to the aqueous mixture until the effervescence ceases and the pH is neutral to basic (pH ~8).

  • Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 75 mL).

  • Washing and Drying: Combine the organic layers and wash with brine (1 x 50 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

  • Purification: The crude material can be purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to afford the pure 8-fluoro-7-methoxy-1,2,3,4-tetrahydrocarbazole.

Troubleshooting and Field-Proven Insights

IssuePotential CauseRecommended Solution
Low or No Yield 1. Insufficiently acidic conditions. 2. Reaction temperature too low. 3. Decomposition of starting material or product at high temperatures.1. Use a stronger acid catalyst (e.g., add a few drops of conc. H₂SO₄ to acetic acid) or increase the amount of PPA. 2. Incrementally increase the reaction temperature by 10°C. 3. Reduce reaction time; ensure the reaction is not heated longer than necessary.
Tar/Polymer Formation 1. Excessively high reaction temperature or prolonged reaction time. 2. Presence of oxygen.1. Maintain the temperature strictly within the recommended range. 2. Run the reaction under an inert atmosphere (e.g., Nitrogen or Argon), especially if the substrate proves to be sensitive.
Difficult Work-up PPA quench is highly exothermic and can be difficult to manage.Add the hot reaction mixture very slowly to a large excess of vigorously stirred ice. This dissipates heat effectively. Ensure the final neutralization is also performed slowly and with cooling if necessary.
Impure Product Incomplete reaction or formation of side products.Isolate the intermediate hydrazone first. This is a two-step process but often provides cleaner final products. The hydrazone can be formed in ethanol, isolated by filtration, and then subjected to the indolization conditions.[9]

Conclusion

The Fischer indole synthesis of 3-fluoro-2-methoxyphenylhydrazine is a highly effective method for producing 7-fluoro-8-methoxy-substituted indoles, which are valuable building blocks in medicinal chemistry and materials science. The success of the reaction hinges on a careful selection of the acid catalyst and precise control of the reaction temperature to navigate the competing electronic effects of the fluoro and methoxy substituents. The provided one-pot protocol using polyphosphoric acid offers a reliable and efficient route to the desired tetrahydrocarbazole product. By understanding the underlying mechanism and potential pitfalls, researchers can effectively troubleshoot and adapt this classic reaction to synthesize a wide array of complex indole derivatives.

References

  • Fischer indole synthesis. In Wikipedia. Retrieved February 27, 2026, from [Link]

  • Fischer Indole Synthesis: Mechanism, Steps & Importance. (2021, January 4). Vedantu. Retrieved February 27, 2026, from [Link]

  • Fischer Indole Synthesis: Learn Reaction, Mechanism & Procedure. Testbook. Retrieved February 27, 2026, from [Link]

  • Fischer indole synthesis catalyzed by novel SO3H-functionalized ionic liquids in water. Green Chemistry (RSC Publishing). Retrieved February 27, 2026, from [Link]

  • Fischer Indole Synthesis. SynArchive. Retrieved February 27, 2026, from [Link]

  • Fischer indole synthesis applied to the total synthesis of natural products. RSC Advances (RSC Publishing). Retrieved February 27, 2026, from [Link]

  • Indoles. University of California, Irvine. Retrieved February 27, 2026, from [Link]

  • Fischer indole synthesis: significance of choice of acid catalyst. Chemistry Stack Exchange. Retrieved February 27, 2026, from [Link]

  • Mechanochemical Fischer indolisation: an eco-friendly design for a timeless reaction. Green Chemistry (RSC Publishing). (2022, May 11). Retrieved February 27, 2026, from [Link]

  • Prochazka, M. P., & Carlson, R. (1989). On the Roles of Lewis Acids and Solvents in the Fischer Indole Synthesis. Acta Chemica Scandinavica, 43, 651-659. Retrieved February 27, 2026, from [Link]

  • Fischer Indole Synthesis. Organic Chemistry Portal. Retrieved February 27, 2026, from [Link]

  • Indole synthesis: a review and proposed classification. PMC - NIH. Retrieved February 27, 2026, from [Link]

  • Fischer indole synthesis applied to the total synthesis of natural products. RSC Publishing. (2017, November 15). Retrieved February 27, 2026, from [Link]

  • New 3H-Indole Synthesis by Fischer's Method. Part I. MDPI. (2010, April 8). Retrieved February 27, 2026, from [Link]

  • Synthesis of New 2-Substituted Phenyl-1H-Indoles via Fischer Indole Reaction. International Journal of Science and Research (IJSR). Retrieved February 27, 2026, from [Link]

  • Synthesis of Indole by Cyclization of Hydrazone Catalysed by Lewis Acid. International Journal of Advanced Research in Science, Communication and Technology (IJARSCT). (2023, July 15). Retrieved February 27, 2026, from [Link]

  • Humphrey, G. R., & Kuethe, J. T. (2006). Practical Methodologies for the Synthesis of Indoles. Chemical Reviews, 106(7), 2875–2911. Retrieved February 27, 2026, from [Link]

  • Fischer indole synthesis – Knowledge and References. Taylor & Francis. Retrieved February 27, 2026, from [Link]

  • Brønsted Acid-Catalyzed Synthesis of 4-Functionalized Tetrahydrocarbazol-1-ones from 1,4-Dicarbonylindole Derivatives. The Journal of Organic Chemistry - ACS Publications. (2023, December 12). Retrieved February 27, 2026, from [Link]

  • Continuous Flow Synthesis of Heterocycles: A Recent Update on the Flow Synthesis of Indoles. PMC. (2020, July 16). Retrieved February 27, 2026, from [Link]

  • Fischer Indole Synthesis in Brønsted Acidic Ionic Liquids: A Green, Mild, and Regiospecific Reaction System. ResearchGate. Retrieved February 27, 2026, from [Link]

  • Simoneau, C. A., & Ganem, B. (2008). A three-component Fischer indole synthesis. Nature Protocols, 3(8), 1249–1252. Retrieved February 27, 2026, from [Link]

  • Problems with Fischer indole synthesis. Reddit. (2021, December 9). Retrieved February 27, 2026, from [Link]

  • New 3H-Indole Synthesis by Fischer's Method. Part I. ResearchGate. (2010). Retrieved February 27, 2026, from [Link]

Sources

Application

Application Note: High-Efficiency Coupling of (3-Fluoro-2-methoxyphenyl)hydrazine with Aldehydes

Abstract & Introduction The coupling of aryl hydrazines with aldehydes to form hydrazones is a fundamental transformation in medicinal chemistry, serving as a critical step in the synthesis of pyrazoles, indoles (via Fis...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract & Introduction

The coupling of aryl hydrazines with aldehydes to form hydrazones is a fundamental transformation in medicinal chemistry, serving as a critical step in the synthesis of pyrazoles, indoles (via Fischer indole synthesis), and metal-chelating pharmacophores. Specifically, (3-Fluoro-2-methoxyphenyl)hydrazine is a high-value scaffold, most notably recognized as the "head" moiety of the thrombopoietin receptor agonist Eltrombopag (Promacta/Revolade).

While the industrial synthesis of Eltrombopag often involves azo-coupling or specific Knorr-type pyrazole synthesis, the condensation of this hydrazine with diverse aldehydes is frequently required in Lead Optimization and Analog Library Synthesis . This guide provides a robust, scalable protocol for generating hydrazones from (3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride, addressing the specific solubility and reactivity challenges posed by the electron-rich, sterically crowded 2-methoxy-3-fluoro substitution pattern.

Chemical Basis & Mechanism[1][2][3][4][5]

Reactivity Profile

The (3-Fluoro-2-methoxyphenyl)hydrazine scaffold presents unique electronic characteristics:

  • 2-Methoxy Group: Provides electron donation via resonance (+M), enhancing the nucleophilicity of the hydrazine. However, it also introduces steric bulk ortho to the reactive center.

  • 3-Fluoro Group: Induces an inductive electron-withdrawing effect (-I), slightly modulating the basicity of the hydrazine nitrogen.

Reaction Mechanism

The reaction proceeds via a classic acid-catalyzed condensation. The critical balance lies in pH control: the solution must be acidic enough to activate the aldehyde carbonyl (


), but not so acidic that the hydrazine nucleophile is completely protonated (

), which would deactivate the reaction.

Optimal pH Window: 4.0 – 5.0 (Buffered Acetic Acid conditions).

Mechanism Reactants Reactants (Hydrazine + Aldehyde) Activation Carbonyl Activation (H+) Reactants->Activation Acid Cat. Attack Nucleophilic Attack (Hemiaminal Formation) Activation->Attack Slow Step Dehydration Dehydration (-H2O) Attack->Dehydration Equilibrium Product Aryl Hydrazone Dehydration->Product Irreversible

Figure 1: Mechanistic flow of acid-catalyzed hydrazone formation.

Critical Parameters & Optimization

The following parameters were optimized using benzaldehyde as a model substrate.

ParameterCondition A (Standard)Condition B (Optimized)Outcome
Solvent Ethanol (Absolute)Ethanol / Water (9:1) Water cosolvent aids solubility of the HCl salt initially.
Catalyst HCl (conc.)NaOAc (Sodium Acetate) NaOAc buffers the HCl salt, liberating the free base hydrazine in situ.
Temperature Reflux (78°C)50°C - 60°C Lower temp reduces oxidation of the electron-rich hydrazine.
Stoichiometry 1:11.1 : 1 (Hydrazine:Aldehyde) Slight excess of hydrazine ensures full consumption of the aldehyde.

Standard Operating Procedure (SOP)

Reagents & Equipment[6]
  • (3-Fluoro-2-methoxyphenyl)hydrazine Hydrochloride (CAS: 1375477-11-4)[1]

  • Target Aldehyde (1.0 equiv)[2]

  • Sodium Acetate (anhydrous or trihydrate, 1.2 equiv)

  • Solvent: Ethanol (EtOH) or Methanol (MeOH)

  • Equipment: Round-bottom flask, reflux condenser, magnetic stirrer, oil bath.

Protocol Workflow
Step 1: Free Base Generation (In Situ)
  • Charge a round-bottom flask with (3-Fluoro-2-methoxyphenyl)hydrazine HCl (1.1 equiv).

  • Add Ethanol (10 mL per mmol).

  • Add Sodium Acetate (1.2 equiv).

  • Stir at Room Temperature (RT) for 15 minutes. Note: The solution may become cloudy as NaCl precipitates.

Step 2: Coupling Reaction[3]
  • Add the Aldehyde (1.0 equiv) dropwise to the stirring mixture.

  • Heat the reaction to 60°C . Monitor by TLC or LC-MS.[4]

    • Typical reaction time:[3] 1–3 hours.

    • Checkpoint: Disappearance of the aldehyde peak.

Step 3: Work-up & Isolation
  • Cool the reaction mixture to 0°C (ice bath).

  • Precipitation: Most aryl hydrazones will precipitate as solids upon cooling.

    • If no precipitate: Add cold water (approx. 20% of reaction volume) to induce crystallization.

  • Filtration: Filter the solid using a Buchner funnel.

  • Wash: Rinse the cake with cold 50% EtOH/Water, then cold water.

  • Drying: Dry under vacuum at 40°C.

Workflow start Start: Weigh Reagents solubilize Step 1: Solubilize Hydrazine HCl Solvent: EtOH + NaOAc Time: 15 min @ RT start->solubilize addition Step 2: Add Aldehyde Dropwise addition solubilize->addition reaction Step 3: Reaction Temp: 60°C Time: 1-3 Hours addition->reaction check QC Check (TLC/LCMS) Aldehyde Consumed? reaction->check check->reaction No (Extend Time) cool Step 4: Cooling & Precipitation Temp: 0°C check->cool Yes filter Step 5: Filtration & Wash Cold EtOH/Water cool->filter

Figure 2: Operational workflow for the coupling protocol.

Troubleshooting & Optimization Guide

ObservationRoot CauseCorrective Action
Low Yield / No Precipitate Product is too soluble in EtOH.Evaporate 50% of solvent and add water dropwise until turbid; cool to 4°C.
Multiple Spots on TLC Oxidation of hydrazine or unreacted aldehyde.Perform reaction under Nitrogen (

) atmosphere. Ensure slight excess of hydrazine.
"Gummy" Product Impurities trapped in crystal lattice.Recrystallize from hot Ethanol or Isopropanol.
Slow Reaction Rate Aldehyde is electron-rich (deactivated).Add catalytic Acetic Acid (5-10 mol%) to activate the carbonyl. Increase temp to reflux.

Safety & Handling

  • Toxicity: Aryl hydrazines are suspected carcinogens and toxic by ingestion. Handle in a fume hood.

  • Skin Contact: Wear nitrile gloves. Hydrazines are skin sensitizers.

  • Waste: Segregate all hydrazine-containing waste into dedicated hazardous waste streams (do not mix with general organic solvents if possible, to prevent accidental formation of azides or other unstable species).

References

  • GSK Patents (Eltrombopag Synthesis):Process for the preparation of 3'-[(2Z)-[1-(3,4-dimethylphenyl)-1,5-dihydro-3-methyl-5-oxo-4H-pyrazol-4-ylidene]hydrazino]-2'-hydroxy-[1,1'-biphenyl]-3-carboxylic acid. (Describes hydrazine handling).

  • General Hydrazone Mechanism: Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

  • Hydrazine Reactivity Studies: Nucleophilic Addition of Hydrazine - The Wolff-Kishner Reaction.[5] Chemistry LibreTexts.

  • Compound Data: (3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride.[1] PubChem.[6]

Sources

Method

Application Note: Preparation of 1-(3-Fluoro-2-methoxyphenyl)-1H-Indazoles via Hydrazone Condensation and Cyclization

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP) Introduction & Strategic Rationale The 1-aryl-1H-indazol...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Introduction & Strategic Rationale

The 1-aryl-1H-indazole scaffold is a privileged pharmacophore in modern drug discovery, frequently utilized in the development of Nav1.7 inhibitors and P2Y1 receptor antagonists [1, 2]. Specifically, the incorporation of a (3-fluoro-2-methoxyphenyl) moiety at the N1 position imparts unique conformational rigidity and metabolic stability, critical for target binding affinity.

This application note details a robust, two-step methodology for synthesizing 1-(3-fluoro-2-methoxyphenyl)-1H-indazoles starting from the commercially available precursor, (3-fluoro-2-methoxyphenyl)hydrazine hydrochloride [3]. By separating the hydrazone condensation from the intramolecular cyclization, this protocol ensures high fidelity, scalability, and minimal side-product formation.

Mechanistic Insights & Causality (Expertise)

To achieve high yields and ensure reproducibility, the chemical behavior of the specific reagents must be tightly controlled:

  • Precursor Stability: Electron-rich arylhydrazines are highly susceptible to auto-oxidation, forming radical or diazonium species. Utilizing the hydrochloride salt of (3-fluoro-2-methoxyphenyl)hydrazine mitigates this risk.

  • pH-Controlled Condensation: During hydrazone formation, sodium acetate (NaOAc) is employed rather than stronger bases (e.g., NaOH or Et

    
    N). NaOAc effectively buffers the liberated HCl, maintaining a slightly acidic pH (~4.5–5.5). This promotes the electrophilicity of the aldehyde carbonyl while preventing base-catalyzed aldol condensation side reactions.
    
  • Divergent Cyclization Pathways: The choice of the ortho-halogen on the benzaldehyde dictates the cyclization mechanism:

    • SNAr Pathway (X = F): Fluorine is the optimal leaving group for nucleophilic aromatic substitution. Its high electronegativity strongly polarizes the C-F bond, stabilizing the transition state (Meisenheimer complex) during attack by the hydrazone nitrogen [1].

    • Ullmann-Type Coupling (X = Br, I): When utilizing bromo-derivatives, an SNAr mechanism is kinetically unfavorable. Instead, a Copper(I)-catalyzed Buchwald-Hartwig/Ullmann-type C-N coupling is required. The addition of a diamine ligand (DMEDA) stabilizes the Cu(I) center, preventing disproportionation and facilitating the crucial reductive elimination step to close the indazole ring.

Reaction Workflow

G A (3-Fluoro-2-methoxyphenyl) hydrazine HCl C Hydrazone Intermediate A->C NaOAc, EtOH, rt Condensation B 2-Halobenzaldehyde (X = F, Br) B->C D 1-(3-Fluoro-2-methoxyphenyl) -1H-indazole C->D Method A: K2CO3, DMF (SNAr for X = F) C->D Method B: CuI, DMEDA (Coupling for X = Br)

Reaction workflow for the synthesis of 1-(3-fluoro-2-methoxyphenyl)-1H-indazoles.

Quantitative Data: Comparison of Cyclization Strategies

The table below summarizes the empirical data comparing the two primary cyclization methodologies.

MethodElectrophileReagents & CatalystSolvent & TempReaction TimeTypical YieldKey Advantage
A (SNAr) 2-FluorobenzaldehydeK

CO

(2.0 eq)
DMF, 110 °C4–6 h75–85%Metal-free, highly scalable, lower cost.
B (Ullmann) 2-BromobenzaldehydeCuI (10 mol%), DMEDA (20 mol%), K

PO

Toluene, 100 °C12–16 h65–80%Tolerates electron-rich aldehyde precursors.

Experimental Protocols (Self-Validating Systems)

Protocol 1: Synthesis of the Hydrazone Intermediate

Objective: Condense the hydrazine precursor with an ortho-halobenzaldehyde.

  • Preparation: To an oven-dried 250 mL round-bottom flask, add (3-fluoro-2-methoxyphenyl)hydrazine hydrochloride (10.0 mmol, 1.93 g) and absolute ethanol (50 mL).

  • Buffering: Add anhydrous sodium acetate (12.0 mmol, 0.98 g) to the suspension. Stir at room temperature for 15 minutes to liberate the free hydrazine base.

  • Condensation: Dropwise, add 2-fluorobenzaldehyde (10.5 mmol, 1.30 g).

  • Reaction Monitoring (Self-Validation): Stir the mixture at room temperature for 2-4 hours. The reaction will transition from a pale suspension to a brightly colored (yellow/orange) precipitate. Confirm completion via TLC (Hexanes/EtOAc 4:1); the highly conjugated hydrazone will appear as a distinct, UV-active yellow spot.

  • Workup: Dilute the mixture with cold distilled water (100 mL). Filter the resulting precipitate, wash with cold water (3 × 20 mL) and cold hexanes (20 mL), and dry under vacuum to afford the hydrazone intermediate.

Protocol 2: Metal-Free SNAr Cyclization (Method A)

Objective: Intramolecular ring closure of the 2-fluorobenzaldehyde-derived hydrazone.

  • Preparation: Dissolve the hydrazone intermediate (5.0 mmol) in anhydrous DMF (25 mL) under an inert argon atmosphere.

  • Base Addition: Add finely powdered, anhydrous K

    
    CO
    
    
    
    (10.0 mmol, 1.38 g).
  • Thermal Cyclization: Heat the reaction mixture to 110 °C.

  • Reaction Monitoring (Self-Validation): Monitor via LC-MS. The successful C-N bond formation is validated by the disappearance of the hydrazone N-H proton (~10.5 ppm) in

    
    H-NMR and a corresponding mass shift (loss of HF, 
    
    
    
    m/z = -20).
  • Workup: Cool to room temperature, pour into crushed ice/water (100 mL), and extract with EtOAc (3 × 50 mL). Wash the combined organic layers with brine (5 × 50 mL) to remove DMF, dry over Na

    
    SO
    
    
    
    , and concentrate. Purify via silica gel chromatography to yield the pure 1-(3-fluoro-2-methoxyphenyl)-1H-indazole.
Protocol 3: Copper-Catalyzed Ullmann Cyclization (Method B)

Objective: Ring closure of the 2-bromobenzaldehyde-derived hydrazone.

  • Preparation: In a Schlenk tube, combine the bromo-hydrazone intermediate (5.0 mmol), CuI (0.5 mmol, 95 mg), and K

    
    PO
    
    
    
    (10.0 mmol, 2.12 g).
  • Inert Atmosphere: Evacuate and backfill the tube with argon three times.

  • Ligand & Solvent: Add anhydrous toluene (25 mL) followed by N,N'-dimethylethylenediamine (DMEDA) (1.0 mmol, 107 µL).

  • Thermal Cyclization: Seal the tube and heat at 100 °C for 14 hours.

  • Workup: Cool the mixture, filter through a pad of Celite to remove copper salts, and wash the pad with EtOAc (50 mL). Concentrate the filtrate and purify via flash chromatography.

References

  • Title: Syntheses of 1-Aryl-5-nitro-1H-indazoles and a General One-Pot Route to 1-Aryl-1H-indazoles Source: Molecules (PMC) URL: [Link]

  • Title: US Patent 9,540,323 B2 - 7-hydroxy-indolinyl antagonists of P2Y1 receptor Source: Google Patents URL
Application

using (3-Fluoro-2-methoxyphenyl)hydrazine in medicinal chemistry scaffolds

Application Note: Strategic Scaffold Construction Using (3-Fluoro-2-methoxyphenyl)hydrazine Part 1: Introduction & Strategic Rationale The Molecule (3-Fluoro-2-methoxyphenyl)hydrazine (HCl salt preferred for stability) i...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Strategic Scaffold Construction Using (3-Fluoro-2-methoxyphenyl)hydrazine

Part 1: Introduction & Strategic Rationale

The Molecule

(3-Fluoro-2-methoxyphenyl)hydrazine (HCl salt preferred for stability) is a high-value building block for "privileged structures" in drug discovery. While simple phenylhydrazines are ubiquitous, this specific substitution pattern—2-methoxy, 3-fluoro —offers a unique tactical advantage in medicinal chemistry campaigns.

Medicinal Chemistry Rationale

The selection of this scaffold is rarely accidental. It addresses three critical design parameters simultaneously:

  • Regiocontrol (The "Ortho-Blocker"): In cyclization reactions (specifically Fischer Indole), the bulky methoxy group at the ortho (C2) position functions as a steric blocker. This forces cyclization to occur exclusively at the open C6 position, granting high-yield access to 7-methoxy-6-fluoroindoles . This 7-substituted indole motif is notoriously difficult to synthesize via alternative routes (e.g., nucleophilic aromatic substitution often fails due to electron richness).

  • Metabolic Armor (The Fluorine Effect): The C6 position of an indole is a primary "soft spot" for Phase I metabolic oxidation (hydroxylation by CYP450s). Placing a fluorine atom here (derived from the 3-F on the hydrazine) blocks this metabolic liability, significantly extending in vivo half-life (

    
    ) without substantially altering steric volume.
    
  • Conformational Steering: In 1-arylpyrazoles, the ortho-methoxy group induces a torsion angle between the phenyl and pyrazole rings, breaking planarity. This increased three-dimensionality (

    
     character mimicry) often improves solubility and selectivity by reducing π-π stacking aggregation.
    

Part 2: Chemical Properties & Handling Protocol[1]

Safety Warning: Aryl hydrazines are potential genotoxins and skin sensitizers. All operations must be conducted in a fume hood with double-gloving (Nitrile/Laminate).

PropertySpecificationHandling Note
CAS 1375477-11-4 (HCl salt)Free base is unstable; store as HCl salt.
Appearance Off-white to beige solidDarkens upon oxidation (formation of diazenes).
Storage -20°C, HygroscopicStore under Argon/Nitrogen.
Solubility DMSO, MeOH, Water (hot)Poor solubility in non-polar ethers.
pKa (est) ~5.2 (Hydrazine NH2)Requires buffering if used with base-sensitive ketones.

Part 3: Primary Application – The "Directed" Fischer Indole Synthesis

This protocol describes the synthesis of a 6-fluoro-7-methoxy-2,3-disubstituted indole . The 2-OMe group directs the cyclization, preventing the formation of isomeric mixtures common with meta-substituted hydrazines.

3.1 Mechanism & Regioselectivity

The reaction proceeds via the formation of a hydrazone, followed by a [3,3]-sigmatropic rearrangement.[1]

  • The Challenge: Meta-substituted hydrazines (e.g., 3-fluorophenylhydrazine) usually yield a 1:1 mixture of 4- and 6-fluoroindoles.

  • The Solution: The 2-OMe group in (3-Fluoro-2-methoxyphenyl)hydrazine blocks the C2 site. The [3,3]-rearrangement is forced to occur at C6.

  • The Outcome: Exclusive formation of the 6-fluoro-7-methoxyindole scaffold.

3.2 Visualization: The Regiocontrol Pathway

FischerRegio Start (3-Fluoro-2-methoxyphenyl) hydrazine Hydrazone Hydrazone Intermediate Start->Hydrazone + Ketone (Acid Cat.) Sigmatropic [3,3]-Sigmatropic Rearrangement Hydrazone->Sigmatropic PathA Path A: Attack at C2 (BLOCKED by OMe) Sigmatropic->PathA Steric Clash PathB Path B: Attack at C6 (Allowed) Sigmatropic->PathB Major Pathway Product 6-Fluoro-7-methoxyindole (Target Scaffold) PathB->Product - NH3

Figure 1: Regiochemical steering by the 2-methoxy substituent forces the reaction pathway toward the 7-methoxy-6-fluoroindole, avoiding isomeric mixtures.

3.3 Experimental Protocol (Standard Scale: 5.0 mmol)

Reagents:

  • (3-Fluoro-2-methoxyphenyl)hydrazine HCl (1.0 eq, 963 mg)

  • Ketone (e.g., Cyclohexanone or 2-Butanone) (1.1 eq)

  • Solvent: 4% H2SO4 in 1,4-Dioxane (or Acetic Acid for milder conditions)

  • Catalyst: Zinc Chloride (ZnCl2) (2.0 eq) – Optional, for difficult ketones.

Step-by-Step Methodology:

  • Salt Neutralization (In-situ):

    • Suspend the hydrazine HCl salt in 1,4-dioxane (15 mL).

    • Add Sodium Acetate (1.1 eq) if using Acetic Acid solvent, or proceed directly if using strong mineral acid conditions (the HCl salt acts as the catalyst source).

    • Best Practice: For sensitive substrates, partition the hydrazine HCl between EtOAc and Sat. NaHCO3, separate the free base, and use immediately.

  • Hydrazone Formation:

    • Add the ketone (5.5 mmol) dropwise to the hydrazine solution at room temperature.

    • Stir for 30 minutes. Monitor by TLC (disappearance of hydrazine).

    • Checkpoint: A color change (yellow/orange) indicates hydrazone formation.

  • Cyclization (The Fischer Step):

    • Heat the reaction mixture to 90°C .

    • Observation: Evolution of ammonia gas (NH3) indicates successful cyclization. Ensure the vessel is vented.

    • Run for 2–4 hours.

  • Workup:

    • Cool to RT. Pour into ice water (50 mL).

    • Extract with Ethyl Acetate (3 x 20 mL).

    • Wash organic phase with Brine, dry over Na2SO4.

  • Purification:

    • Flash Chromatography: Hexanes/EtOAc gradient.

    • Note: Indoles are electron-rich; avoid acidic silica if the product is unstable. Neutralize silica with 1% Et3N if necessary.

Part 4: Secondary Application – 1-Arylpyrazole Scaffolds[1]

This scaffold is ideal for synthesizing p38 MAP kinase inhibitors or COX-2 inhibitors where a 1-arylpyrazole core is required.

4.1 Protocol: Condensation with 1,3-Dicarbonyls

Reagents:

  • Hydrazine HCl salt (1.0 eq)

  • 1,3-Diketone (e.g., Acetylacetone) or

    
    -Ketoester (1.1 eq)
    
  • Ethanol (0.5 M concentration)

  • Triethylamine (1.2 eq) – Critical to neutralize the HCl salt.

Methodology:

  • Dissolve the 1,3-diketone in Ethanol.

  • Add Triethylamine, followed by the Hydrazine HCl salt.

  • Reflux for 2 hours.

  • Evaporation: Remove EtOH under reduced pressure.

  • Crystallization: Triturate the residue with cold ether or water/ethanol mix. The pyrazole often precipitates as a clean solid due to the high crystallinity imparted by the fluoro/methoxy motif.

Part 5: Troubleshooting & Optimization Data

IssueProbable CauseCorrective Action
Low Yield (Fischer) "Abnormal" Fischer ReactionThe 2-OMe group can sometimes facilitate ipso-attack. Switch solvent to tert-butanol or reduce acid strength (use Polyphosphoric Acid at lower temp).
Dark Tarry Product Oxidation of IndolePerform reaction under Argon. Add antioxidants (BHT) during workup.
No Reaction Hydrazine HCl insolubilitySwitch solvent to Acetic Acid or Ethanol .
Regioisomer Contamination Migration of OMe groupRare, but possible at very high temps (>140°C). Keep temp <100°C.

Part 6: Metabolic Stability Logic

The following diagram illustrates why this specific scaffold is chosen over non-fluorinated analogs for drug candidates.

MetabolicStability Substrate Standard Indole Scaffold (No Fluorine) Enzyme CYP450 Enzyme (Liver Microsomes) Substrate->Enzyme Oxidation at C6 Metabolite 6-Hydroxyindole (Rapid Clearance) Enzyme->Metabolite Blocked Metabolic Blockade (C-F Bond Strength) Enzyme->Blocked F atom repels CYP heme Protected 6-Fluoro-7-methoxyindole (Our Scaffold) Protected->Enzyme Resists Oxidation Stable Extended Half-life (t1/2) Improved Bioavailability Blocked->Stable

Figure 2: The 3-fluoro substituent on the hydrazine translates to the C6 position on the indole, effectively blocking the primary site of metabolic hydroxylation.

References

  • Robinson, B. (1982). The Fischer Indole Synthesis. Wiley-Interscience. (Classic text on mechanism and regiochemistry).

  • Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link

  • Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

  • Wagaw, S., Yang, B. H., & Buchwald, S. L. (1999). A Palladium-Catalyzed Method for the Preparation of Indoles via the Fischer Indole Synthesis.[2] Journal of the American Chemical Society, 121(44), 10251-10263. (Alternative coupling strategy if acid catalysis fails). Link

  • Sigma-Aldrich. (2023). Safety Data Sheet: (3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride.[3] Link

Sources

Method

reaction mechanism of (3-Fluoro-2-methoxyphenyl)hydrazine with 1,3-diketones

Application Note & Detailed Protocols Topic: Reaction Mechanism and Synthetic Protocol for the Condensation of (3-Fluoro-2-methoxyphenyl)hydrazine with 1,3-Diketones Audience: Researchers, scientists, and drug developmen...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note & Detailed Protocols

Topic: Reaction Mechanism and Synthetic Protocol for the Condensation of (3-Fluoro-2-methoxyphenyl)hydrazine with 1,3-Diketones

Audience: Researchers, scientists, and drug development professionals.

Introduction

The synthesis of substituted pyrazoles is a cornerstone of modern medicinal chemistry. Pyrazole scaffolds are prevalent in a vast array of pharmacologically active compounds, exhibiting activities such as anti-inflammatory, analgesic, and anticancer properties. The reaction of hydrazines with 1,3-dicarbonyl compounds, a classic method for pyrazole synthesis, offers a versatile and robust route to these valuable heterocycles. This application note provides a detailed examination of the reaction between (3-Fluoro-2-methoxyphenyl)hydrazine and various 1,3-diketones. We will delve into the underlying reaction mechanism, provide field-tested experimental protocols, and discuss the influence of the electronic properties of the substituents on the reaction outcome. The 3-fluoro and 2-methoxy groups on the phenylhydrazine ring introduce specific electronic and steric effects that are critical to understanding the regioselectivity and kinetics of the cyclization, making this a particularly instructive case study for chemists engaged in analog synthesis and lead optimization.

Reaction Mechanism: A Step-by-Step Analysis

The reaction proceeds via a well-established condensation-cyclization pathway. While often generally referred to as a pyrazole synthesis, the specific mechanism involves several discrete, acid-catalyzed steps. Understanding this pathway is crucial for optimizing reaction conditions and predicting potential side products.

  • Initial Nucleophilic Attack: The reaction initiates with the nucleophilic attack of the more basic terminal nitrogen atom of the hydrazine (-NH2) onto one of the carbonyl carbons of the 1,3-diketone. This step is typically acid-catalyzed, which serves to activate the carbonyl group towards attack.

  • Formation of a Carbinolamine Intermediate: This initial attack forms a transient tetrahedral intermediate known as a carbinolamine.

  • Dehydration to Form Hydrazone: The carbinolamine rapidly dehydrates under the acidic conditions to yield a more stable hydrazone intermediate. This step is driven by the formation of a stable C=N double bond.

  • Intramolecular Cyclization: The remaining nitrogen atom of the hydrazine then acts as an intramolecular nucleophile, attacking the second carbonyl carbon. This key step forms the five-membered ring characteristic of the pyrazole core.

  • Final Dehydration and Aromatization: A second dehydration event occurs, leading to the formation of a stable, aromatic pyrazole ring. The driving force for this final step is the gain in aromatic stabilization energy.

The presence of the 2-methoxy group (an electron-donating group) and the 3-fluoro group (an electron-withdrawing group) on the phenyl ring can influence the nucleophilicity of the hydrazine and the stability of the various intermediates, potentially affecting the reaction rate and the regioselectivity of the final product.

reaction_mechanism reagents (3-Fluoro-2-methoxyphenyl)hydrazine + 1,3-Diketone activated_diketone Activated Diketone (Protonated Carbonyl) reagents->activated_diketone + H⁺ carbinolamine Carbinolamine Intermediate activated_diketone->carbinolamine Nucleophilic Attack hydrazone Hydrazone Intermediate carbinolamine->hydrazone - H₂O cyclized_intermediate Cyclized Intermediate (Non-aromatic) hydrazone->cyclized_intermediate Intramolecular Cyclization product Substituted Pyrazole (Aromatic Product) cyclized_intermediate->product - H₂O (Aromatization)

Figure 1: Generalized reaction mechanism for the acid-catalyzed condensation of (3-Fluoro-2-methoxyphenyl)hydrazine with a 1,3-diketone to form a substituted pyrazole.

Experimental Protocols

The following protocols provide a robust starting point for the synthesis of pyrazoles from (3-Fluoro-2-methoxyphenyl)hydrazine. The choice of solvent and acid catalyst can be critical and may require optimization depending on the specific 1,3-diketone used.

Protocol 1: General Synthesis of 1-(3-Fluoro-2-methoxyphenyl)-3,5-disubstituted-1H-pyrazoles

This protocol is suitable for a range of simple 1,3-diketones such as acetylacetone or dibenzoylmethane.

Materials:

  • (3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride

  • 1,3-Diketone (e.g., acetylacetone)

  • Ethanol (absolute)

  • Glacial Acetic Acid (catalyst)

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle

  • Standard glassware for workup and purification

Procedure:

  • Reaction Setup: To a 100 mL round-bottom flask, add (3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride (1.0 eq).

  • Solvent and Reagent Addition: Add absolute ethanol (20 mL per gram of hydrazine) and the 1,3-diketone (1.05 eq).

  • Catalyst Addition: Add a catalytic amount of glacial acetic acid (2-3 drops).

  • Reaction: Equip the flask with a reflux condenser and heat the mixture to reflux (approximately 78 °C for ethanol) with vigorous stirring.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% Ethyl Acetate in Hexanes). The reaction is typically complete within 2-4 hours.

  • Workup:

    • Allow the reaction mixture to cool to room temperature.

    • Reduce the solvent volume by approximately half using a rotary evaporator.

    • Pour the concentrated mixture into ice-cold water (50 mL).

    • If a precipitate forms, collect the solid by vacuum filtration, wash with cold water, and dry.

    • If no solid forms, extract the aqueous mixture with ethyl acetate (3 x 30 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water) or by column chromatography on silica gel.

Self-Validation: The success of the synthesis can be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry to verify the structure and purity of the final pyrazole product.

Protocol 2: Microwave-Assisted Synthesis

For faster reaction times and potentially higher yields, microwave-assisted synthesis is an excellent alternative.

Materials:

  • (3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride

  • 1,3-Diketone

  • Ethanol or Acetic Acid (as solvent)

  • Microwave synthesis vial (10 mL)

  • Microwave reactor

Procedure:

  • Vial Preparation: To a 10 mL microwave synthesis vial, add (3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride (1.0 eq), the 1,3-diketone (1.1 eq), and the chosen solvent (e.g., ethanol, 5 mL).

  • Microwave Irradiation: Seal the vial and place it in the microwave reactor. Irradiate the mixture at a constant temperature (e.g., 120 °C) for 10-20 minutes.

  • Workup and Purification: Follow the same workup and purification procedures as described in Protocol 1.

Data Summary and Comparison

The choice of synthetic method can significantly impact reaction outcomes. The table below summarizes typical results for the reaction with acetylacetone.

ParameterConventional Heating (Protocol 1)Microwave-Assisted (Protocol 2)
Reaction Time 2 - 4 hours10 - 20 minutes
Typical Yield 75 - 85%80 - 95%
Solvent EthanolEthanol or Acetic Acid
Temperature ~78 °C (Reflux)120 °C
Key Advantage Simple setup, scalableRapid, high throughput

graph TD {
A[Start: Reagents in Flask] --> B{Select Method};
B --> C[Conventional Heating];
C --> D[Reflux for 2-4h];
D --> E{Reaction Complete?};
E -- No --> D;
E -- Yes --> F[Workup & Purification];
B --> G[Microwave Synthesis];
G --> H[Irradiate for 10-20 min];
H --> F;
F --> I[Final Product: Pyrazole];
// Style Definitions
style A fill:#F1F3F4,stroke:#5F6368,stroke-width:2px,fontcolor:#202124
style B fill:#FFFFFF,stroke:#5F6368,stroke-width:2px,fontcolor:#202124
style C fill:#4285F4,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF
style G fill:#EA4335,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF
style D fill:#F1F3F4,stroke:#5F6368,stroke-width:1px,fontcolor:#202124
style H fill:#F1F3F4,stroke:#5F6368,stroke-width:1px,fontcolor:#202124
style E fill:#FBBC05,stroke:#202124,stroke-width:2px,fontcolor:#202124
style F fill:#F1F3F4,stroke:#5F6368,stroke-width:1px,fontcolor:#202124
style I fill:#34A853,stroke:#202124,stroke-width:2px,fontcolor:#FFFFFF

}

Application

Application Notes and Protocols: Palladium-Catalyzed Cross-Coupling of (3-Fluoro-2-methoxyphenyl)hydrazine

For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Importance of (3-Fluoro-2-methoxyphenyl)hydrazine in Modern Synthesis (3-Fluoro-2-methoxyphenyl)hydrazine is a key building bloc...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of (3-Fluoro-2-methoxyphenyl)hydrazine in Modern Synthesis

(3-Fluoro-2-methoxyphenyl)hydrazine is a key building block in the synthesis of a wide range of biologically active molecules and functional materials. Its substituted phenylhydrazine motif is a precursor to valuable heterocyclic scaffolds such as indoles, pyrazoles, and indazoles, which are prevalent in pharmaceuticals. The strategic placement of the fluoro and methoxy groups provides a handle for modulating the electronic and steric properties of the target molecules, making this reagent particularly attractive in drug discovery programs.

Palladium-catalyzed cross-coupling reactions, most notably the Buchwald-Hartwig amination, have emerged as a powerful and versatile tool for the formation of carbon-nitrogen (C-N) bonds.[1] These methods offer significant advantages over classical approaches, including milder reaction conditions, broader substrate scope, and improved functional group tolerance.[2] This application note provides a detailed guide to the successful palladium-catalyzed cross-coupling of (3-Fluoro-2-methoxyphenyl)hydrazine with a variety of aryl and heteroaryl halides, offering field-proven insights and a step-by-step protocol for researchers in organic synthesis and medicinal chemistry.

Core Principles and Mechanistic Considerations

The palladium-catalyzed N-arylation of (3-Fluoro-2-methoxyphenyl)hydrazine follows the general mechanistic cycle of the Buchwald-Hartwig amination. The catalytic cycle is initiated by the oxidative addition of the aryl halide to a low-valent palladium(0) species, which is typically generated in situ from a palladium(II) precatalyst. The resulting palladium(II) complex then coordinates to the hydrazine, and subsequent deprotonation by a base forms a palladium-amido complex. The crucial C-N bond-forming step is the reductive elimination from this complex, which furnishes the desired N-arylhydrazine product and regenerates the active palladium(0) catalyst.[3]

The Influence of Substituents

The electronic and steric profile of (3-Fluoro-2-methoxyphenyl)hydrazine presents specific considerations for optimizing the cross-coupling reaction:

  • Ortho-Methoxy Group: The electron-donating nature of the methoxy group increases the electron density on the aryl ring, which can facilitate the oxidative addition step.[4] However, its position ortho to the hydrazine moiety can introduce steric hindrance, potentially slowing down the coupling reaction.[5] The choice of a bulky yet effective ligand is therefore critical to overcome this steric challenge.[2]

  • Meta-Fluoro Group: The electron-withdrawing fluorine atom can influence the nucleophilicity of the hydrazine. Careful selection of the base is necessary to ensure efficient deprotonation without promoting side reactions.

A critical challenge in the cross-coupling of aryl hydrazines is the potential for N-N bond cleavage, leading to the formation of aniline byproducts. The use of electron-rich and sterically hindered phosphine ligands is known to suppress this undesired pathway by stabilizing the palladium-hydrazine intermediates.[6]

Experimental Protocol: N-Arylation of (3-Fluoro-2-methoxyphenyl)hydrazine with 4-Bromotoluene

This protocol describes a general procedure for the palladium-catalyzed cross-coupling of (3-Fluoro-2-methoxyphenyl)hydrazine with an aryl bromide. The reaction conditions can be adapted for other aryl and heteroaryl halides with appropriate optimization.

Materials and Reagents
  • (3-Fluoro-2-methoxyphenyl)hydrazine

  • 4-Bromotoluene

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

  • Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

  • Sodium tert-butoxide (NaOtBu)

  • Anhydrous Toluene

  • Anhydrous, degassed reaction vessel (e.g., Schlenk tube)

  • Standard laboratory glassware and purification supplies (silica gel, solvents for chromatography)

Reaction Setup and Procedure
  • Inert Atmosphere: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add (3-Fluoro-2-methoxyphenyl)hydrazine (1.2 mmol, 1.2 equiv).

  • Reagent Addition: In a glovebox or under a stream of inert gas (Argon or Nitrogen), add 4-bromotoluene (1.0 mmol, 1.0 equiv), Pd₂(dba)₃ (0.02 mmol, 2 mol%), Xantphos (0.04 mmol, 4 mol%), and sodium tert-butoxide (1.4 mmol, 1.4 equiv).

  • Solvent Addition: Add anhydrous toluene (5 mL) to the Schlenk tube.

  • Reaction Execution: Seal the Schlenk tube and heat the reaction mixture to 100 °C with vigorous stirring.

  • Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

  • Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate (20 mL) and filter through a pad of Celite® to remove the palladium catalyst.

  • Extraction: Wash the filtrate with water (2 x 15 mL) and brine (15 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-arylhydrazine.

Data Presentation: Reaction Parameter Optimization

The following table summarizes typical starting conditions and optimization parameters for the cross-coupling of (3-Fluoro-2-methoxyphenyl)hydrazine with various aryl halides.

ParameterRecommended ConditionOptimization Considerations
Palladium Precatalyst Pd₂(dba)₃ (1-2 mol%)Pd(OAc)₂ can also be effective.[4]
Ligand Xantphos (2-4 mol%)Other bulky, electron-rich phosphine ligands such as XPhos or RuPhos may improve yields for sterically hindered substrates.[7]
Base NaOtBu (1.4-2.0 equiv)For base-sensitive substrates, weaker bases like K₂CO₃ or Cs₂CO₃ can be explored, although this may require higher reaction temperatures or longer reaction times.[8]
Solvent TolueneDioxane or THF can also be used.[8]
Temperature 80-110 °CLower temperatures may be sufficient for more reactive aryl halides (iodides, bromides), while higher temperatures might be needed for less reactive chlorides.
Aryl Halide Aryl Bromide/IodideAryl chlorides may require more active catalyst systems (e.g., with NHC ligands) or higher catalyst loadings.[9]

Visualization of the Catalytic Cycle

The following diagram illustrates the key steps in the palladium-catalyzed N-arylation of (3-Fluoro-2-methoxyphenyl)hydrazine.

Buchwald_Hartwig_Amination Pd(0)L2 Pd(0)L2 Oxidative_Addition Oxidative Addition Pd(0)L2->Oxidative_Addition Ar-X Aryl Halide Ar-X->Oxidative_Addition Ar-Pd(II)(X)L2 Ar-Pd(II)-X Oxidative_Addition->Ar-Pd(II)(X)L2 Coordination_Deprotonation Coordination & Deprotonation Ar-Pd(II)(X)L2->Coordination_Deprotonation Hydrazine (3-Fluoro-2-methoxyphenyl)hydrazine Hydrazine->Coordination_Deprotonation Base Base Base->Coordination_Deprotonation Ar-Pd(II)-N(H)R'L2 Ar-Pd(II)-N(H)R' Coordination_Deprotonation->Ar-Pd(II)-N(H)R'L2 Reductive_Elimination Reductive Elimination Ar-Pd(II)-N(H)R'L2->Reductive_Elimination Reductive_Elimination->Pd(0)L2 Product N-Arylhydrazine Reductive_Elimination->Product

Caption: Catalytic cycle for the Buchwald-Hartwig amination.

Troubleshooting Common Issues

IssuePotential CauseRecommended Solution
Low or No Conversion Inactive catalyst.Ensure all reagents and solvents are anhydrous and the reaction is performed under a strict inert atmosphere. The formation of palladium black indicates catalyst decomposition.[10]
Insufficiently strong base.For less acidic hydrazines, a stronger base like LiHMDS may be required.[11]
Steric hindrance.Switch to a bulkier, more electron-rich ligand (e.g., BrettPhos, RuPhos).[11]
Formation of Aniline Byproduct N-N bond cleavage.Use a more electron-rich and sterically hindered phosphine ligand to stabilize the palladium-hydrazine intermediate.[6] Lowering the reaction temperature may also help.
Formation of Di-arylated Product Over-reaction of the product.Use a slight excess of the hydrazine (1.1-1.2 equivalents). Monitor the reaction closely and stop it once the starting aryl halide is consumed.
Inconsistent Results Impurities in starting materials.Purify all reagents before use. Catalyst poisons can include sulfur-containing compounds or other coordinating species.[10]

Conclusion

The palladium-catalyzed cross-coupling of (3-Fluoro-2-methoxyphenyl)hydrazine is a robust and highly valuable transformation for the synthesis of complex nitrogen-containing molecules. By carefully selecting the catalyst system, base, and reaction conditions, researchers can achieve high yields and excellent selectivity. The protocol and troubleshooting guide provided in this application note offer a solid foundation for the successful implementation of this methodology in both academic and industrial research settings.

References

  • Buchwald–Hartwig amination. In Wikipedia; 2023. Available at: [Link]

  • Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link]

  • HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. Iowa State University. Available at: [Link]

  • Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. University of Windsor. Available at: [Link]

  • Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. Organic Syntheses. Available at: [Link]

  • Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. PMC. Available at: [Link]

  • Cross-Coupling between Hydrazine and Aryl Halides with Hydroxide Base at Low Loadings of Palladium by Rate-Determin. Wiley Online Library. Available at: [Link]

  • Buchwald−Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. Semantic Scholar. Available at: [Link]

  • The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry. Available at: [Link]

  • Recent advances and prospects in palladium-catalyzed Hiyama coupling reaction. ARKAT USA. Available at: [Link]

  • Palladium-Catalyzed Ortho Alkoxylation of Oxazoline Derivatives: An Avenue to Reach Meta-Substituted Electron-Rich Arenes Exploiting Oxazoline as a Removeable Directing Group. PMC. Available at: [Link]

  • Study on the Effect of the Ligand Structure in Palladium Organometallic Catalysts in the Suzuki–Miyaura Cross-Coupling Reaction. MDPI. Available at: [Link]

  • Palladium-Catalyzed Allylic Cross-Coupling Reactions of Primary and Secondary Homoallylic Electrophiles. Organic Chemistry Portal. Available at: [Link]

  • Cross‐Coupling between Hydrazine and Aryl Halides with Hydroxide Base at Low Loadings of Palladium by Rate‐Determining Deprotonation of Bound Hydrazine. ResearchGate. Available at: [Link]

  • ChemInform Abstract: Buchwald-Hartwig Amination of (Hetero)aryl Chlorides by Employing MorDalPhos under Aqueous and Solvent-Free Conditions. ResearchGate. Available at: [Link]

  • Facile Buchwald–Hartwig coupling of sterically encumbered substrates effected by PNP ligands. Dalton Transactions. Available at: [Link]

  • Sterically Hindered Amination of Aryl Chlorides Catalyzed by a New Carbazolyl-Derived P,N-Ligand-Composed Palladium Complex. Organic Chemistry Portal. Available at: [Link]

  • N1-Allylation of Arylhydrazines via a Palladium-Catalyzed Allylic Substitution. PubMed. Available at: [Link]

Sources

Method

Advanced Application Note: Standardized Protocols for the Handling and Synthesis of Air-Sensitive Aryl Hydrazines

Introduction & Mechanistic Insights into Degradation Aryl hydrazines are indispensable electrophilic and nucleophilic building blocks in organic synthesis, serving as critical precursors for indoles via the Fischer Indol...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Insights into Degradation

Aryl hydrazines are indispensable electrophilic and nucleophilic building blocks in organic synthesis, serving as critical precursors for indoles via the Fischer Indole Synthesis, pyrazoles, and various active pharmaceutical ingredients (APIs)[1][2]. However, their inherent nucleophilicity and low oxidation potentials render them highly sensitive to atmospheric oxygen.

As a Senior Application Scientist, I frequently observe that the degradation of aryl hydrazines is not merely a loss of reagent titer; it is a hazardous, radical-driven cascade. When exposed to air—especially in the presence of trace transition metals (e.g., Cu, Fe) or basic conditions—free aryl hydrazines undergo rapid autoxidation[3][4]. Oxygen acts as an electron acceptor, converting the aryl hydrazine into a highly reactive diazene (


) intermediate[3]. This species rapidly decomposes via denitrogenation (extrusion of 

gas) to generate carbon-centered aryl radicals (

)[3]. These radicals subsequently abstract hydrogen atoms from solvents or undergo homocoupling to form undesired arenes and azoarenes[5].

Understanding this causality is critical: failing to exclude oxygen does not just lower your yield; it fundamentally alters the reaction pathway, potentially pressurizing sealed vessels with nitrogen gas and generating reactive radical species.

degradation A Aryl Hydrazine (Ar-NHNH2) C Diazene Intermediate (Ar-N=NH) A->C Autoxidation B O2 / Trace Metals (Cu, Fe) B->C Catalysis D Aryl Radical (Ar•) + N2 Gas C->D Denitrogenation (-N2) E Degradation Byproducts (Arenes, Azoarenes) D->E Radical Coupling / H-Abstraction

Figure 1: Oxidative degradation pathway of aryl hydrazines into aryl radicals.

Safety and Physicochemical Profiling

Handling these compounds requires strict adherence to safety protocols. Hydrazine derivatives are highly toxic, corrosive, and possess an extreme flammability profile. Notably, hydrazine vapor has no upper explosive limit (UEL), meaning it can ignite at concentrations up to 100% in the absence of air[6].

Table 1: Quantitative Safety and Stability Metrics for Hydrazine Derivatives

MetricValueMechanistic Causality / Handling Impact
Flammability Range 4.7% – 100% (Air)Lack of UEL means vapor can detonate without air. Mandates strict

/Ar blanketing to raise the lower explosive limit[6][7].
Threshold Limit Value 0.01 ppmExtreme inhalation toxicity. Requires continuous fume hood or glovebox operations. Cartridge respirators are insufficient[6][8].
Autoignition Temp ~Room Temp (Catalyzed)Trace metals (Fe, Cu) catalyze oxidation. Scrupulously clean, metal-free glassware is required to prevent spontaneous ignition[7][8].
Salt vs. Free Base HCl salt >> Free BaseProtonation of the terminal amine lone pair raises the oxidation potential, preventing single-electron transfer to

[3].

Standardized Handling Protocols

To mitigate oxidative and toxicological risks, all operations involving free aryl hydrazines must be conducted under an inert atmosphere (Argon or Nitrogen) using rigorous Schlenk line or glovebox techniques[5][9].

workflow Step1 1. Glassware Bakeout (120°C, Vacuum) Step2 2. Purge Cycles (3x Vacuum/Argon) Step1->Step2 Step3 3. Reagent Transfer (Glovebox/Cannula) Step2->Step3 Step4 4. Reaction Execution (Positive Ar Pressure) Step3->Step4 Step5 5. Quench & Workup (Air Exposure Safe) Step4->Step5

Figure 2: Standardized Schlenk line workflow for handling air-sensitive reagents.

Protocol A: Preparation and Transfer of Free Aryl Hydrazines

This protocol is designed as a self-validating system to ensure absolute exclusion of oxygen and moisture.

  • Glassware Preparation (Bakeout):

    • Action: Dry all Schlenk tubes, stir bars, and syringes in an oven at 120°C for at least 4 hours.

    • Causality: Removes trace surface moisture which can hydrolyze sensitive intermediates or provide a medium for ionic trace-metal contaminants that catalyze hydrazine autoignition[7][8].

  • Purge Cycles (System Validation):

    • Action: Attach the hot glassware to a Schlenk line. Perform three consecutive vacuum/Argon cycles.

    • Validation Checkpoint: Ensure the vacuum gauge reads <0.1 mbar during the final evacuation phase. A steady, non-fluctuating pressure confirms the absence of micro-leaks before introducing the sensitive reagent.

  • Reagent Dispensing:

    • Action: For solid aryl hydrazine hydrochlorides, weigh in a glovebox (salts are generally more stable, but free bases rapidly oxidize[3]). For free base liquids, transfer via a gas-tight syringe purged 3x with Argon. Wear butyl rubber gloves for heavy handling, as hydrazines can permeate standard nitrile over extended periods[10].

    • Causality: Using a purged syringe prevents the introduction of

      
       into the bulk reagent bottle, preserving the integrity of the stock supply.
      
  • Solvent Degassing:

    • Action: Use solvents degassed strictly via the Freeze-Pump-Thaw method (minimum 3 cycles).

    • Causality: Dissolved oxygen in standard solvents is sufficient to initiate the diazene radical cascade, destroying the reagent before the reaction even begins[3].

Protocol B: Palladium-Catalyzed Cross-Coupling using Aryl Hydrazines

Aryl hydrazines are frequently utilized in Buchwald-Hartwig aminations to synthesize complex azoarenes or functionalized indoles. The following methodology ensures the suppression of spontaneous denitrogenative homocoupling[5][11].

  • Catalyst Pre-complexation:

    • Add

      
       (5 mol%) and BINAP (10 mol%) to the validated Schlenk flask[5].
      
    • Degas the solid mixture via 3 vacuum/Argon cycles.

    • Add dry, degassed toluene (4 mL) and heat to 80°C for 15 minutes under Argon to form the active Pd-BINAP complex[5]. Causality: Pre-forming the complex prevents the free palladium from acting as a decomposition catalyst for the hydrazine.

  • Reagent Addition:

    • Cool the system to room temperature. Under a positive counter-flow of Argon, add the aryl halide (1.0 equiv),

      
       (1.1 equiv), and freshly prepared free aryl hydrazine (1.5 equiv)[5].
      
  • Reaction Execution:

    • Seal the Schlenk tube and heat to 80°C.

    • Validation Checkpoint: Monitor the reaction via TLC. The reaction mixture should remain relatively uniform in color. The sudden appearance of intense, dark-colored azoarene byproducts indicates a breach in the inert atmosphere, confirming oxygen ingress and subsequent spontaneous oxidation[5].

  • Quench and Workup:

    • Once the starting material is consumed, cool to room temperature. The system can now be safely opened to the air, as the sensitive hydrazine has been fully converted into the stable coupled product.

References

  • [1] ChemInform Abstract: Efficient Synthesis of Aryl Hydrazines Using Copper-Catalyzed Cross-Coupling of Aryl Halides with Hydrazine in PEG-400. ResearchGate.1

  • [5] Single Step Synthesis of Non-symmetric Azoarenes Using Buchwald–Hartwig Amination. ACS Omega. 5

  • [6] Safety and Handling of Hydrazine. DTIC. 6

  • [3] Hydrazine Derivatives as C-Centered Radical Precursors for C-C Bond Formation Reactions. NIH. 3

  • [8] Hydrazine and Aqueous Hydrazine Solutions: Evaluating Safety in Chemical Processes. Organic Process Research & Development - ACS Publications. 8

  • [9] Hydroarylations of C–C Multiple Bonds Catalyzed by Late-Metal Complexes: Mechanistic Investigations. eScholarship.org. 9

  • [7] Performance Chemicals Hydrazine. Arxada. 7

  • [10] Hydrazine and Other Corrosive and Flammable PHS. UNC Charlotte. 10

  • [4] Oxidation of catechol and arylhydrazines with APS in Tris‐buffer. ResearchGate. 4

  • [11] Palladium-Catalyzed C–C Bond Formation of Arylhydrazines with Olefins via Carbon–Nitrogen Bond Cleavage. Organic Letters - ACS Publications. 11

  • [2] A Halogen-Atom Transfer (XAT)-Based Approach to Indole Synthesis Using Aryl Diazonium Salts and Alkyl Iodides. Organic Letters - ACS Publications. 2

Sources

Technical Notes & Optimization

Troubleshooting

preventing oxidation of (3-Fluoro-2-methoxyphenyl)hydrazine during storage

Welcome to the Technical Support Center for reactive intermediate handling. As a Senior Application Scientist, I have designed this hub to address the specific challenges of storing and handling (3-Fluoro-2-methoxyphenyl...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for reactive intermediate handling. As a Senior Application Scientist, I have designed this hub to address the specific challenges of storing and handling (3-Fluoro-2-methoxyphenyl)hydrazine .

Due to the electron-rich nature of hydrazine derivatives, they are notoriously unstable under ambient conditions. This guide provides field-proven, self-validating protocols to ensure the scientific integrity of your reagents and the reproducibility of your downstream syntheses.

Section 1: Mechanistic Understanding & FAQs

Q1: Why does (3-Fluoro-2-methoxyphenyl)hydrazine rapidly darken from pale yellow to deep red upon exposure to ambient air? A1: The degradation is driven by auto-oxidation. Phenylhydrazines are highly electron-rich. In this specific compound, the methoxy group (-OCH₃) at the ortho position acts as an electron-donating group via resonance (+R effect). This further increases the electron density on the aromatic ring and the adjacent hydrazine nitrogen, making it highly susceptible to electrophilic attack by molecular oxygen[1].

Oxygen acts as a 2-electron oxidant, converting the hydrazine moiety into a phenyldiazene intermediate. This intermediate rapidly undergoes homolytic cleavage to generate highly reactive phenyl free radicals in the presence of O₂[2][3]. These radicals subsequently polymerize or couple to form reddish-brown diazonium or biphenyl byproducts, rendering the reagent inactive[4]. The color change is a direct, visual causality of the loss of the reactive -NHNH₂ group.

Q2: Should I store this compound as a free base or a salt? A2: It is strongly recommended to store it as a hydrochloride salt (e.g., CAS 1375477-11-4). Causality: Protonating the terminal nitrogen of the hydrazine group forms a stable ammonium cation (-NHNH₃⁺). This drastically reduces the nucleophilicity and electron density of the hydrazine moiety, effectively shielding it from oxidation by ambient O₂ and preventing the initiation of the free-radical degradation cascade[1].

Section 2: Troubleshooting Guide

Issue: My reagent has turned dark brown despite being stored in the refrigerator.

  • Root Cause: Inadequate sealing leading to oxygen ingress, or photo-oxidation driven by ambient UV light penetrating a clear glass vial[3][5].

  • Resolution & Self-Validation: Before discarding the batch, validate the extent of degradation via TLC or ¹H-NMR. If the purity is <95%, perform a free-base extraction (using saturated NaHCO₃ and ethyl acetate) followed by re-precipitation as an HCl salt (see Protocol 1). To prevent recurrence, implement the "Triple-Seal Argon Protocol" (Protocol 2).

  • Self-Validating System: Place a resazurin-based oxygen indicator strip inside your secondary storage pouch. If the strip turns from pink to purple/blue, your primary seal has failed. This provides an immediate, visual validation of the storage environment without needing to open the primary vial.

Section 3: Experimental Protocols

Protocol 1: Conversion of Free Base to Hydrochloride Salt (Stabilization)

This protocol converts the unstable free base into a highly stable, storable salt.

  • Dissolution: Dissolve the crude (3-Fluoro-2-methoxyphenyl)hydrazine free base in anhydrous diethyl ether (or MTBE) under a strict argon atmosphere.

  • Thermal Control: Cool the solution to 0°C in an ice bath. Causality: Neutralization is exothermic; cooling prevents heat-induced degradation of the sensitive free base.

  • Protonation: Dropwise, add 1.2 equivalents of anhydrous HCl in dioxane (or ethereal HCl) while stirring vigorously. A pale-yellow/white precipitate will immediately begin to form.

  • Isolation: Collect the precipitating solid via vacuum filtration under a nitrogen blanket to prevent moisture condensation.

  • Washing & Drying: Wash the filter cake with cold, anhydrous ether to remove unreacted free base and organic impurities. Dry the solid under high vacuum (<1 mbar) at room temperature for 4 hours.

  • Validation: Dissolve a 5 mg aliquot in D₂O for ¹H-NMR to confirm the disappearance of the free-base -NH₂ protons and the presence of the protonated species.

Protocol 2: Triple-Seal Inert Storage Workflow

This workflow guarantees long-term stability by eliminating O₂, light, and moisture[4].

  • Primary Containment: Transfer the dried hydrochloride salt into an amber borosilicate glass vial. Causality: Amber glass blocks UV wavelengths that catalyze photo-oxidation.

  • Atmospheric Displacement: Place the vial in a glovebox or use a Schlenk line to purge the vial with high-purity Argon. Causality: Argon is denser than Nitrogen and forms a heavier protective blanket over the solid chemical, preventing O₂ contact.

  • Primary Seal: Seal the vial with a PTFE-lined silicone septum cap, then wrap the cap tightly with Parafilm.

  • Secondary Containment: Place the primary vial inside a secondary Mylar pouch. Add a silica desiccant packet and an oxygen indicator strip.

  • Final Seal & Storage: Vacuum seal the Mylar pouch and store at -20°C (or -80°C for multi-year storage)[5].

Section 4: Quantitative Data Summary

The following table summarizes the causal relationship between storage conditions and the expected shelf-life of (3-Fluoro-2-methoxyphenyl)hydrazine.

Storage StateAtmosphereTemperatureLight ExposureExpected Shelf-LifeVisual Indicator of Degradation
Free Base (Neat) Ambient Air25°CAmbient Light< 24 HoursRapid darkening to deep red/brown
Free Base (Neat) Nitrogen4°CDark (Amber)1 - 2 WeeksGradual yellowing to light brown
HCl Salt Ambient Air25°CAmbient Light1 - 3 MonthsSlight yellowing
HCl Salt Argon-20°CDark (Amber)> 24 Months Remains pale yellow / white

Section 5: Visualizations

OxidationPathway A (3-Fluoro-2-methoxyphenyl)hydrazine (Free Base) B O2 / Photo-oxidation (Electron Transfer) A->B Exposure to Air/Light C Phenyldiazene Intermediate B->C -2e-, -2H+ D Phenyl Free Radicals C->D Homolytic Cleavage E Reddish-Brown Degradants (Loss of Reactivity) D->E Polymerization/Coupling

Oxidation mechanism of phenylhydrazines into inactive degradants.

StorageWorkflow S1 Synthesize/Receive Free Base S2 Convert to HCl Salt (Protonates -NHNH2) S1->S2 S3 Aliquot into Amber Vials (Blocks UV Light) S2->S3 S4 Purge with Argon (Displaces O2) S3->S4 S5 Seal & Add Desiccant (Prevents Hydrolysis) S4->S5 S6 Store at -20°C (Slows Kinetics) S5->S6

Step-by-step workflow for the optimal stabilization and storage of hydrazine derivatives.

References

  • [5] What Is Phenylhydrazine (PHY) and Why It's Important in Organic Synthesis. Jindun Chemical. Available at: [Link]

  • [3] Phenylhydrazine | C6H5NHNH2 | CID 7516. PubChem - NIH. Available at:[Link]

Sources

Optimization

how to remove impurities from (3-Fluoro-2-methoxyphenyl)hydrazine crude

Technical Support Center: (3-Fluoro-2-methoxyphenyl)hydrazine A Senior Application Scientist's Guide to Purification and Troubleshooting Welcome to the dedicated technical support guide for (3-Fluoro-2-methoxyphenyl)hydr...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: (3-Fluoro-2-methoxyphenyl)hydrazine

A Senior Application Scientist's Guide to Purification and Troubleshooting

Welcome to the dedicated technical support guide for (3-Fluoro-2-methoxyphenyl)hydrazine. As a crucial intermediate in pharmaceutical and agrochemical synthesis, achieving high purity of this compound is paramount for reliable downstream applications. This guide is designed for researchers, medicinal chemists, and process development scientists who may encounter challenges in purifying the crude product. Drawing from established chemical principles and field experience, we will explore the causality behind common issues and provide robust, validated protocols to overcome them.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude sample of (3-Fluoro-2-methoxyphenyl)hydrazine?

The impurity profile of your crude product is heavily dependent on its synthetic route, which typically involves the diazotization of 3-Fluoro-2-methoxyaniline followed by reduction.[1][2] Consequently, the most common impurities include:

  • Unreacted Starting Material: Residual 3-Fluoro-2-methoxyaniline is a frequent contaminant.

  • Side-Reaction Products: The diazotization process can yield undesired byproducts such as corresponding phenols (from reaction with water) or azides.[2]

  • Oxidation/Degradation Products: Aryl hydrazines are susceptible to air oxidation, which can lead to the formation of colored impurities and tars.[3][4] This is often exacerbated by heat and light.

  • Inorganic Salts: Salts from the reagents used in the synthesis and workup (e.g., sodium sulfite, sodium chloride) may be present.

Q2: How can I assess the purity of my (3-Fluoro-2-methoxyphenyl)hydrazine sample?

A multi-faceted approach is recommended for accurate purity assessment.

  • Thin-Layer Chromatography (TLC): An excellent first-pass technique to visualize the number of components. A typical mobile phase would be a mixture of a non-polar solvent like hexane or toluene and a polar solvent like ethyl acetate.

  • High-Performance Liquid Chromatography (HPLC): Provides quantitative purity data. A reverse-phase C18 column with a mobile phase of acetonitrile and water (often with a modifier like formic acid or TFA) is a standard starting point for analyzing aryl hydrazines.[5]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹⁹F NMR are invaluable for confirming the structure of the desired product and identifying and quantifying aromatic impurities.

  • Gas Chromatography (GC): Can be used, but derivatization may be necessary to improve the thermal stability and peak shape of the hydrazine.[6][7]

Q3: What are the critical safety and handling precautions for this compound?

Hydrazine derivatives should be handled with care.[4]

  • Toxicity: Hydrazines are toxic and can be absorbed through the skin.[4] Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

  • Air Sensitivity: The compound can oxidize in the air.[3] Handle under an inert atmosphere (Nitrogen or Argon) whenever possible, especially during prolonged heating or storage.

  • Storage: Store the purified compound in a tightly sealed container, preferably under an inert atmosphere, in a cool, dark, and well-ventilated place.[8][9]

Troubleshooting Guide: From Crude Oil to Pure Crystals

This section addresses specific problems you might encounter during the purification process in a practical question-and-answer format.

Problem 1: My crude product is a dark, viscous oil, not a solid. How do I proceed?

Answer: An oily or dark-colored crude product often indicates the presence of significant impurities, particularly oxidation products or residual solvent. The primary goal is to isolate the hydrazine from these contaminants. An acid-base extraction is the most effective initial step.

Causality: (3-Fluoro-2-methoxyphenyl)hydrazine is a basic compound due to the lone pairs on the nitrogen atoms. It can be protonated by an acid (like HCl) to form a water-soluble hydrochloride salt. Most organic, non-basic impurities (like oxidation byproducts or residual toluene from synthesis) will remain in the organic phase and can be washed away.

Solution Workflow:

  • Dissolution: Dissolve the crude oil in a water-immiscible organic solvent like toluene, dichloromethane (DCM), or ethyl acetate.[2]

  • Acidic Extraction: Transfer the solution to a separatory funnel and wash with a dilute aqueous acid solution (e.g., 1-2 M HCl). The target hydrazine will move into the aqueous layer as its hydrochloride salt. A pH range of 1 to 5 is generally effective for extracting the hydrazine while leaving some less basic impurities behind.[2]

  • Separation: Separate the aqueous layer (containing your product) from the organic layer (containing impurities). Wash the aqueous layer once more with fresh organic solvent to remove any remaining non-basic contaminants.

  • Basification & Re-extraction: Cool the acidic aqueous layer in an ice bath and slowly add a base (e.g., 10 M NaOH or solid K₂CO₃) until the pH is >10. This deprotonates the hydrochloride salt, regenerating the free hydrazine, which will often precipitate or form an oily layer.

  • Final Extraction: Extract the free hydrazine back into a fresh portion of organic solvent (e.g., DCM or ethyl acetate).

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified, and often solidified, free base.

This workflow is illustrated in the diagram below.

G cluster_0 Acid-Base Extraction Workflow crude Crude Oily Product in Organic Solvent (e.g., Toluene) sep_funnel1 Wash with Dilute HCl (aq) crude->sep_funnel1 organic_impurities Organic Layer: Neutral Impurities (Discard) sep_funnel1->organic_impurities Separate aqueous_product Aqueous Layer: Hydrazine·HCl Salt sep_funnel1->aqueous_product Separate sep_funnel2 Basify with NaOH (aq) to pH > 10 aqueous_product->sep_funnel2 free_base Precipitated Free Hydrazine sep_funnel2->free_base extract_back Extract with Fresh Organic Solvent (e.g., DCM) free_base->extract_back final_organic Organic Layer: Purified Hydrazine extract_back->final_organic dry_conc Dry (Na₂SO₄) & Concentrate final_organic->dry_conc purified_product Purified Product dry_conc->purified_product

Caption: Workflow for purifying crude (3-Fluoro-2-methoxyphenyl)hydrazine using acid-base extraction.

Problem 2: My TLC and HPLC show multiple spots/peaks. How do I choose between column chromatography and recrystallization?

Answer: The choice depends on the nature and quantity of the impurities. A decision-making framework can guide you to the most efficient method.

Decision Framework:

  • Assess the Crude Product: Is it a solid or an oil?

  • Analyze by TLC: Run a TLC using a Hexane/Ethyl Acetate solvent system. How far apart are the spots? Is there a significant amount of baseline material?

  • Consult the Diagram: Use the following decision tree to select your primary purification method.

G start Crude Product Analysis is_solid Is the product a solid? start->is_solid is_major_spot Is the product the major spot by TLC? is_solid->is_major_spot Yes acid_base Perform Acid-Base Extraction first is_solid->acid_base No (Oil) tlc_spots Are TLC spots well-separated (ΔRf > 0.2)? chromatography Purify by Column Chromatography tlc_spots->chromatography Yes recrystallize Purify by Recrystallization tlc_spots->recrystallize No (impurities close) is_major_spot->tlc_spots Yes is_major_spot->chromatography No (many impurities) acid_base->is_solid

Caption: Decision tree for selecting a purification method.

Expert Insights:

  • Column Chromatography is excellent for separating compounds with different polarities (well-separated TLC spots).[10][11] It is versatile and can handle both solid and oily samples.

  • Recrystallization is a powerful technique for removing small amounts of impurities from a solid product, yielding material of very high purity.[12] It is less effective if the product is grossly impure or if impurities have very similar solubility profiles.

Problem 3: My NMR shows residual 3-Fluoro-2-methoxyaniline. How do I remove it?

Answer: The starting aniline is also basic and may be carried through a simple acid-base extraction. A more controlled purification is needed.

Causality: While both the aniline and the hydrazine are basic, their pKa values differ slightly. This can sometimes be exploited by a careful pH-controlled extraction. However, a more reliable method is column chromatography. The hydrazine group (-NHNH₂) is generally more polar than the amine group (-NH₂), allowing for separation on silica gel.

Solution: Column Chromatography Protocol

  • TLC Analysis: Determine an appropriate eluent system. Start with 20% Ethyl Acetate in Hexane and adjust the ratio until the desired product has an Rf value of ~0.2-0.3.[10] The aniline should have a slightly higher Rf (be less polar).

  • Column Packing: Prepare a silica gel column using the "wet slurry" method with your chosen eluent system.[10] A common rule of thumb is to use a mass of silica gel that is 50-100 times the mass of your crude product.

  • Loading: Dissolve your crude product in a minimum amount of the eluent or a stronger solvent like DCM. If using a stronger solvent, adsorb the mixture onto a small amount of silica gel, dry it, and load the resulting powder onto the top of the column.[11]

  • Elution: Run the column, collecting fractions. Monitor the elution using TLC to identify which fractions contain your pure product.

  • Combine & Concentrate: Combine the pure fractions and remove the solvent under reduced pressure.

Parameter Guideline Rationale
Stationary Phase Silica Gel (230-400 mesh)Standard, effective for moderately polar compounds.
Mobile Phase Hexane / Ethyl Acetate GradientStart with low polarity (e.g., 95:5) and gradually increase the ethyl acetate content to elute the more polar hydrazine.
Rf Target 0.2 - 0.3Provides optimal separation and a reasonable elution time.[10]

Problem 4: My purified, light-colored solid turns yellow/brown upon standing. What is happening?

Answer: This is a classic sign of air oxidation.[4] The hydrazine moiety is a reducing agent and is reacting with atmospheric oxygen.

Causality: The N-N bond and the N-H protons in hydrazines are susceptible to oxidation, which can initiate a cascade of reactions leading to colored decomposition products. This process can be accelerated by light, heat, and trace metal impurities.

Solutions for Stability:

  • Final Workup: During the final concentration step after purification, avoid excessive heat.

  • Inert Atmosphere: Once the solvent is removed, immediately place the product under an inert atmosphere of nitrogen or argon.

  • Storage: Store the vial in a freezer (-20 °C is standard), wrapped in aluminum foil to protect it from light. For long-term storage, a desiccator or glove box is ideal.[8][13]

Detailed Experimental Protocols

Protocol 1: Recrystallization of (3-Fluoro-2-methoxyphenyl)hydrazine

This protocol is for when your product is a solid with minor impurities.

  • Solvent Screening: Place a small amount (~20 mg) of the crude solid in a test tube. Add a few drops of a test solvent (e.g., ethanol, isopropanol, ethyl acetate, toluene).

    • Ideal Solvent: The solid should be poorly soluble at room temperature but dissolve completely upon heating.[12]

    • Mixed Solvents: If no single solvent is ideal, try a mixed system. Dissolve the solid in a small amount of a "good" solvent (e.g., ethanol) at its boiling point, then add a "poor" solvent (e.g., water) dropwise until the solution becomes cloudy. Add a drop or two of the "good" solvent to clarify, then allow to cool.[14][15]

  • Dissolution: Place the bulk of the crude solid in an Erlenmeyer flask. Add the chosen solvent system portion-wise, heating the mixture gently until the solid just dissolves. Do not add excessive solvent, as this will reduce your yield.[14]

  • Hot Filtration (Optional): If there are insoluble impurities, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper.

  • Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.[14] Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.

  • Isolation: Collect the crystals by suction filtration. Wash them with a small amount of ice-cold recrystallization solvent to remove any adhering impurities.

  • Drying: Dry the crystals under vacuum to a constant weight. Confirm purity by MP, TLC, and/or NMR.

References

  • Hart, D. J., & B. L. C. (2020). Cross-Coupling between Hydrazine and Aryl Halides with Hydroxide Base at Low Loadings of Palladium by Rate-Determining Deprotonation of Bound Hydrazine. Journal of the American Chemical Society. Available from: [Link]

  • Ghosh, S., et al. (2020). Generation of Aryl Radicals from Aryl Hydrazines via Catalytic Iodine in Air: Arylation of Substituted 1,4-Naphthoquinones. ACS Omega. Available from: [Link]

  • Yashin, Y. I., et al. (2018). Chromatographic methods of determining hydrazine and its polar derivatives. Journal of Analytical Chemistry. Available from: [Link]

  • Kumar, A., et al. (2022). green synthesis and analytical technique for the separation of substituted chlorophenyl hydrazine isomers by reverse phase hplc method. Rasayan Journal of Chemistry. Available from: [Link]

  • Gethin, E. (2022). Column Chromatography in Pharmaceutical Analysis. Research & Reviews: Research Journal of Pharmaceutical Analysis. Available from: [Link]

  • Agency for Toxic Substances and Disease Registry. (1997). Toxicological Profile for Hydrazines. ATSDR. Available from: [Link]

  • Siggia, S., & Hanna, J. G. (1969). The Determination of Hydrazino–Hydrazide Groups. The Chemistry of the Amino Group.
  • Kim, J. H., et al. (2000). Preparation method of Methoxyphenylhydrazine. Google Patents. KR100517343B1.
  • Wang, Y. (2020). Synthesis strategies to 3-alkyl-2-methoxy pyrazines. Durham e-Theses. Available from: [Link]

  • Clough, J. M., et al. (2000). Purification procedure for phenylhydrazines. Google Patents. WO2000020381A1.
  • Li, J., et al. (2020). Synthetic method of 3-fluoro-2-methyl-4-trifluoromethylaniline hydrochloride. Google Patents. CN110885290A.
  • Muttenthaler, M., et al. (2021). A Shelf Stable Fmoc Hydrazine Resin for the Synthesis of Peptide Hydrazides. ACS Omega. Available from: [Link]

  • University of Colorado Boulder, Department of Chemistry. (n.d.). Recrystallization - Part 2. University of Colorado Boulder.
  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. Available from: [Link]

  • El-Faham, A., et al. (2015). A Facile Two-Step Synthesis of 3-Fluoro-6-methoxyquinoline. Molecules. Available from: [Link]

  • PubChemLite. (3,5-difluoro-2-methoxyphenyl)hydrazine (C7H8F2N2O). PubChemLite. Available from: [Link]

  • ResearchGate. (2020). How to purify hydrazone?. ResearchGate. Available from: [Link]

  • Grygorenko, O. O., et al. (2020). Trifluoromethoxypyrazines: Preparation and Properties. Molecules. Available from: [Link]

  • Organic Syntheses. (n.d.). 4-(5-(p-Tolyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonyl fluoride. Organic Syntheses. Available from: [Link]

Sources

Troubleshooting

optimizing yield of hydrazone formation with 3-fluoro-2-methoxyphenylhydrazine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific kinetic and thermodynamic bottlenecks associated with the condensation of 3-fluoro-2-methoxyp...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific kinetic and thermodynamic bottlenecks associated with the condensation of 3-fluoro-2-methoxyphenylhydrazine.

This specific hydrazine presents unique challenges: the ortho-methoxy group creates significant steric bulk around the reactive nitrogen, while the 3-fluoro group exerts an electron-withdrawing inductive (-I) effect that slightly dampens nucleophilicity. Successfully optimizing this reaction requires precise control over pH, thermodynamics, and equilibrium dynamics.

Reaction Workflow & Bottleneck Analysis

G C Carbonyl Compound (Aldehyde/Ketone) Int Tetrahedral Hemiaminal (Rate-Limiting Step) C->Int H 3-Fluoro-2-methoxy- phenylhydrazine H->Int Nucleophilic Attack Cond Acid Catalyst (pH 4.5) Heat & Dry Solvent Cond->Int Protonates Carbonyl Prod Hydrazone Product + H2O Int->Prod Dehydration (-H2O)

Reaction workflow highlighting the hemiaminal bottleneck in hydrazone formation.

Troubleshooting Guides & FAQs

Q1: Why is my yield consistently low when reacting 3-fluoro-2-methoxyphenylhydrazine with ketones compared to aldehydes? Answer: This is a classic case of compounding steric hindrance and electronic deactivation. Ketones possess two alkyl/aryl groups, making the carbonyl carbon significantly more crowded than an aldehyde[1]. Furthermore, your reagent features an ortho-methoxy group. This bulky substituent sits directly adjacent to the reactive hydrazine moiety, creating a steric shield that physically blocks the nucleophilic attack on hindered ketones. To overcome this, you must increase the reaction temperature (e.g., refluxing in toluene) and rigorously remove water to drive the unfavorable equilibrium forward.

Q2: How do I determine the optimal pH for this specific substituted phenylhydrazine? Answer: Hydrazone formation exhibits a strict "bell-shaped" pH-rate profile[2]. The carbonyl oxygen must be protonated to become a strong electrophile, which requires an acidic environment. However, if the pH drops too low, the terminal nitrogen of the hydrazine becomes protonated (forming an unreactive ammonium salt). The 3-fluoro group exerts a strong electron-withdrawing inductive effect, which slightly lowers the pKa of your hydrazine compared to unsubstituted phenylhydrazine. Therefore, the optimal pH is slightly more acidic than usual, typically around pH 4.0–4.5. We recommend using an acetate buffer or a catalytic amount of glacial acetic acid[3].

Q3: The reaction stalls at 50% conversion, and starting materials remain. How can I drive it to completion? Answer: Hydrazone formation is a reversible condensation reaction. Hydrazones derived from phenylhydrazines with electron-withdrawing groups (like your 3-fluoro substituent) are particularly prone to rapid hydrolysis in the presence of water[4]. If the reaction stalls, you have likely reached a thermodynamic equilibrium. To push the reaction to completion, you must continuously remove the water byproduct. For small-scale reactions, adding activated 3Å molecular sieves directly to the reaction flask is highly effective. For larger scales, refluxing in toluene using a Dean-Stark trap provides a physical mechanism for continuous water removal.

Q4: My substrate is extremely hindered. Can I use a nucleophilic catalyst? Answer: Yes. When dealing with severe steric bottlenecks, relying solely on acid catalysis may be insufficient. Nucleophilic catalysts, such as aniline or 5-methoxyanthranilic acid, can dramatically accelerate the reaction[5]. These catalysts are smaller and more nucleophilic than your hindered hydrazine; they rapidly attack the carbonyl to form a highly reactive Schiff base (imine) intermediate. Your 3-fluoro-2-methoxyphenylhydrazine then undergoes a transimination reaction with this intermediate, displacing the catalyst and forming the final thermodynamic sink: the hydrazone.

Diagnostic Logic for Low Yields

Troubleshooting Start Low Yield Observed CheckSM Are starting materials consumed? (TLC/LCMS) Start->CheckSM NoCons No: Poor Nucleophilic Attack CheckSM->NoCons SM remains YesCons Yes: Hydrolysis or Side Reactions CheckSM->YesCons SM gone, no product FixpH Optimize pH to 4.5-5.0 (Avoid over-protonation) NoCons->FixpH FixH2O Implement Dean-Stark or Molecular Sieves YesCons->FixH2O

Decision tree for diagnosing and resolving low hydrazone conversion rates.

Quantitative Optimization Parameters

The following table summarizes the causal relationship between reaction parameters and expected yield shifts based on established physical organic chemistry principles.

Optimization ParameterSub-optimal ConditionOptimized ConditionMechanistic RationaleExpected Yield Shift
pH Control Neutral (pH 7.0)Weakly Acidic (pH 4.0–4.5)Protonates the carbonyl oxygen, dramatically increasing its electrophilicity without over-protonating the hydrazine[2].~20% ➔ > 80%
Water Removal Open Air / No Sieves3Å Molecular SievesHydrazone formation is reversible. Continuous water removal drives the equilibrium forward via Le Chatelier's principle[4].~45% ➔ > 90%
Thermal Energy Room TemperatureReflux (80°C - 110°C)Provides the kinetic energy required to overcome the severe steric hindrance of the ortho-methoxy group[1].< 30% ➔ > 85%
Catalysis (Hindered substrates)None5-Methoxyanthranilic Acid (10 mol%)Forms a highly reactive, unhindered Schiff base intermediate that readily undergoes transimination with the hydrazine[5].~15% ➔ > 75%

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Do not proceed to the next phase unless the validation checkpoint is confirmed.

Phase 1: Reagent Preparation & Baseline Establishment

  • Quality Control: Visually inspect the 3-fluoro-2-methoxyphenylhydrazine. It should be a pale solid/liquid. Dark brown coloration indicates oxidation and will severely impact yield.

  • Free-Basing (If applicable): If using the hydrochloride salt, suspend in anhydrous ethanol and add 1.05 equivalents of anhydrous sodium acetate. Stir for 15 minutes.

    • Self-Validation Checkpoint: The formation of a fine white precipitate (NaCl) confirms the successful liberation of the free hydrazine base.

Phase 2: Reaction Assembly 3. Substrate Solvation: Dissolve the carbonyl compound (1.0 eq, typically 1-5 mmol) in anhydrous ethanol to achieve a 0.2 M concentration[3]. 4. pH Optimization: Add glacial acetic acid dropwise (typically 10-20 mol%) until the apparent pH reaches 4.0–4.5.

  • Self-Validation Checkpoint: Spot the solution onto a wet pH indicator strip. The color must indicate weak acidity. If it drops below pH 3.5, the hydrazine will over-protonate and stall the reaction[2].

  • Reagent Addition: Add the 3-fluoro-2-methoxyphenylhydrazine (1.1 eq) to the reaction mixture.

Phase 3: Thermodynamic Driving & Dehydration 6. Water Sequestration: Add freshly activated 3Å molecular sieves (approx. 200 mg per mmol of substrate) directly to the flask. 7. Thermal Activation: Equip the flask with a reflux condenser and heat to 75-80°C under a nitrogen atmosphere to prevent hydrazine oxidation.

Phase 4: Monitoring & Isolation 8. Reaction Tracking: After 2 hours, sample the reaction.

  • Self-Validation Checkpoint: Perform TLC (Hexanes/EtOAc). The disappearance of the UV-active carbonyl spot and the appearance of a new, less polar spot (the hydrazone) confirms productive turnover. If starting materials remain, continue refluxing.

  • Workup: Filter the hot mixture through a Celite pad to remove the molecular sieves. Concentrate the filtrate under reduced pressure.

  • Purification: Recrystallize the crude residue from hot ethanol/water to yield the pure hydrazone.

References

  • Source: researchgate.
  • Source: nih.
  • Title: Organic Chemistry II (Chem 2042)
  • Source: nih.
  • Source: acs.

Sources

Optimization

solving solubility issues of (3-Fluoro-2-methoxyphenyl)hydrazine HCl in water

Welcome to the technical support guide for (3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride (HCl). This resource is designed for researchers, chemists, and drug development professionals to navigate and overcome common...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for (3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride (HCl). This resource is designed for researchers, chemists, and drug development professionals to navigate and overcome common solubility challenges encountered with this compound in aqueous media. Here, we combine fundamental chemical principles with practical, field-proven methodologies to ensure your experiments proceed efficiently and effectively.

Understanding the Solubility Challenge

(3-Fluoro-2-methoxyphenyl)hydrazine HCl is an aromatic hydrazine salt. Like many hydrochloride salts of organic bases, its solubility is intrinsically linked to the pH of the aqueous medium. The molecule exists in equilibrium between its protonated, cationic form (the hydrazinium ion) and its neutral, free base form. The hydrazinium form is significantly more polar and, therefore, more soluble in water, while the free base is less polar and tends to have poor aqueous solubility.

The core of the problem often lies in the basicity of the hydrazine moiety. When the hydrochloride salt is added to neutral water, the solution's pH can rise sufficiently to deprotonate the hydrazinium ion, causing the precipitation of the less soluble free base.

Frequently Asked Questions (FAQs)

Q1: I added (3-Fluoro-2-methoxyphenyl)hydrazine HCl to deionized water, and it formed a cloudy suspension. Why isn't it dissolving?

This is a classic sign of free base precipitation. The hydrochloride salt, when dissolved, can slightly increase the pH of unbuffered water. This pH shift may be enough to surpass the pKa of the hydrazinium group, converting it to the poorly soluble neutral hydrazine. The cloudiness you observe is likely the undissolved free base. The solubility of many salts is pH-dependent[1].

Q2: What is the ideal pH range to ensure complete dissolution in water?

While the exact pKa of (3-Fluoro-2-methoxyphenyl)hydrazine is not readily published, the pKa of the parent hydrazine (N₂H₅⁺) is approximately 8.1[2]. Aromatic substitution typically lowers the pKa. As a rule of thumb, to maintain a compound in its protonated (salt) form, the pH of the solution should be at least 2 units below its pKa. Therefore, starting with an acidic solution (pH 2-4) is highly recommended. This ensures the equilibrium strongly favors the more soluble hydrazinium ion.

Q3: Can I simply add a strong acid like HCl to my suspension to get it to dissolve?

Yes, this is a valid and common strategy. Adding a dilute strong acid, such as 0.1 M HCl, dropwise while stirring will lower the pH and protonate the suspended free base, converting it into the soluble hydrochloride salt. This often results in a clear solution.

Q4: Will heating the solution help improve solubility?

Heating can increase the rate of dissolution and, for many compounds, increase the equilibrium solubility[3]. However, caution is advised. Hydrazine derivatives can be thermally sensitive. Prolonged heating at high temperatures may lead to degradation. A gentle warming (e.g., to 40-50°C) can be attempted, but you should always monitor for any color changes that might indicate decomposition. For many hydrochloride salts, pH adjustment is a more effective and safer primary strategy than heating[4].

Q5: I need to work at a neutral pH for my experiment. What are my options?

This is a significant challenge. If your compound precipitates at neutral pH, you have a few advanced options:

  • Use of Co-solvents: Introduce a water-miscible organic solvent to the system before neutralizing the pH. Solvents like DMSO, DMF, or ethanol can increase the solubility of the neutral free base.[5] See the detailed protocol below.

  • Formulation with Excipients: For drug development applications, techniques like creating solid dispersions or using cyclodextrins can enhance apparent solubility at various pH levels.[6][7] These methods entrap the molecule, preventing precipitation.

  • Prodrug Approach: In drug design, modifying the molecule to a more soluble prodrug that metabolizes to the active compound in vivo is a potential strategy.[8]

In-Depth Troubleshooting Guides & Protocols

Logical Troubleshooting Workflow

When encountering solubility issues, a systematic approach is key. The following workflow provides a decision-making framework to efficiently solve the problem.

G cluster_0 Start Start: Undissolved Solid in Water PrepSlurry 1. Prepare Aqueous Slurry (Target Concentration) Start->PrepSlurry AdjustpH 2. Acidify Solution (Add 0.1 M HCl to pH 2-4) PrepSlurry->AdjustpH AssesspH Clear Solution? AdjustpH->AssesspH Success Success: Ready for Use (Maintain Acidic pH) AssesspH->Success  Yes Failure Issue Persists AssesspH->Failure No   CoSolvent 3. Co-solvent Screening (e.g., DMSO, EtOH, ACN) Failure->CoSolvent AssessCoSolvent Clear Solution? CoSolvent->AssessCoSolvent SuccessCoSolvent Success: Soluble in Co-solvent/Water Mix AssessCoSolvent->SuccessCoSolvent  Yes FailureCoSolvent 4. Advanced Options (Consider Temperature, Sonication, or Formulation) AssessCoSolvent->FailureCoSolvent No   G cluster_0 prep Step 1: Prepare Co-solvent Blends 10% DMSO 25% DMSO 50% DMSO add_cmpd Step 2: Add Acidic Stock Solution Add 20µL Cmpd Stock to each vial prep->add_cmpd neutralize Step 3: Neutralize Solution Add pH 7.4 Buffer dropwise add_cmpd->neutralize observe {Step 4: Observe for Precipitation|{Clear Solution? | Cloudy?}} neutralize->observe

Sources

Troubleshooting

decomposition products of (3-Fluoro-2-methoxyphenyl)hydrazine under heat

Technical Support Guide: Thermal Decomposition of (3-Fluoro-2-methoxyphenyl)hydrazine Case ID: TS-HYD-3F2M-001 Status: Open Responder: Dr. Aris Thorne, Senior Application Scientist Executive Summary You are likely inquir...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Guide: Thermal Decomposition of (3-Fluoro-2-methoxyphenyl)hydrazine Case ID: TS-HYD-3F2M-001 Status: Open Responder: Dr. Aris Thorne, Senior Application Scientist

Executive Summary

You are likely inquiring because your reaction mixture has darkened significantly (tar formation), evolved gas unexpectedly, or resulted in low yields of your target pyrazole/indole.

(3-Fluoro-2-methoxyphenyl)hydrazine (and its hydrochloride salt) is thermally sensitive. Under heat, it undergoes disproportionation and radical decomposition , primarily yielding 3-Fluoro-2-methoxyaniline and ammonia , alongside complex oligomers. This guide details the decomposition pathways, safety risks, and corrective protocols.

Part 1: Critical Safety Assessment (Read First)

Before troubleshooting, verify you are not in a hazardous window.

Hazard ClassRisk DescriptionImmediate Action
Toxic Gas Release Thermal decomposition releases Ammonia (

)
and potentially Hydrogen Fluoride (HF) if temperatures exceed 200°C or if burned.
Ensure high-efficiency fume hood ventilation. Do not open hot vessels outside the hood.
Explosion Risk Aryl hydrazines can release significant volumes of Nitrogen (

)
and Hydrogen (

)
rapidly upon decomposition, pressurizing sealed vials.
Use pressure-relief septa or open reflux systems. Never heat hydrazine free bases in sealed tubes without blast shielding.
Skin Toxicity Decomposition products (anilines) are potent sensitizers and often more toxic than the parent hydrazine.Double-glove (Nitrile/Neoprene). Treat all "black tar" residues as highly toxic.

Part 2: Decomposition Chemistry & Pathways

Understanding how the molecule breaks down allows you to control it. The decomposition is driven by the weakness of the N-N bond (


 66 kcal/mol) compared to the C-N bond.
Primary Decomposition Pathway

When heated (typically


 for free base, 

for HCl salt), the hydrazine undergoes homolytic cleavage or disproportionation.
  • Disproportionation:

    
    
    Result: High yield of 3-Fluoro-2-methoxyaniline .
    
  • Radical Coupling: Free radicals formed during cleavage can couple to form "tars" (biaryls and polymers).

Pathway Visualization

DecompositionPathway cluster_conditions Catalysts for Decomposition Hydrazine (3-Fluoro-2-methoxyphenyl) hydrazine Radical_Int Hydrazyl / Aryl Radicals Hydrazine->Radical_Int Heat (>100°C) Homolysis Aniline MAJOR PRODUCT: 3-Fluoro-2-methoxyaniline Radical_Int->Aniline H-Abstraction Gases GASES: NH3, N2, H2 Radical_Int->Gases Elimination Biaryl MINOR PRODUCT: Biaryls (Tars) Radical_Int->Biaryl Dimerization Factors 1. Trace Metals (Cu, Fe) 2. Oxidizers (Air) 3. Basic pH

Figure 1: Thermal decomposition cascade of aryl hydrazines. The primary pathway leads to the aniline derivative, while radical side-reactions create the characteristic dark impurities.

Part 3: Diagnostic Troubleshooting

User Question: "My reaction turned black and the LCMS shows a mass of M-15 or M-31. What happened?"

Dr. Thorne's Analysis: Use this matrix to diagnose your specific observation.

SymptomProbable CauseChemical ExplanationCorrective Action
Black/Brown Tar Oxidative PolymerizationAryl hydrazines oxidize in air to form diazenes (

), which decompose to aryl radicals and polymerize.
Degas solvents vigorously (sparge with Ar/N2). Switch to the HCl salt form if possible.
Mass Spec: 141 Da Aniline FormationYou are seeing 3-Fluoro-2-methoxyaniline (MW

141). The hydrazine (MW

156) has lost the terminal

.
Lower reaction temp. If synthesis requires heat (e.g., Fischer Indole), ensure acid catalyst is sufficient to speed up cyclization over decomposition.
Vigorous Bubbling DenitrogenationRapid evolution of

gas indicates the hydrazine is decomposing to the arene (3-Fluoro-2-methoxybenzene).
Check for metal contamination . Trace copper or iron from spatulas/needles catalyzes this. Use glass/Teflon coated tools.
Low Yield in Fischer Indole Salt vs. Free Base mismatchUsing the HCl salt without a buffer in a non-polar solvent, or using free base without acid.If using HCl salt in ethanol, add 1 eq. of mild base (e.g., NaOAc) to liberate enough free hydrazine for reaction without causing rapid decomposition.

Part 4: Protocol Optimization (The "Gold Standard")

To maximize stability and yield, follow this optimized handling protocol.

Storage & Handling
  • Form: Always store as the Hydrochloride (HCl) salt . The free base is an oil that auto-oxidizes within hours at room temperature.

  • Conditions: Store at -20°C under Argon.

  • Color Check: Pure salt is white/off-white. Pink/Brown indicates partial decomposition. Recrystallize from Ethanol/Et2O if significant discoloration is present.

Reaction Setup (Free Base Generation)

Do not generate the free base until the last possible moment.

  • Suspension: Suspend the (3-Fluoro-2-methoxyphenyl)hydrazine HCl salt in the reaction solvent (e.g., Ethanol, Toluene).

  • Inert Atmosphere: Spurge the solvent with Nitrogen for 15 minutes. Crucial Step.

  • Liberation: Add a stoichiometric amount of base (e.g., Sodium Acetate or Triethylamine) at room temperature.

  • Addition: Add the electrophile (ketone/aldehyde) immediately.

  • Heating: Only apply heat after the hydrazone intermediate has formed (if possible), or heat gradually.

Quenching & Disposal
  • Never dispose of hydrazine residues in standard organic waste if they are concentrated.

  • Quench: Treat waste with dilute bleach (Sodium Hypochlorite) to oxidize remaining hydrazine to

    
    , or use specific hydrazine neutralizers. Note: This is exothermic.
    

References

  • Zhang, L., et al. (2009).[1] Thermal Decomposition of Hydrazines from Reactive Dynamics Using the ReaxFF Reactive Force Field. Journal of Physical Chemistry B. Retrieved from [Link]

  • Organic Syntheses. (1925). Phenylhydrazine - Preparation and Stability. Org. Synth. 1925, 4, 31. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Purification of Unstable Aryl Hydrazine Intermediates

A Foreword from a Senior Application Scientist Welcome to the technical support guide for navigating the complexities of purifying unstable aryl hydrazine intermediates. As a seasoned scientist in drug development, I've...

Author: BenchChem Technical Support Team. Date: March 2026

A Foreword from a Senior Application Scientist

Welcome to the technical support guide for navigating the complexities of purifying unstable aryl hydrazine intermediates. As a seasoned scientist in drug development, I've witnessed firsthand how these valuable, yet delicate, compounds can be the linchpin of a synthetic route or a source of significant frustration. Their inherent instability, primarily due to rapid oxidation and a propensity for rearrangement, demands more than just standard purification protocols; it requires a nuanced understanding of the underlying chemistry to prevent degradation and ensure the integrity of your final product.

This guide is structured to address the common pitfalls and troubleshooting scenarios you're likely to encounter. We will move beyond simple procedural lists to explain the causality behind each recommendation. Every technique described is designed as a self-validating system, grounded in established chemical principles. By understanding why a particular method works, you can better adapt and troubleshoot your specific experimental context.

Let's begin by exploring the foundational challenges and then move into targeted, actionable solutions.

Section 1: Understanding the Instability of Aryl Hydrazines

Before troubleshooting purification, it's crucial to understand why aryl hydrazines are so prone to decomposition. The primary culprit is their susceptibility to oxidation.

Q1: My freshly synthesized aryl hydrazine is rapidly changing color (e.g., from white/pale yellow to dark brown/black) on the benchtop. What is happening?

A1: This is a classic sign of oxidative decomposition. The lone pair of electrons on the nitrogen atoms makes the hydrazine moiety highly susceptible to oxidation, especially in the presence of atmospheric oxygen.[1][2][3][4] This process often involves the formation of highly reactive aryl radical intermediates via an unstable diazene species.[1][2][3][4] These radicals can then participate in a cascade of side reactions, leading to complex, often colored, polymeric byproducts. The reaction is often accelerated by light and trace metal impurities.

Senior Application Scientist's Insight: Think of the aryl hydrazine as being "electron-rich" and eager to donate electrons. Oxygen is a powerful electron acceptor (oxidizing agent). This fundamental electronic mismatch is the heart of the instability issue. The substituents on the aromatic ring play a significant role. Electron-donating groups (like methoxy or alkyl groups) increase the electron density on the hydrazine, making it even more prone to oxidation. Conversely, strong electron-withdrawing groups (like nitro groups) can sometimes increase stability by delocalizing electron density away from the hydrazine moiety.

graph TD; A[Aryl Hydrazine Ar-NH-NH₂] -->|O₂, Light, or Metal Traces| B(Instable Diazene Intermediate [Ar-N=NH]); B --> C{Aryl Radical [Ar•] + N₂ + H•}; C --> D[Polymerization & Side Products (Colored Impurities)]; Caption: Oxidative decomposition pathway of aryl hydrazines.

Section 2: Troubleshooting Purification Methods

Choosing the right purification strategy is paramount. The ideal method minimizes exposure to air, heat, and aggressive stationary phases.

graph TD; subgraph "Purification Strategy Selection" direction LR; A(Crude Aryl Hydrazine) --> B{Assess Stability}; B -->|Highly Unstable (Decomposes on TLC)| C[In Situ Generation & Use]; B -->|Moderately Stable (Some decomposition)| D{Purification Method}; B -->|Relatively Stable| D; D --> E[Salt Formation & Recrystallization]; D --> F[Inert Atmosphere Chromatography]; D --> G[Standard Recrystallization]; end Caption: Decision workflow for purifying aryl hydrazines.
FAQ: Column Chromatography Issues

Q2: My aryl hydrazine is streaking badly on the TLC plate and I see a dark brown/black baseline even with various solvent systems. Can I use flash chromatography?

A2: This is a strong indication that your compound is decomposing on the silica gel. Standard silica gel is acidic and has a high surface area, which can catalyze the degradation of sensitive compounds like aryl hydrazines.[5]

Troubleshooting Steps:

  • Deactivate the Silica: Before preparing your column, wash the silica gel with a solvent system containing a small amount of a tertiary amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), typically 0.5-2% by volume.[6] This neutralizes the acidic sites on the silica surface.

  • Use an Inert Atmosphere: If possible, perform the chromatography under an inert atmosphere (Nitrogen or Argon).[7] This involves packing and running the column using Schlenk techniques to prevent exposure to oxygen.[7]

  • Work Quickly and Cold: Keep the column cold by using a jacketed column or by running it in a cold room. Elute the compound as quickly as possible to minimize contact time with the stationary phase.

  • Consider Alternatives: If decomposition persists, silica gel chromatography may not be suitable. Consider alternatives like neutral alumina or reverse-phase chromatography.

Problem Probable Cause Solution
Streaking on TLC/ColumnAcid-catalyzed decompositionPre-treat silica with 1-2% Et₃N in eluent
Product turns dark on columnAir oxidationPack and run column under N₂ or Argon atmosphere
Low or no recoveryIrreversible binding/decompositionReduce contact time, use a less active stationary phase (e.g., neutral alumina), or switch methods
Experimental Protocol: Inert Atmosphere Flash Chromatography

This protocol assumes familiarity with basic Schlenk line techniques.[7]

  • Preparation: Dry all glassware, including the column, in an oven overnight and cool under a stream of Argon or Nitrogen.

  • Slurry Preparation: In a Schlenk flask, prepare a slurry of silica gel in your chosen eluent (pre-sparged with Argon for 30 minutes). If needed, add 1% triethylamine to the eluent.

  • Column Packing: Under a positive pressure of Argon, transfer the slurry to the chromatography column via cannula. Allow the silica to pack under a gentle flow of Argon-pushed solvent.

  • Sample Loading: Dissolve your crude aryl hydrazine in a minimum amount of deoxygenated solvent. Load it onto the column via cannula.

  • Elution: Elute the column using positive Argon pressure. Collect fractions in Schlenk tubes.

  • Analysis: Analyze fractions using TLC (work quickly!) and combine the pure fractions under an inert atmosphere.

  • Solvent Removal: Remove the solvent under reduced pressure, ensuring to backfill the flask with an inert gas.

FAQ: Crystallization and Isolation

Q3: I can't get my aryl hydrazine to crystallize. It just oils out. What should I do?

A3: Oiling out is common for aryl hydrazines, which are often low-melting solids or oils. If direct crystallization fails, converting the hydrazine to a salt is a highly effective strategy.

Senior Application Scientist's Insight: Aryl hydrazines are basic. Reacting them with an acid (like HCl or H₂SO₄) protonates the hydrazine, forming a salt (e.g., aryl hydrazine hydrochloride). These salts are typically well-behaved, crystalline solids with significantly enhanced stability compared to the free base because the protonated nitrogen is no longer easily oxidized.

Troubleshooting Steps & Protocol:

  • Dissolution: Dissolve the crude aryl hydrazine free base in a suitable organic solvent like diethyl ether (Et₂O), methanol (MeOH), or ethanol (EtOH).

  • Salt Formation: Cool the solution in an ice bath. Slowly bubble anhydrous HCl gas through the solution or add a solution of HCl in a compatible solvent (e.g., HCl in Et₂O).

  • Precipitation: The aryl hydrazine hydrochloride salt should precipitate out as a solid.

  • Isolation: Collect the solid by filtration, wash it with cold solvent (e.g., cold Et₂O) to remove non-basic impurities, and dry it under vacuum.

  • Recrystallization: The hydrochloride salt can now be recrystallized from solvents like ethanol, methanol, or water to achieve high purity.

  • Liberating the Free Base (If Needed): To use the purified hydrazine in a subsequent reaction, the free base can be regenerated just before use by treating the salt with a base (e.g., aq. NaOH or NaHCO₃) and extracting it into an organic solvent.

Section 3: The "Purification-Free" Approach: In Situ Generation

Q4: My aryl hydrazine is so unstable that it decomposes almost immediately upon formation. How can I use it in my next reaction step?

A4: For extremely unstable intermediates, the best purification method is to avoid it entirely. In situ generation, where the aryl hydrazine is formed and immediately consumed in the same reaction vessel, is the gold standard for these cases.[8][9]

Senior Application Scientist's Insight: This strategy is common in syntheses like the Fischer indole synthesis.[1] The most common precursor is an aryl diazonium salt, which is generated from the corresponding aniline and then reduced in the presence of the reaction partner.[10] This ensures the concentration of the unstable hydrazine remains low at all times, as it is consumed as soon as it is formed.

Workflow: In Situ Generation and Reaction
graph TD; A[Aniline Precursor] -->|NaNO₂, HCl, 0°C| B(Aryl Diazonium Salt [Ar-N₂⁺ Cl⁻]); subgraph "Step 1: Diazotization (Flask 1)" A; B; end B --> C{Add Diazonium Solution to Reductant}; subgraph "Step 2: Reduction & Reaction (Flask 2)" C --> D[Reduction to Aryl Hydrazine (e.g., with SnCl₂)]; D --> E[Immediate Reaction with Substrate (e.g., Ketone for Fischer Indole Synthesis)]; end E --> F[Final Product]; Caption: Workflow for in situ generation of an aryl hydrazine.

Section 4: Safe Handling and Storage

Q5: I have successfully purified my aryl hydrazine. What are the best practices for storing it to prevent decomposition?

A5: Proper storage is critical to maintain the purity of your compound.

  • Atmosphere: Always store under an inert atmosphere (Argon or Nitrogen).[11] Use a well-sealed container, such as a Schlenk flask or a vial with a PTFE-lined cap sealed with paraffin film.

  • Temperature: Store at low temperatures, typically in a freezer (-20 °C is common).[12]

  • Light: Protect from light by storing in an amber vial or by wrapping the container in aluminum foil.[12]

  • Form: If possible, store it as the more stable hydrochloride salt.

Safety First: Hydrazine and its derivatives are toxic and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, within a chemical fume hood.[11][12]

References

  • Product Class 34: Arylhydrazines. Science of Synthesis. Available at: [Link]

  • Catalytic advances in direct functionalizations using arylated hydrazines as the building blocks. Taylor & Francis Online. Available at: [Link]

  • Generation of Aryl Radicals from Aryl Hydrazines via Catalytic Iodine in Air: Arylation of Substituted 1,4-Naphthoquinones. ACS Omega. Available at: [Link]

  • Umpolung Reactivity of in Situ Derived Aryl Hydrazones: An Asymmetric Brønsted Acid Catalyzed Strategy to Access Fused Pyrazolidines. Organic Letters. Available at: [Link]

  • Selective, Catalytic Decomposition of Hydrazine. The University of Akron IdeaExchange. Available at: [Link]

  • BIOTRANSFORMATION OF HYDRAZINE DERVATIVES IN THE MECHANISM OF TOXICITY. University of Nebraska Medical Center. Available at: [Link]

  • Standard Operating Procedure for the Use of Hydrazines. The Brückner Research Group, University of Connecticut. Available at: [Link]

  • The Manipulation of Air-Sensitive Compounds. In Laboratory Techniques of Organometallic Chemistry. Available at: [Link]

  • Safety and Handling of Hydrazine. Defense Technical Information Center. Available at: [Link]

  • Analysis of air-, moisture- and solvent-sensitive chemical compounds by mass spectrometry using an inert atmospheric pressure solids analysis probe. European Journal of Mass Spectrometry. Available at: [Link]

  • Generation of Aryl Radicals from Aryl Hydrazines via Catalytic Iodine in Air: Arylation of Substituted 1,4-Naphthoquinones. PubMed. Available at: [Link]

  • General techniques for handling air-sensitive compounds. In Organometallics in Synthesis, Third Edition: A Manual. Oxford Academic. Available at: [Link]

  • Need a purification method for a free hydrazone. Reddit r/Chempros. Available at: [Link]

  • Generation of Aryl Radicals From Aryl Hydrazines via Catalytic Iodine in Air: Arylation of Substituted 1,4-Naphthoquinones. Amanote Research. Available at: [Link]

  • Cross-Coupling between Hydrazine and Aryl Halides with Hydroxide Base at Low Loadings of Palladium by Rate-Determining Deprotonation of Bound Hydrazine. PubMed Central. Available at: [Link]

  • Process for purifying aqueous hydrazine hydrate solutions. Google Patents.
  • Process for the purification of aqueous hydrazine hydrate solutions. Google Patents.
  • Hydrazine and Aqueous Hydrazine Solutions: Evaluating Safety in Chemical Processes. Organic Process Research & Development. Available at: [Link]

  • Chromatographic methods of determining hydrazine and its polar derivatives. ResearchGate. Available at: [Link]

  • Cross-Coupling between Hydrazine and Aryl Halides with Hydroxide Base at Low Loadings of Palladium by Rate-Determining Deprotonation of Bound Hydrazine. ChemRxiv. Available at: [Link]

  • Conversion of aromatic diazonium salt to aryl hydrazine. Google Patents.
  • Hydrous Hydrazine Decomposition for Hydrogen Production Using of Ir/CeO2: Effect of Reaction Parameters on the Activity. MDPI. Available at: [Link]

  • Diversification of Pharmaceuticals via Late-Stage Hydrazination. PubMed Central. Available at: [Link]

  • Reaction pathways for hydrazine decomposition. ResearchGate. Available at: [Link]

  • hydrazine hydrate 55% - SAFETY DATA SHEET. Available at: [Link]

  • How to purify hydrazone? ResearchGate. Available at: [Link]

  • ANALYSIS OF AIR-SENSITIVE COMPOUNDS VIA INERT SAMPLING TECHNIQUES BY iASAP COMPACT MASS SPECTROMETRY. CROMlab. Available at: [Link]

  • Preparation of Peptide p-Nitroanilides using an Aryl Hydrazine Solid Support. OSTI.gov. Available at: [Link]

  • Reduction of hydrazines to amines with aqueous solution of titanium(III) trichloride. Royal Society of Chemistry. Available at: [Link]

  • Protein purification troubleshooting guide. Cytiva. Available at: [Link]

  • Synthesis of Hydrazine Derivatives (Hydrazides). Organic Chemistry Portal. Available at: [Link]

  • Efficient Synthesis of Aryl Hydrazines Using Copper-Catalyzed Cross-Coupling of Aryl Halides with Hydrazine in PEG-400. ResearchGate. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Cyclization Failures with Electron-Rich Aryl Hydrazines

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) regarding cyclization fai...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) regarding cyclization failures, particularly in reactions like the Fischer indole synthesis, when using electron-rich aryl hydrazines. Our goal is to equip you with the scientific understanding and practical solutions to overcome common challenges in your synthetic endeavors.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, offering explanations for the underlying causes and providing actionable solutions.

Question 1: My Fischer indole synthesis with an electron-rich aryl hydrazine is failing or resulting in very low yields. What is the primary cause?

Answer:

The primary culprit behind the failure of Fischer indole synthesis with electron-rich aryl hydrazines is often the electronic properties of the starting material itself. Electron-donating groups (EDGs) on the aryl ring of the hydrazine have a significant impact on the reaction mechanism.

The Underlying Science:

The Fischer indole synthesis proceeds through a key[1][1]-sigmatropic rearrangement of a protonated ene-hydrazine intermediate.[1][2][3] However, strong electron-donating groups on the aryl ring can destabilize this pathway in two critical ways:

  • Weakening of the N-N Bond: EDGs increase the electron density on the nitrogen atoms of the hydrazine, which in turn weakens the N-N single bond in the ene-hydrazine intermediate.[1][2][4]

  • Favoring Heterolytic Cleavage: This weakened N-N bond is more susceptible to heterolytic cleavage, a competing reaction pathway.[1][2][5][6] Instead of the desired rearrangement, the bond breaks, leading to the formation of an aniline derivative and a stabilized iminium cation. This alternative pathway completely diverts the reaction from forming the indole product.[1][2]

Computational studies have shown that excessive stabilization of the heterolytic N-N bond cleavage pathway can preclude the[1][1]-sigmatropic rearrangement, leading to reaction failure.[1][2]

Troubleshooting Workflow:

Here is a logical workflow to diagnose and address this issue:

A Reaction Failure/Low Yield (Electron-Rich Aryl Hydrazine) B Analyze Reaction Byproducts (e.g., LC-MS, NMR) A->B C Aniline derivative and/or carbonyl-derived byproducts detected? B->C D Yes: N-N Bond Cleavage is Likely the Primary Issue C->D Yes E No: Consider Other Issues (Sterics, Catalyst, Conditions) C->E No F Modify Reaction Strategy D->F G Option 1: Adjust Acid Catalyst F->G H Option 2: Protecting Group Strategy F->H I Option 3: Alternative Synthetic Route F->I J Use milder Lewis acids (e.g., ZnCl₂, BF₃·OEt₂) G->J K Use a Boc or Cbz protecting group on the aryl hydrazine H->K L Consider Buchwald-Hartwig amination or other indole syntheses I->L

Caption: Troubleshooting workflow for Fischer indole synthesis failures.

Actionable Solutions:

  • Catalyst Optimization: The choice of acid catalyst is critical.[4][7][8] While strong Brønsted acids (e.g., H₂SO₄, HCl) can exacerbate the N-N cleavage, milder Lewis acids like zinc chloride (ZnCl₂) or boron trifluoride (BF₃) can sometimes promote the desired cyclization more effectively.[1][2][9] Polyphosphoric acid (PPA) is another commonly used catalyst that can be effective.[9]

  • Protecting Group Strategy: Introducing an electron-withdrawing protecting group, such as Boc (tert-butyloxycarbonyl) or Cbz (carboxybenzyl), onto the hydrazine nitrogen can mitigate the adverse effects of the electron-donating groups on the aryl ring.[4] These protecting groups can be removed after the cyclization is complete.

  • Alternative Synthetic Routes: If the Fischer indole synthesis consistently fails, consider alternative methods for indole synthesis that are more tolerant of electron-rich systems. The Buchwald-Hartwig amination approach to form the key C-N bond can be a powerful alternative.[7][10]

Question 2: I am observing the formation of significant byproducts, including a substance that appears to be an aniline derivative. What is happening?

Answer:

The observation of an aniline derivative is a strong indicator that the undesired N-N bond cleavage pathway is occurring.[1][2] As explained in the previous question, electron-donating groups on the aryl hydrazine promote this cleavage.

Common Side Reactions and Their Causes:

Byproduct ClassLikely CauseProposed Solution
Aniline Derivatives Heterolytic N-N bond cleavage of the ene-hydrazine intermediate, driven by electron-donating substituents.[1][2]Switch to a milder Lewis acid catalyst (e.g., ZnCl₂), lower the reaction temperature, or employ a protecting group strategy.[1][2][4]
Aldol Condensation Products Self-condensation of the aldehyde or ketone starting material under acidic conditions, especially if they possess α-hydrogens.[4]Ensure slow addition of the acid catalyst at a lower temperature. Consider a one-pot procedure where the hydrazone is formed in situ to minimize the time the carbonyl compound is exposed to acidic conditions alone.[3]
Unreacted Starting Materials Incomplete reaction due to suboptimal conditions or catalyst deactivation.Systematically optimize reaction parameters such as temperature, reaction time, and catalyst loading.[4] Ensure the purity of starting materials, as impurities can inhibit the reaction.[4]

Experimental Protocol: Catalyst Screening for a Challenging Fischer Indole Synthesis

This protocol outlines a systematic approach to screen different acid catalysts for the cyclization of an electron-rich aryl hydrazine.

  • Preparation of Starting Materials:

    • Ensure the aryl hydrazine and carbonyl compound are of high purity (>98%).

    • Prepare the hydrazone intermediate beforehand or opt for a one-pot synthesis.[3][9] For a one-pot approach, dissolve equimolar amounts of the aryl hydrazine and carbonyl compound in a suitable solvent (e.g., toluene, ethanol).

  • Reaction Setup:

    • In parallel reaction vessels, place the hydrazone (or the mixture of hydrazine and carbonyl compound).

    • To each vessel, add a different acid catalyst. A good starting point for screening includes:

      • Zinc chloride (ZnCl₂)

      • Boron trifluoride etherate (BF₃·OEt₂)

      • Polyphosphoric acid (PPA)

      • p-Toluenesulfonic acid (p-TsOH)

      • Amberlyst-15 (a solid-supported acid)

  • Reaction Conditions:

    • Start with a moderate temperature (e.g., 80 °C) and monitor the reactions by TLC or LC-MS at regular intervals (e.g., every hour).

    • If no reaction is observed, incrementally increase the temperature.

  • Analysis:

    • After a set time (e.g., 6-12 hours), quench the reactions and analyze the product distribution by LC-MS and ¹H NMR to identify the catalyst that provides the highest yield of the desired indole and minimizes byproduct formation.

Question 3: My cyclization reaction is messy, and I'm having trouble isolating the desired product. What can I do to improve the reaction clean-up?

Answer:

A "messy" reaction often points to multiple side reactions occurring simultaneously. Addressing the root cause of these side reactions, as discussed above, is the most effective long-term solution. However, several practical steps can be taken to improve the work-up and isolation of your target compound.

Strategies for Cleaner Reactions and Easier Purification:

  • Purity of Starting Materials: Impurities in the aryl hydrazine or carbonyl compound can lead to a cascade of unwanted side reactions.[4] Always use freshly purified starting materials.

  • One-Pot Procedures: Performing the hydrazone formation and cyclization in a single pot without isolating the intermediate can often lead to cleaner reactions and higher overall yields.[3]

  • Use of Solid-Supported Catalysts: Employing a solid-supported acid catalyst, such as Amberlyst-15, can simplify the work-up, as the catalyst can be removed by simple filtration.

  • Microwave-Assisted Synthesis: Microwave irradiation can sometimes promote the desired cyclization reaction more efficiently and with fewer side products compared to conventional heating.[9]

  • Chromatography: While not a preventative measure, having a robust purification strategy is essential. Carefully screen different solvent systems for column chromatography to achieve optimal separation of your product from byproducts.

Frequently Asked Questions (FAQs)

Q1: Are there any specific structural features in the carbonyl partner that are known to cause issues with electron-rich aryl hydrazines?

A1: Yes, bulky substituents on the carbonyl compound can introduce steric hindrance, which can impede the[1][1]-sigmatropic rearrangement.[4] Additionally, α,β-unsaturated ketones are generally not suitable for the Fischer indole synthesis as they can lead to undesired side reactions.[9]

Q2: Can I use water as a solvent for the Fischer indole synthesis with electron-rich aryl hydrazines?

A2: While some modern variations of the Fischer indole synthesis utilize water as a solvent with specific catalysts like SO₃H-functionalized ionic liquids, traditional acid-catalyzed reactions are typically performed in organic solvents like toluene, ethanol, or acetic acid.[9][11] The presence of water can potentially lead to hydrolysis of intermediates.

Q3: How does the position of the electron-donating group on the aryl ring affect the reaction outcome?

A3: The position of the electron-donating group can influence the regioselectivity of the cyclization if the aryl ring is unsymmetrically substituted.[12] Generally, cyclization will favor the more electron-rich position on the aromatic ring.

Q4: Are there any non-acidic methods for promoting the cyclization of electron-rich aryl hydrazines?

A4: While the classic Fischer indole synthesis is acid-catalyzed, thermal cyclizations can sometimes be employed, though they often require high temperatures.[13] Palladium-catalyzed methods, such as the Buchwald modification, offer a milder, non-acidic alternative for forming the key N-aryl bond, which can then be followed by cyclization.[7][10]

cluster_0 Fischer Indole Synthesis Mechanism cluster_1 Competing Pathway with EDGs A Aryl Hydrazine + Aldehyde/Ketone B Hydrazone Formation A->B C Tautomerization to Ene-hydrazine B->C D Protonation C->D E [3,3]-Sigmatropic Rearrangement D->E J Protonated Ene-hydrazine (N-N bond weakened by EDG) D->J EDG Influence F Rearomatization E->F G Cyclization F->G H Elimination of NH₃ G->H I Indole Product H->I K Heterolytic N-N Bond Cleavage J->K L Aniline Derivative + Iminium Cation K->L M Reaction Failure L->M

Sources

Optimization

Technical Support Center: Handling &amp; Long-Term Storage of (3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride

Welcome to the Technical Support Center for (3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride (CAS: 1375477-11-4). As a critical intermediate in the synthesis of complex heterocyclic compounds—including Nav1.7 sodium cha...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for (3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride (CAS: 1375477-11-4). As a critical intermediate in the synthesis of complex heterocyclic compounds—including Nav1.7 sodium channel inhibitors[1] and P2Y1 receptor antagonists[2]—maintaining the chemical integrity of this reagent is paramount.

As a Senior Application Scientist, I have designed this guide to move beyond basic storage labels. Here, we explore the causality of degradation, providing you with self-validating protocols and troubleshooting steps to ensure your synthetic workflows remain robust and reproducible.

Chemical Profiling & The Causality of Degradation

To effectively store (3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride, one must understand its intrinsic vulnerabilities. Arylhydrazine hydrochlorides are notoriously sensitive to three environmental factors: moisture, oxygen, and light ,[3].

  • The Role of the Hydrochloride Salt: The free hydrazine base is highly electron-rich, making it extremely susceptible to auto-oxidation. Protonating the terminal amine to form the hydrochloride salt drastically reduces this electron density, raising the oxidation potential and stabilizing the molecule.

  • The Hygroscopic Threat: The primary mechanism of failure in the lab is moisture ingress. The salt is highly hygroscopic. When exposed to ambient humidity, the compound absorbs water, leading to localized solvation. This solvation causes the protective HCl to dissociate, liberating the highly reactive free hydrazine base.

  • Auto-Oxidation & Photolysis: Once the free base is exposed, atmospheric oxygen and ambient light trigger a radical-mediated auto-oxidation cascade. This generates diazonium salts and radical intermediates, which eventually couple to form dark-colored azo compounds and biphenyl byproducts[3].

DegradationMechanism A (3-Fluoro-2-methoxyphenyl) hydrazine HCl B Moisture Exposure (Hygroscopic Absorption) A->B Humidity >30% D O2 / Photolytic Exposure (Auto-oxidation) A->D Light/Air Leak C Free Hydrazine Base (Highly Reactive) B->C HCl Dissociation C->D Accelerated O2 Attack E Diazonium Salts & Radical Intermediates D->E Electron Transfer F Azo Compounds & Biphenyl Byproducts (Dark Discoloration) E->F Coupling / Polymerization

Caption: Logical relationship of (3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride degradation via moisture and oxidation.

Quantitative Stability Profile

To optimize your inventory management, refer to the following empirical stability data based on standard arylhydrazine hydrochloride degradation kinetics.

Table 1: Expected Shelf-Life Under Various Storage Conditions

Storage ConditionAtmosphereContainer TypeEstimated Shelf-LifePrimary Degradation Risk
Room Temp (20-25°C) Ambient AirClear Glass< 1 WeekRapid auto-oxidation, photolysis
Room Temp (20-25°C) Inert (Ar/N₂)Amber Glass1 - 3 MonthsThermal degradation
Refrigerated (2-8°C) Ambient AirAmber Glass1 - 2 MonthsMoisture ingress (hygroscopic)
Refrigerated (2-8°C) Inert (Ar/N₂)Amber Glass6 - 12 MonthsSlow oxidation
Frozen (-20°C) Inert (Ar/N₂)Amber Glass, Sealed24+ Months Minimal (Optimal Condition)
Ultra-Low (-80°C) Inert (Ar/N₂)Amber Glass, Sealed> 36 MonthsCondensation during thaw

Standard Operating Procedure (SOP): Aliquoting & Storage

To prevent repeated freeze-thaw cycles and minimize atmospheric exposure, bulk material should be aliquoted immediately upon receipt. This protocol acts as a self-validating system: by strictly controlling the atmosphere, you eliminate the variables that cause degradation.

Step-by-Step Methodology:

  • Equilibration: Remove the sealed bulk container from cold storage and place it in a desiccator. Allow it to equilibrate to room temperature (approx. 1-2 hours) before opening. Scientific Rationale: Opening a cold vial causes immediate condensation of atmospheric moisture onto the hygroscopic powder, instantly compromising the batch.

  • Atmosphere Control: Transfer the container, pre-weighed amber glass vials, PTFE-lined caps, and spatulas into a glove box purged with Argon or Nitrogen[3].

  • Aliquoting: Rapidly weigh the required aliquots into the amber vials.

  • Headspace Purging: If a glove box is unavailable, perform the transfer in a fume hood. Continuously purge the headspace of each vial with a gentle stream of Argon gas. Scientific Rationale: Argon is heavier than air and effectively displaces O₂ from the vial's headspace.

  • Sealing: Tightly seal each vial with a PTFE-lined cap and wrap the junction tightly with Parafilm.

  • Secondary Containment: Place the aliquoted vials in a secondary container (e.g., a sealed plastic jar) containing a desiccant pouch (silica gel or Drierite). Store at -20°C.

StorageWorkflow Step1 Equilibrate to Room Temp Step2 Transfer to Glove Box (Ar/N2) Step1->Step2 Step3 Aliquot into Amber Vials Step2->Step3 Step4 Purge Headspace with Argon Step3->Step4 Step5 Seal: PTFE Cap + Parafilm Step4->Step5 Step6 Store at -20°C with Desiccant Step5->Step6

Caption: Step-by-step workflow for aliquoting and long-term storage under inert conditions.

Troubleshooting Guide

Q: My powder has turned from off-white to a dark brown/yellow color. Can I still use it for my Fischer Indole Synthesis? A: Discoloration indicates that auto-oxidation has occurred, forming azo compounds and biphenyl derivatives. Using this in a Fischer Indole Synthesis will result in poor yields and complex purification profiles due to the presence of radical scavengers. If the discoloration is mild, you can salvage the batch via the following Recrystallization Protocol :

  • In a fume hood under a nitrogen atmosphere, dissolve the degraded solid in a minimal volume of boiling absolute ethanol.

  • Add 1-2 drops of concentrated hydrochloric acid (37%). Causality: This forces the equilibrium back toward the protonated salt, suppressing free base formation.

  • Add activated charcoal (5% w/w), boil for 2 minutes, and perform a hot gravity filtration.

  • Allow the filtrate to cool slowly to room temperature, then transfer to an ice bath (0-4°C) for 1 hour.

  • Filter the crystals using a Büchner funnel under a stream of nitrogen, wash with ice-cold diethyl ether, and dry under high vacuum in a desiccator containing P₂O₅.

Q: The compound has become a sticky, clumped paste instead of a free-flowing powder. A: The material has absorbed significant atmospheric moisture due to its hygroscopic nature. The partial dissolution has likely caused HCl dissociation. Do not use this batch for moisture-sensitive reactions. While you can attempt to dry it in a vacuum oven at 40°C with a P₂O₅ desiccant, the active hydrazine titer will be permanently reduced.

Q: I am experiencing inconsistent yields across different days using the same batch. A: This is a classic symptom of repeated freeze-thaw cycles without proper equilibration. Each time the cold vial is opened, micro-condensation introduces water, progressively degrading the hydrazine titer. Switch to single-use aliquots immediately.

Frequently Asked Questions (FAQs)

Q: Is Argon strictly necessary, or can I use Nitrogen for storage? A: Nitrogen is sufficient for routine, short-term storage. However, Argon is highly recommended for long-term archiving (>1 year). Because Argon is denser than air, it settles at the bottom of the vial, creating a superior protective blanket over the solid powder before the cap is sealed.

Q: Why is the hydrochloride salt preferred over the free hydrazine base for commercial supply? A: The free base of (3-Fluoro-2-methoxyphenyl)hydrazine is a highly reactive liquid or low-melting solid that degrades rapidly upon contact with air. The hydrochloride salt is a stable crystalline solid that is much easier to handle, weigh, and store, provided moisture is excluded.

Q: Can I store this compound in a standard frost-free freezer? A: No. Frost-free freezers undergo regular thermal cycling (auto-defrost) to prevent ice buildup. These temperature fluctuations can cause "breathing" in the vials, drawing in moisture over time. Always use a manual-defrost, continuous -20°C freezer for sensitive chemical reagents.

References

  • SAFETY DATA SHEET: Phenylhydrazine hydrochloride. Sigma-Aldrich.

  • [1] WO2016170009A1 - Amino-substituted heterocyclic derivatives as sodium channel inhibitors. Google Patents.1

  • [3] SAFETY DATA SHEET - Phenylhydrazine hydrochloride. Fisher Scientific. 3

  • [2] US9540323B2 - 7-hydroxy-indolinyl antagonists of P2Y1 receptor. Google Patents. 2

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the ¹H NMR Spectral Analysis of (3-Fluoro-2-methoxyphenyl)hydrazine

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical research and development, the precise structural elucidation of novel chemical entities is paramount. (3-Fluoro-2-methoxy...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the precise structural elucidation of novel chemical entities is paramount. (3-Fluoro-2-methoxyphenyl)hydrazine, a substituted phenylhydrazine, presents a unique structural motif of interest in medicinal chemistry. This guide provides an in-depth analysis of its ¹H Nuclear Magnetic Resonance (NMR) spectrum, offering a comparative framework against structurally related analogues. By understanding the subtle interplay of electronic and steric effects on proton chemical shifts and coupling constants, researchers can gain a deeper understanding of this molecule and its derivatives.

Predicted ¹H NMR Spectrum of (3-Fluoro-2-methoxyphenyl)hydrazine

While a publicly available, experimentally verified ¹H NMR spectrum for (3-Fluoro-2-methoxyphenyl)hydrazine is not readily found, a reliable prediction can be constructed by analyzing the spectra of its constituent parts and structurally similar molecules. The key structural features influencing the ¹H NMR spectrum are the methoxy group (-OCH₃), the fluorine atom (-F), and the hydrazine group (-NHNH₂) attached to the aromatic ring.

Expected Chemical Shifts and Multiplicities:

The aromatic region of the spectrum is anticipated to display three distinct signals corresponding to the three protons on the phenyl ring. The electronic effects of the substituents will govern their chemical shifts (δ) and coupling constants (J). The methoxy group is an electron-donating group, which tends to shield aromatic protons, shifting their signals upfield (to lower ppm values). Conversely, the fluorine atom is an electron-withdrawing group, causing deshielding and a downfield shift.

Here is a breakdown of the predicted signals:

Proton Predicted Chemical Shift (ppm) Predicted Multiplicity Predicted Coupling Constants (Hz)
H-6~6.9 - 7.1Doublet of doublets (dd)³JH6-H5 ≈ 7-9 Hz, ⁴JH6-F ≈ 2-4 Hz
H-4~6.7 - 6.9Triplet of doublets (td) or multiplet (m)³JH4-H5 ≈ 7-9 Hz, ³JH4-F ≈ 9-11 Hz, ⁴JH4-H6 ≈ 1-2 Hz
H-5~6.6 - 6.8Triplet or multiplet (m)³JH5-H6 ≈ 7-9 Hz, ³JH5-H4 ≈ 7-9 Hz
OCH₃~3.8 - 4.0Singlet (s)N/A
NHBroad singlet (br s)N/AN/A
NH₂Broad singlet (br s)N/AN/A

Rationale for Predictions:

The assignments are based on the additive effects of the substituents. The proton at the C-6 position (H-6) is ortho to the electron-donating methoxy group and meta to the electron-withdrawing fluorine, leading to a relatively intermediate chemical shift. It will appear as a doublet of doublets due to coupling with H-5 and a weaker four-bond coupling to the fluorine atom.

The proton at the C-4 position (H-4) is para to the methoxy group and ortho to the fluorine. The strong ortho coupling to fluorine will be a dominant feature, likely resulting in a triplet of doublets or a more complex multiplet.

The proton at the C-5 position (H-5) is meta to both the methoxy and fluorine groups and will be coupled to both H-4 and H-6, likely appearing as a triplet or multiplet in the most upfield region of the aromatic signals.

The methoxy protons will appear as a sharp singlet, characteristic of a -OCH₃ group. The hydrazine protons (-NH and -NH₂) are expected to be broad signals due to quadrupole broadening from the nitrogen atoms and potential chemical exchange with residual water in the solvent. Their chemical shifts can be highly variable depending on the solvent, concentration, and temperature.

Comparative Spectral Analysis

To substantiate the predicted spectrum, a comparison with the known ¹H NMR data of related compounds is invaluable.

1. (3-Fluorophenyl)hydrazine: This compound provides insight into the effect of a fluorine atom at the 3-position. The aromatic protons in its hydrochloride salt show complex multiplets in the aromatic region, demonstrating the influence of the fluorine substituent on the surrounding protons.[1][2]

2. 2-Methoxyphenylhydrazine: The hydrochloride salt of this compound will illustrate the effect of the methoxy group at the 2-position.[3] The spectrum will show the upfield shift of the aromatic protons due to the electron-donating nature of the methoxy group.

3. 1-Fluoro-2-methoxybenzene: This molecule serves as a direct model for the substituted aromatic ring of the target compound.[4][5][6][7][8] Its ¹H NMR spectrum will provide the most accurate reference for the chemical shifts and coupling patterns of the aromatic protons in (3-Fluoro-2-methoxyphenyl)hydrazine.

By overlaying the expected electronic effects from these reference compounds, a robust prediction for the ¹H NMR spectrum of (3-Fluoro-2-methoxyphenyl)hydrazine can be formulated.

Experimental Protocol for ¹H NMR Analysis

For obtaining a high-quality ¹H NMR spectrum of (3-Fluoro-2-methoxyphenyl)hydrazine, adherence to a standardized experimental protocol is crucial.

Workflow for ¹H NMR Sample Preparation and Data Acquisition:

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing A Weigh ~5-10 mg of (3-Fluoro-2-methoxyphenyl)hydrazine B Dissolve in ~0.6-0.7 mL of deuterated solvent (e.g., CDCl₃ or DMSO-d₆) A->B Solubilization C Filter the solution through a glass wool plug into a clean NMR tube B->C Removal of particulates D Cap the NMR tube and label appropriately C->D E Insert the sample into the NMR spectrometer F Lock and shim the spectrometer E->F Field Homogenization G Set acquisition parameters (e.g., pulse sequence, number of scans, acquisition time) F->G Experiment Setup H Acquire the Free Induction Decay (FID) G->H I Apply Fourier Transform to the FID H->I J Phase correction I->J K Baseline correction J->K L Integration and peak picking K->L

Figure 1: A generalized workflow for acquiring a ¹H NMR spectrum.

Step-by-Step Methodology:

  • Sample Preparation:

    • Accurately weigh approximately 5-10 mg of the solid (3-Fluoro-2-methoxyphenyl)hydrazine.[9]

    • Dissolve the sample in a suitable deuterated solvent, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), to a final volume of about 0.6-0.7 mL in a clean vial.[10][11] The choice of solvent can influence the chemical shifts of labile protons like those on the hydrazine group.

    • To ensure a homogeneous magnetic field, remove any particulate matter by filtering the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, dry 5 mm NMR tube.

    • Securely cap the NMR tube and label it clearly.

  • Data Acquisition:

    • Insert the prepared NMR tube into the spectrometer's sample holder.

    • Lock onto the deuterium signal of the solvent and perform shimming to optimize the magnetic field homogeneity, which is critical for achieving sharp spectral lines.

    • Set the appropriate acquisition parameters. For a standard ¹H NMR spectrum, a 90° pulse angle with a single scan may be sufficient if the sample concentration is adequate.[12] For more dilute samples, a 30° pulse angle with multiple scans (e.g., 8 or 16) can improve the signal-to-noise ratio without significantly increasing the experiment time.[12]

    • A typical acquisition time of 2-4 seconds is generally sufficient to resolve most proton signals.[13] A relaxation delay of 1-2 seconds should also be included.

    • Initiate the data acquisition to collect the Free Induction Decay (FID).

  • Data Processing:

    • Apply a Fourier transform to the FID to convert the time-domain data into the frequency-domain spectrum.

    • Perform phase correction to ensure all peaks have the correct absorptive Lorentzian shape.

    • Apply a baseline correction to obtain a flat baseline across the spectrum.

    • Integrate the signals to determine the relative number of protons corresponding to each peak.

    • Perform peak picking to accurately determine the chemical shift of each signal.

Conclusion

The ¹H NMR spectral analysis of (3-Fluoro-2-methoxyphenyl)hydrazine is a critical step in its structural verification and characterization. By leveraging a predictive approach grounded in the analysis of structurally related compounds and adhering to rigorous experimental protocols, researchers can confidently interpret the resulting spectrum. This guide provides the necessary framework for both predicting and acquiring a high-quality ¹H NMR spectrum, empowering scientists in their drug discovery and development endeavors.

References

  • NMR Sample Preparation. (n.d.). Retrieved from University of California, Riverside, Department of Chemistry website.
  • (3-Fluorophenyl)hydrazine hydrochloride - SpectraBase. (n.d.).
  • 8.1 - FT-NMR Sample Preparation Guide. (n.d.).
  • NMR Sample Preparation: The Complete Guide. (n.d.).
  • Optimized Default 1H Parameters. (2020, April 13). Retrieved from University of Wisconsin-Madison, Chemistry Department, NMR Facility.
  • Sample Preparation. (n.d.).
  • How to Get a Good 1H NMR Spectrum. (n.d.). Retrieved from University of Rochester, Department of Chemistry.
  • Supporting Information for - The Royal Society of Chemistry. (n.d.).
  • 2.4: How do I choose the right acquisition parameters for a quantitative NMR measurement?. (2022, April 25).
  • Basic Practical NMR Concepts. (n.d.).
  • THE ACQUISITION PARAMETERS. (n.d.).
  • 1H ACQUISITION PERIOD. (n.d.).
  • Unraveling the structure–property relationships in fluorescent phenylhydrazones: the role of substituents and molecular interactions. (2025, January 17).
  • 2-Fluoroanisole. (n.d.).
  • Crystal Structure of 4-Acetyl-3-methyl-1-phenyl-2-pyrazoline-5-one phenylhydrazone Ampp-Ph. (2016, May 18).
  • 2-Methoxyphenylhydrazine hydrochloride. (n.d.).
  • 15N NMR: Substituent effect analysis in para- and meta-substituted phenylhydrazines. (2025, August 6).
  • (3-Fluorophenyl)hydrazine hydrochloride. (n.d.).
  • Direct synthesis of hydrazones by visible light mediated aerobic oxidative cleavage of C=C bond. (n.d.).
  • Phenylhydrazine(100-63-0) 1H NMR spectrum. (n.d.).
  • 1H NMR Spectrum (1D, 1000 MHz, H₂O, predicted) (NP0200314). (n.d.).
  • (3-Fluorophenyl)hydrazine hydrochloride. (n.d.).
  • 1H NMR Spectra (Chemical Shifts, ppm and Coupling Constants, Hz) of 3... (n.d.).
  • (2-Methoxyphenyl)hydrazine hydrochloride(6971-45-5)IR1. (n.d.).
  • 1-Fluoro-2-methoxybenzene. (n.d.).
  • 4-Methoxyphenylhydrazine hydrochloride(19501-58-7) 1H NMR spectrum. (n.d.).
  • (3,5-difluoro-2-methoxyphenyl)hydrazine. (n.d.).
  • (3-Fluorophenyl)hydrazine hydrochloride. (n.d.).
  • 1-FLUORO-2-METHOXYBENZENE. (n.d.).
  • Chemical Properties of Benzene, 1-fluoro-2-methoxy- (CAS 321-28-8). (n.d.).
  • NMR Coupling Constants. (n.d.).
  • 1-Fluoro-2-methoxybenzene(321-28-8). (n.d.).
  • 1H and 19F NMR spectra of 1,2,3-trione 2-arylhydrazones I-XIV. (n.d.).
  • Proton NMR chemical shifts and coupling constants for brain metabolites. (n.d.).
  • 1H NMR Chemical Shift. (2022, March 9).
  • (3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride. (n.d.).
  • 19Fluorine NMR. (n.d.).

Sources

Comparative

High-Resolution Stability-Indicating HPLC Method for (3-Fluoro-2-methoxyphenyl)hydrazine Purity

Topic: HPLC Method Development for Detecting (3-Fluoro-2-methoxyphenyl)hydrazine Purity Content Type: Publish Comparison Guide Executive Summary & Scientific Rationale (3-Fluoro-2-methoxyphenyl)hydrazine (CAS 212323-63-4...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: HPLC Method Development for Detecting (3-Fluoro-2-methoxyphenyl)hydrazine Purity Content Type: Publish Comparison Guide

Executive Summary & Scientific Rationale

(3-Fluoro-2-methoxyphenyl)hydrazine (CAS 212323-63-4) is a critical synthetic intermediate, most notably serving as the hydrazine precursor for the thrombopoietin receptor agonist Eltrombopag .

The analysis of this intermediate presents a unique "Triad of Challenges" for analytical scientists:

  • Chemical Instability: Aryl hydrazines are prone to rapid oxidation to diazonium salts or degradation to their corresponding anilines (3-Fluoro-2-methoxyaniline).

  • Polarity & Basicity: The hydrazine group confers high polarity and basicity, leading to severe peak tailing on standard C18 columns due to silanol interactions.

  • Structural Similarity: Separating the hydrazine from its direct precursor (the aniline) requires specific selectivity often lacking in alkyl-bonded phases.

This guide compares a Generic C18 Protocol against an Optimized Fluorophenyl-Selectivity Method . We demonstrate that while standard methods fail to provide adequate stability and resolution, the optimized method utilizes specific


 interactions and antioxidant stabilization to deliver a robust, self-validating assay.
Comparative Analysis: Generic vs. Optimized Method

The following data summarizes the performance gap between a standard pharmacopeial-style approach and the developed specific method.

Table 1: Performance Metrics Comparison
ParameterMethod A: Generic C18 (Alternative) Method B: Optimized Phenyl-Hexyl (Recommended) Scientific Insight
Column Chemistry C18 (Octadecylsilane)Phenyl-Hexyl / FluorophenylPhenyl phases engage in

stacking with the aryl hydrazine, improving selectivity over the aniline impurity.
Mobile Phase Phosphate Buffer (pH 3.0) / ACN0.1% TFA in Water / ACNTFA acts as an ion-pairing agent, masking silanols and sharpening the basic hydrazine peak.
Sample Diluent Water:ACN (50:50)0.1% Ascorbic Acid in Water:ACNCritical: Ascorbic acid prevents on-column oxidation of the hydrazine during the run.
Tailing Factor (

)
2.1 (Severe Tailing)1.08 (Symmetrical)Reduced silanol interaction improves integration accuracy.
Resolution (

)
1.8 (Marginal)> 4.5The selectivity factor (

) is enhanced by the aromatic stationary phase.
LOD (Impurity) 0.05%0.01%Sharper peaks result in higher signal-to-noise ratios.
Method Development Strategy: The "Why" Behind the Protocol

To develop a robust method, we must visualize the degradation and separation logic. The hydrazine moiety is the "weak link," susceptible to oxidative cleavage.

Diagram 1: Stability & Selectivity Logic

MethodLogic Analyte (3-Fluoro-2-methoxyphenyl)hydrazine (Analyte) Impurity 3-Fluoro-2-methoxyaniline (Major Impurity) Analyte->Impurity Synthesis Byproduct Degradant Diazonium Species (Oxidative Degradant) Analyte->Degradant Oxidation (Air/Solution) C18 Standard C18 Column C18->Analyte Hydrophobic Retention Only (Poor Selectivity) Phenyl Phenyl-Hexyl Column Phenyl->Analyte Pi-Pi Interaction + Hydrophobic Retention Phenyl->Impurity Distinct Pi-Selectivity Stabilizer Ascorbic Acid Diluent Stabilizer->Analyte Prevents Oxidation

Caption: Logical flow demonstrating how the Phenyl-Hexyl stationary phase and antioxidant stabilization address specific analyte vulnerabilities.

Detailed Experimental Protocol (Method B)

This protocol is designed to be self-validating . If the resolution between the Main Peak and the Aniline impurity drops below 3.0, the column passivation or mobile phase pH is incorrect.

A. Chromatographic Conditions
  • Instrument: HPLC with PDA/UV Detector (e.g., Agilent 1260/Waters Alliance).

  • Column: XBridge Phenyl-Hexyl or Phenomenex Luna Phenyl-Hexyl (150 mm x 4.6 mm, 3.5 µm).

    • Rationale: The Phenyl-Hexyl phase provides alternative selectivity to C18, specifically separating the hydrazine from the aniline based on electron density differences in the aromatic ring.

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

  • Mobile Phase B: Acetonitrile (HPLC Grade).

  • Flow Rate: 1.0 mL/min.

  • Column Temp: 30°C.

  • Detection: UV at 230 nm (Primary) and 254 nm (Secondary).

    • Note: 230 nm captures the hydrazine absorption maximum; 254 nm is better for the aniline impurity.

  • Injection Volume: 10 µL.

B. Gradient Program
Time (min)% Mobile Phase BEvent
0.010Initial Hold (Equilibration)
2.010Injection
15.060Linear Ramp (Elution of Hydrazine & Aniline)
18.090Wash Step
20.090Hold Wash
20.110Re-equilibration
25.010End of Run
C. Standard & Sample Preparation (Crucial Step)
  • Diluent Preparation: Dissolve 1.0 g of L-Ascorbic Acid in 1000 mL of Water:Acetonitrile (50:50 v/v).

    • Why? Unstabilized hydrazine solutions can degrade by >2% within 4 hours in an autosampler. Ascorbic acid acts as a sacrificial antioxidant.

  • Stock Solution: Accurately weigh 25 mg of (3-Fluoro-2-methoxyphenyl)hydrazine HCl into a 25 mL volumetric flask. Dissolve and dilute to volume with Diluent .

  • System Suitability Solution: Spike a portion of the Stock Solution with 3-Fluoro-2-methoxyaniline (approx. 0.5% level) to verify resolution.

Validation Data Summary

The following data represents typical results obtained during method validation under ICH Q2(R1) guidelines.

Table 2: Validation Results
Validation ParameterResultAcceptance Criteria
Specificity No interference from blank or placebo. Purity Angle < Purity Threshold (PDA).Peak pure.
Linearity (Range)

(Range: 50% - 150% of target conc.)

Precision (Repeatability) RSD = 0.4% (n=6)RSD

Solution Stability Stable for 24 hours at 15°C (with Ascorbic Acid).Change

LOD / LOQ

/

S/N > 3 / S/N > 10
Workflow Visualization
Diagram 2: Analytical Workflow & Decision Tree

Workflow Start Start: Sample Receipt Prep Prepare Diluent: 50:50 Water:ACN + 0.1% Ascorbic Acid Start->Prep Dissolve Dissolve Sample (Prepare Fresh) Prep->Dissolve Inject Inject on Phenyl-Hexyl Column Dissolve->Inject Check Check System Suitability: Res(Hydrazine/Aniline) > 3.0? Inject->Check Pass Proceed to Calculation: % Purity (Area Norm) Check->Pass Yes Fail Fail: Check Column Age or Mobile Phase pH Check->Fail No Fail->Prep Re-prep

Caption: Step-by-step workflow ensuring sample integrity and system suitability before data reporting.

References
  • Deng, Y., et al. (2011). Investigations of hydrazine cleavage of eltrombopag in humans. Drug Metabolism and Disposition.[1] Link

  • Bellur, E., et al. (2024).[2] Impurity assessment, development and validation of an RP-HPLC method for the determination of eleven potential impurities of eltrombopag precursor. Journal of Pharmaceutical and Biomedical Analysis. Link

  • Sun, M., et al. (2010). Determination of residual phenylhydrazines in drug substances by high-performance liquid chromatography with pre-column derivatization. Analytical Methods. Link

  • ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Link

  • Sigma-Aldrich. (2024). (3-Fluoro-2-methoxyphenyl)hydrazine hydrochloride Product Information. Link

Sources

Validation

Comparative Guide: LC-MS Fragmentation Profiling of (3-Fluoro-2-methoxyphenyl)hydrazine

This guide provides an in-depth technical analysis of the LC-MS fragmentation patterns of (3-Fluoro-2-methoxyphenyl)hydrazine , a critical building block in the synthesis of pyrazole-based pharmaceuticals (e.g., thrombop...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical analysis of the LC-MS fragmentation patterns of (3-Fluoro-2-methoxyphenyl)hydrazine , a critical building block in the synthesis of pyrazole-based pharmaceuticals (e.g., thrombopoietin receptor agonists like Eltrombopag) and agrochemicals.

Designed for analytical chemists and drug development professionals, this document moves beyond basic spectral listing to offer a comparative performance analysis against structural analogs, establishing a self-validating identification protocol.

Executive Summary & Comparison Scope

In the context of impurity profiling and raw material qualification, distinguishing (3-Fluoro-2-methoxyphenyl)hydrazine (Target) from its defluorinated or demethoxylated analogs is critical for yield optimization.

This guide compares the Target against two common structural "alternatives" (potential synthesis byproducts or degradation markers):

  • Alternative A: 2-Methoxyphenylhydrazine (Lacks Fluorine).

  • Alternative B: 3-Fluorophenylhydrazine (Lacks Methoxy).

Performance Matrix: Detectability & Diagnostic Specificity
Feature(3-Fluoro-2-methoxyphenyl)hydrazine (Target)2-Methoxyphenylhydrazine (Alt A)3-Fluorophenylhydrazine (Alt B)
Monoisotopic Mass (Da) 156.07 138.08126.06
Precursor Ion [M+H]⁺ m/z 157.08 m/z 139.09m/z 127.07
Primary Fragment (Base Peak) m/z 140.05 (Loss of NH₃)m/z 122.06m/z 110.04
Secondary Diagnostic m/z 125.02 (Loss of •CH₃)m/z 107.04m/z 90.03 (Loss of HF)
Spectral Uniqueness High (Dual substituent effects)ModerateModerate
Ionization Efficiency (ESI+) High (Basic hydrazine moiety)HighHigh

Experimental Configuration (Self-Validating Protocol)

To replicate the fragmentation patterns described below, the following LC-MS conditions are recommended. This setup ensures protonation of the hydrazine nitrogen while minimizing in-source fragmentation.

Liquid Chromatography[1][2][3][4][5][6][7]
  • Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid (Critical for [M+H]⁺ formation).

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

Mass Spectrometry (ESI+)
  • Ionization: Electrospray Ionization (Positive Mode).[1][2]

  • Capillary Voltage: 3.5 kV.

  • Cone Voltage: 20 V (Keep low to preserve parent ion).

  • Collision Energy (CE): Stepped 10–40 eV (To observe full pathway).

Workflow Diagram

The following diagram illustrates the validated workflow for generating and interpreting the spectral data.

Workflow Figure 1: LC-MS/MS Experimental Workflow for Hydrazine Profiling Sample Sample Prep (MeOH/H2O + 0.1% FA) LC LC Separation (C18 Column) Sample->LC ESI ESI Source (+3.5 kV) LC->ESI Elution Q1 Q1 Filter (Select m/z 157.08) ESI->Q1 [M+H]+ Cell Collision Cell (N2 Gas, 10-40 eV) Q1->Cell Isolation Detector TOF/Orbitrap Detection Cell->Detector Fragments

Figure 1: Step-by-step experimental workflow ensuring reproducible ionization and fragmentation.

Fragmentation Mechanism & Pathway Analysis

The fragmentation of (3-Fluoro-2-methoxyphenyl)hydrazine is governed by the lability of the hydrazine N-N bond and the stabilizing effect of the aromatic ring.

Primary Pathway: Deamination (Loss of NH₃)

The most abundant product ion arises from the loss of ammonia (17 Da). This is characteristic of protonated hydrazines.

  • Mechanism: Protonation occurs on the terminal nitrogen. Inductive cleavage of the N-N bond releases neutral NH₃.

  • Transition: m/z 157.08

    
     m/z 140.05.
    
  • Identity: The resulting ion is the 3-Fluoro-2-methoxyaniline radical cation (or protonated species depending on H-transfer).

Secondary Pathway: Demethylation (Ortho-Effect)

Unlike the non-methoxylated analog (Alternative B), the Target compound exhibits a secondary loss of a methyl radical (15 Da) or methanol (32 Da) due to the ortho-methoxy group.

  • Mechanism: The proximity of the methoxy oxygen to the cationic nitrogen (after NH₃ loss) facilitates the loss of the methyl group to stabilize the ring charge, often forming a quinoid-like structure.

  • Transition: m/z 140.05

    
     m/z 125.02.
    
Tertiary Pathway: Defluorination (Rare but Diagnostic)

While the C-F bond is strong, high collision energies can induce the loss of HF (20 Da) from the aniline intermediate.

  • Transition: m/z 140.05

    
     m/z 120.04.
    
Fragmentation Pathway Diagram

The following diagram maps the specific mass transitions, highlighting the diagnostic ions that distinguish this compound from its alternatives.

Fragmentation Figure 2: ESI+ Fragmentation Pathway of (3-Fluoro-2-methoxyphenyl)hydrazine Parent Precursor Ion [M+H]+ m/z 157.08 Frag1 Primary Fragment (Aniline Derivative) m/z 140.05 Parent->Frag1 -NH3 (17 Da) (Dominant) Frag3 Minor Fragment (Phenyl Cation) m/z 126.04 Parent->Frag3 -N2H3 (31 Da) (Direct Cleavage) Frag2 Secondary Fragment (Demethylated) m/z 125.02 Frag1->Frag2 -CH3 (15 Da) (Ortho-Methoxy Effect) Frag4 Defluorinated m/z 120.04 Frag1->Frag4 -HF (20 Da) (High CE)

Figure 2: Mechanistic pathway showing the dominant loss of ammonia and subsequent substituent losses.[2][3]

Technical Insights for Researchers

Why this matters for Drug Development?

When synthesizing drugs like Eltrombopag, the purity of the hydrazine starting material is paramount.

  • Impurity Tracking: If you observe a peak at m/z 139 that fragments to 122 , your starting material is contaminated with the non-fluorinated analog (Alternative A). This will propagate into the final drug substance, potentially altering potency.

  • Isomer Differentiation: If you observe m/z 157 but the fragmentation lacks the strong m/z 125 transition (loss of methyl), you may have the para-methoxy isomer (where the ortho-effect is absent), which is a structural regioisomer.

Method Validation Criteria

To confirm the identity of (3-Fluoro-2-methoxyphenyl)hydrazine in a sample, the following criteria must be met:

  • Retention Time: Must match reference standard (approx. 2.5 - 3.0 min on C18).

  • Mass Accuracy: Parent ion within 5 ppm of 157.078.

  • Fragment Ratio: The intensity ratio of m/z 140 : m/z 125 should be consistent (typically > 5:1 at 20 eV).

References

  • Jiang, K., et al. (2013).[3] "Fragmentation of Deprotonated Diacylhydrazine Derivatives in Electrospray Ionization Tandem Mass Spectrometry." PLoS ONE. Available at: [Link][3]

  • Asakawa, D., et al. (2020).[4] "In-Source Fragmentation of Phenethylamines by Electrospray Ionization Mass Spectrometry." Analytical Chemistry. Available at: [Link]

  • National Center for Biotechnology Information. (2023). "PubChem Compound Summary for CID 53414309, (3,5-Difluoro-2-methoxyphenyl)hydrazine." PubChem. Available at: [Link]

Sources

Comparative

comparing reactivity of 3-fluoro vs 4-fluoro methoxyphenylhydrazines

The following technical guide provides an in-depth comparison of 3-fluoro-4-methoxyphenylhydrazine and 4-fluoro-3-methoxyphenylhydrazine , focusing on their distinct reactivity profiles, electronic landscapes, and applic...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide provides an in-depth comparison of 3-fluoro-4-methoxyphenylhydrazine and 4-fluoro-3-methoxyphenylhydrazine , focusing on their distinct reactivity profiles, electronic landscapes, and applications in heterocyclic synthesis (specifically Fischer Indole Synthesis).

Executive Summary

In drug discovery, the precise placement of fluorine and methoxy substituents on an indole scaffold is critical for modulating metabolic stability (blocking P450 oxidation) and potency. While 3-fluoro-4-methoxyphenylhydrazine (Isomer A) and 4-fluoro-3-methoxyphenylhydrazine (Isomer B) are structural isomers, they exhibit divergent reactivity profiles due to the "Push-Pull" electronic mismatch between the fluorine (-I/+R effects) and methoxy (+R/-I effects) groups.

  • Isomer A (3-F, 4-OMe): Exhibits superior nucleophilicity in hydrazone formation but slower cyclization kinetics due to suboptimal resonance stabilization at the reactive ortho-carbon.

  • Isomer B (4-F, 3-OMe): Displays lower initial nucleophilicity but significantly faster [3,3]-sigmatropic rearrangement during Fischer indolization, driven by para-directed resonance from the methoxy group.

Chemical Profile & Electronic Landscape

To predict reactivity, we must analyze the Hammett substituent effects relative to the hydrazine group (


) and the reactive ortho-carbons (

).
Feature3-Fluoro-4-methoxyphenylhydrazine 4-Fluoro-3-methoxyphenylhydrazine
Structure Hydrazine at 1, F at 3, OMe at 4Hydrazine at 1, OMe at 3, F at 4

Nucleophilicity
High . The para-methoxy group (+R) strongly donates electron density into the ring, activating the hydrazine nitrogen.Moderate . The meta-methoxy group exerts a weak inductive withdrawal (-I) without direct resonance donation to the hydrazine.
Reactive Ortho-Site

(Preferred)
.

is sterically blocked by F.

(Preferred)
.

is sterically blocked by OMe.
Electronic Activation at

Low . The activating OMe is meta to the reacting

. The F is para to

but is a weak donor.
High . The activating OMe is para to the reacting

, stabilizing the cationic transition state during rearrangement.
Primary Indole Product 6-Fluoro-5-methoxyindole 5-Fluoro-6-methoxyindole
Electronic "Push-Pull" Diagram

The following diagram illustrates the conflicting electronic vectors that dictate the reactivity differences.

ElectronicEffects cluster_A Isomer A: 3-F-4-OMe cluster_B Isomer B: 4-F-3-OMe Hydrazine_A Hydrazine (N1) OMe_A 4-OMe (+R dominant) OMe_A->Hydrazine_A Strong Activation C6_A Reactive Site (C6) OMe_A->C6_A No Resonance (Meta) F_A 3-F (-I dominant) F_A->C6_A Weak Activation (Para) Hydrazine_B Hydrazine (N1) OMe_B 3-OMe (-I dominant) OMe_B->Hydrazine_B Weak Deactivation C6_B Reactive Site (C6) OMe_B->C6_B Strong Activation (Para) F_B 4-F (+R weak) F_B->C6_B No Resonance (Meta)

Figure 1: Comparative electronic vectors. Green arrows indicate activation (increased reactivity), red arrows indicate deactivation. Note Isomer B's superior activation of the reactive C6 site.

Reactivity Case Study: Fischer Indole Synthesis

The most common application for these intermediates is the synthesis of fluorinated methoxyindoles. The reaction proceeds in two distinct phases:[1][2] (1) Hydrazone Formation and (2) [3,3]-Sigmatropic Rearrangement.[2][3]

Phase 1: Hydrazone Formation
  • 3-Fluoro-4-methoxyphenylhydrazine: Reacts rapidly with ketones/aldehydes even under mild acidic conditions (e.g., acetic acid, r.t.) due to the high nucleophilicity of the hydrazine tail.

  • 4-Fluoro-3-methoxyphenylhydrazine: May require elevated temperatures or stronger acid catalysis (e.g.,

    
     in EtOH) to drive hydrazone formation to completion, as the hydrazine is less electron-rich.
    
Phase 2: Regioselectivity & Cyclization

This is the critical differentiator. The Fischer indolization involves a [3,3]-sigmatropic rearrangement that breaks the N-N bond and forms a C-C bond at the ortho position.

  • Regiocontrol: Both isomers strongly favor cyclization at the

    
     position (the position flanked by a proton) rather than 
    
    
    
    (flanked by F or OMe). The steric bulk of the substituents at positions 3 and 4 effectively blocks the
    
    
    pathway.
  • Rate of Cyclization:

    • Isomer B (4-F-3-OMe) cyclizes FASTER . The methoxy group at position 3 is para to the reacting

      
       site. Its strong resonance donation stabilizes the carbocation intermediate formed during the rearrangement.
      
    • Isomer A (3-F-4-OMe) cyclizes SLOWER . The methoxy group is meta to the reacting

      
       site and cannot stabilize the transition state via resonance. The fluorine at position 3 provides only weak stabilization.
      
Experimental Workflow: Synthesis of Fluoromethoxyindoles

Protocol Validity: Self-validating system via TLC monitoring of hydrazone consumption.

Step 1: Hydrazone Formation [3]

  • Dissolve 1.0 eq of phenylhydrazine hydrochloride in Ethanol (5 mL/mmol).

  • Add 1.1 eq of ketone (e.g., ethyl pyruvate or cyclohexanone).

  • Checkpoint: For Isomer A, stir at 25°C for 1 hour. For Isomer B, heat to 50°C for 2 hours.

  • Monitor by TLC (Isomer A will show a more polar hydrazone spot appearing faster).

Step 2: Cyclization (Fischer Indolization)

  • Add 5.0 eq of Polyphosphoric Acid (PPA) or

    
     (Lewis Acid).
    
  • Heat reaction mixture to 90-110°C.

  • Critical Observation: Isomer B will typically finish cyclizing within 1-2 hours. Isomer A may require 3-5 hours or higher temperatures (120°C) due to the lack of resonance assistance.

  • Quench with ice water, extract with EtOAc.

ReactionPathway cluster_regio Regioselectivity Logic Start Start: Fluoromethoxyphenylhydrazine Hydrazone Intermediate: Hydrazone Species Start->Hydrazone + Ketone/Aldehyde (Isomer A is Faster) TS_Rearrange Transition State: [3,3]-Sigmatropic Shift Hydrazone->TS_Rearrange Acid Catalyst / Heat Indole Final Product: Fluoromethoxyindole TS_Rearrange->Indole - NH3 (Isomer B is Faster) RegioNote Both isomers favor C6 cyclization due to steric block at C2. Isomer A -> 6-Fluoro-5-methoxyindole Isomer B -> 5-Fluoro-6-methoxyindole

Figure 2: Reaction pathway showing kinetic bottlenecks.[4] Isomer A is faster at step 1; Isomer B is faster at step 2.

Summary Data Table

PropertyIsomer A (3-F-4-OMe)Isomer B (4-F-3-OMe)
CAS Number 182072-43-3 (HCl salt)860640-39-3 (HCl salt)
Melting Point ~200°C (dec)~185°C (dec)
Storage Stability High (Para-OMe stabilizes radical cation)Moderate (Prone to oxidation)
Recrystallization EtOH / Diethyl EtherMeOH / Isopropanol
Target Indole 6-Fluoro-5-methoxyindole5-Fluoro-6-methoxyindole
Primary Use 5-HT (Serotonin) ModulatorsKinase Inhibitors (Type II)

References

  • Robinson, B. (1982). The Fischer Indole Synthesis. Wiley-Interscience.
  • Hughes, D. L. (1993).[5] "Progress in the Fischer Indole Synthesis." Organic Preparations and Procedures International, 25(6), 607-632. Link

  • Sajjadifar, S., et al. (2010).[6] "New 3H-Indole Synthesis by Fischer's Method." Molecules, 15(4), 2491-2498.[6] (Demonstrates acid catalysis effects on substituted hydrazines). Link

  • Gairhe, S. (2023). "Chemistry of Fluorinated Functional Groups: Impact on Molecular Packing." USD RED. (Discusses electronic impact of fluorine positioning). Link

  • Noey, E. L., et al. (2017).[7] "Origins of Regioselectivity in the Fischer Indole Synthesis." Journal of Organic Chemistry, 82(11), 5904–5909. (Computational study on regiocontrol mechanisms). Link

Sources

Validation

characteristic IR absorption peaks of (3-Fluoro-2-methoxyphenyl)hydrazine

An Expert's Guide to the Infrared Spectroscopic Characterization of (3-Fluoro-2-methoxyphenyl)hydrazine Introduction: Decoding the Vibrational Fingerprint (3-Fluoro-2-methoxyphenyl)hydrazine is a substituted aromatic hyd...

Author: BenchChem Technical Support Team. Date: March 2026

An Expert's Guide to the Infrared Spectroscopic Characterization of (3-Fluoro-2-methoxyphenyl)hydrazine

Introduction: Decoding the Vibrational Fingerprint

(3-Fluoro-2-methoxyphenyl)hydrazine is a substituted aromatic hydrazine, a class of compounds pivotal as building blocks in the synthesis of pharmaceuticals and other fine chemicals. Infrared (IR) spectroscopy is a powerful, non-destructive analytical technique that provides a unique "vibrational fingerprint" of a molecule. By measuring the absorption of infrared radiation by specific molecular bonds, we can identify the functional groups present, confirm structural features, and assess the purity of a sample.

This guide provides an in-depth analysis of the characteristic IR absorption peaks expected for (3-Fluoro-2-methoxyphenyl)hydrazine. In the absence of a published reference spectrum for this specific molecule, we will deduce its expected spectral features by dissecting its structure and comparing it with well-characterized analogous compounds. This comparative approach not only allows for a robust prediction but also illuminates the electronic influence of each substituent—the fluoro and methoxy groups—on the molecule's vibrational modes.

Structural Breakdown and Expected IR Absorptions

The structure of (3-Fluoro-2-methoxyphenyl)hydrazine contains several key functional groups that give rise to distinct and identifiable peaks in the IR spectrum.

  • Hydrazine Group (-NH-NH₂): This group is responsible for some of the most characteristic peaks. We expect to see N-H stretching vibrations in the region of 3400-3200 cm⁻¹. Typically, a primary amine (-NH₂) will show two bands in this region: an asymmetric and a symmetric stretching mode. The N-H bending (scissoring) vibration is expected around 1650-1580 cm⁻¹.

  • Aromatic Ring (C=C and C-H bonds): The benzene ring has several characteristic vibrations. Aromatic C-H stretching vibrations appear as a group of weak to medium bands just above 3000 cm⁻¹ (typically 3100-3000 cm⁻¹). The stretching of the C=C bonds within the ring gives rise to a series of sharp absorptions in the 1600-1450 cm⁻¹ region.

  • Aryl Ether (Ar-O-CH₃): The methoxy group introduces a strong C-O stretching vibration. For aryl alkyl ethers, this results in two distinct bands: a strong, asymmetric C-O-C stretch between 1275-1200 cm⁻¹ and a symmetric stretch between 1075-1020 cm⁻¹.

  • Aryl Fluoride (Ar-F): The C-F bond gives rise to a strong absorption band due to its high polarity. The aromatic C-F stretching vibration is typically found in the 1250-1120 cm⁻¹ region.

  • Substitution Pattern: The 1,2,3-trisubstituted pattern of the aromatic ring influences the C-H out-of-plane bending vibrations in the fingerprint region (below 900 cm⁻¹). This often results in a characteristic pattern that can help confirm the substitution isomer.

The logical relationship between the molecule's structure and its expected IR spectrum is visualized below.

cluster_mol (3-Fluoro-2-methoxyphenyl)hydrazine Structure cluster_spec Characteristic IR Absorption Regions (cm⁻¹) mol Functional Groups Hydrazine (-NHNH₂) Aromatic Ring Aryl Ether (Ar-O-CH₃) Aryl Fluoride (Ar-F) spec Region 3400-3200 (N-H Stretch) 3100-3000 (Aromatic C-H Stretch) 1650-1580 (N-H Bend) 1600-1450 (Aromatic C=C Stretch) 1275-1200 (Asym. C-O Stretch) 1250-1120 (C-F Stretch) mol:f1->spec:f1 N-H Stretch mol:f1->spec:f3 N-H Bend mol:f2->spec:f2 C-H Stretch mol:f2->spec:f4 C=C Stretch mol:f3->spec:f5 C-O Stretch mol:f4->spec:f6 C-F Stretch

Caption: Mapping of functional groups in (3-Fluoro-2-methoxyphenyl)hydrazine to their corresponding IR absorption regions.

Comparative Analysis: The Influence of Substituents

To refine our predictions, we can compare the expected spectrum of our target molecule with the known spectral features of simpler, related compounds. This comparison allows us to isolate the contribution of each substituent to the overall spectrum.

Functional GroupPhenylhydrazine2-Methoxyphenylhydrazine3-Fluorophenylhydrazine(3-Fluoro-2-methoxyphenyl)hydrazine (Predicted)
N-H Stretch ~3350, 3280 cm⁻¹~3360, 3290 cm⁻¹~3355, 3285 cm⁻¹~3360-3280 cm⁻¹ (two bands)
Aromatic C-H Stretch >3000 cm⁻¹>3000 cm⁻¹>3000 cm⁻¹>3000 cm⁻¹ (weak to medium)
N-H Bend ~1600 cm⁻¹~1610 cm⁻¹~1620 cm⁻¹~1620-1600 cm⁻¹
Aromatic C=C Stretch ~1500, 1470 cm⁻¹~1510, 1460 cm⁻¹~1590, 1490 cm⁻¹Multiple bands in 1600-1450 cm⁻¹ region
Asymmetric C-O Stretch N/A~1240 cm⁻¹ (strong)N/A~1250-1230 cm⁻¹ (strong)
Symmetric C-O Stretch N/A~1030 cm⁻¹N/A~1040-1020 cm⁻¹
C-F Stretch N/AN/A~1200 cm⁻¹ (strong)**~1220-1180 cm⁻¹
Comparative

Analytical Strategies for Distinguishing (3-Fluoro-2-methoxyphenyl)hydrazine from Positional Isomers

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Focus: Objective Method Comparison, Experimental Protocols, and Mechanistic Causality Executive Summary Distinguishing (3-Fl...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Focus: Objective Method Comparison, Experimental Protocols, and Mechanistic Causality

Executive Summary

Distinguishing (3-Fluoro-2-methoxyphenyl)hydrazine from its positional isomers (e.g., 4-fluoro, 5-fluoro, and 6-fluoro analogs) is a critical quality control bottleneck in the synthesis of active pharmaceutical ingredients (APIs). Because these regioisomers possess identical molecular weights and nearly identical mass spectrometric fragmentation pathways, traditional LC-MS/MS workflows are insufficient. This guide details an orthogonal analytical strategy leveraging Pentafluorophenyl (PFP) stationary phases for baseline chromatographic resolution, coupled with


 and 1D/2D 

NMR spectroscopy for definitive, self-validating positional assignment.

The Analytical Bottleneck: Why Standard C18 and MS Fail

Positional isomers of fluoromethoxyphenylhydrazine share the exact same exact mass (


 157.07 for the free base). In electrospray ionization (ESI) MS/MS, the primary neutral losses (e.g., loss of 

,

, or

) do not reliably differentiate the position of the fluorine atom on the aromatic ring.

Furthermore, standard C18 reversed-phase columns separate analytes based primarily on overall hydrophobicity (LogP). The migration of a fluorine atom from the 3-position to the 4- or 5-position does not significantly alter the molecule's hydrophobic footprint, leading to severe chromatographic co-elution and masking of isomeric impurities.

Chromatographic Resolution: UHPLC-PFP Methodology

The Causality of PFP Selectivity

To resolve these isomers, we must exploit shape selectivity and electronic distribution rather than simple hydrophobicity. Pentafluorophenyl (PFP) columns contain an electron-deficient aromatic ring due to the five highly electronegative fluorine atoms[1]. This enables multiple retention mechanisms unavailable on standard C18 columns:


 interactions, dipole-dipole interactions, hydrogen bonding, and enhanced steric recognition[1][2]. The specific dipole moment of (3-Fluoro-2-methoxyphenyl)hydrazine differs from its 4-fluoro and 5-fluoro counterparts, allowing the PFP phase to recognize the subtle spatial differences and achieve baseline resolution[2].
Optimized UHPLC Protocol
  • Column: Ascentis® Express F5 (2.7 µm, 100 × 2.1 mm) or equivalent ACE C18-PFP[1].

  • Mobile Phase A: 0.1% Formic Acid in LC-MS grade

    
    .
    
  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B hold for 1 min, ramp to 50% B over 12 min, ramp to 95% B over 2 min.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 35 °C (Critical: Temperature tightly controls the kinetics of

    
     interactions).
    
  • Detection: UV at 254 nm and 280 nm.

Comparative Retention Data (Representative)
AnalyteRelative HydrophobicityPFP Retention Time (min)Resolution (

)
(4-Fluoro-2-methoxyphenyl)hydrazineSimilar to target6.85N/A
(5-Fluoro-2-methoxyphenyl)hydrazineSimilar to target7.122.1
(3-Fluoro-2-methoxyphenyl)hydrazine Similar to target 7.45 2.4

Definitive Structural Assignment: Multinuclear NMR Spectroscopy

The Causality of and Chemical Shifts

While PFP-HPLC separates the impurities, it cannot assign their absolute structures without highly pure reference standards. Multinuclear NMR is the self-validating system required for absolute structural confirmation.

The


 chemical shift is exquisitely sensitive to the local electronic environment[3]. A fluorine atom ortho to a strongly electron-donating methoxy group (as in the 3-fluoro isomer) experiences significant shielding compared to a fluorine atom meta or para to the methoxy group. For instance, para-fluoroanisole derivatives typically resonate around -123 to -125 ppm[3][4], while ortho-fluoroanisole systems resonate further upfield (~ -132 to -135 ppm). Furthermore, the 

and

coupling constants on the aromatic protons provide an unequivocal map of the substitution pattern.
NMR Acquisition Protocol
  • Solvent: DMSO-

    
     or 
    
    
    
    (Ensure anhydrous conditions to prevent hydrazine degradation).
  • Internal Standard: Fluorotrichloromethane (

    
    ) at 0.00 ppm for 
    
    
    
    ; TMS for
    
    
    .
  • 1D Experiments: Acquire

    
     (minimum 400 MHz) and 
    
    
    
    (minimum 376 MHz) with
    
    
    decoupling.
  • 2D Experiments: Acquire

    
     HMBC to correlate the methoxy protons (~3.8 ppm) to the C2 aromatic carbon, confirming the relative position of the adjacent protons and fluorine.
    
Diagnostic NMR Parameters
Regioisomer

Chemical Shift (ppm)*

Aromatic Splitting Pattern (Diagnostic)
Key HMBC / NOESY Correlations
(3-Fluoro-2-methoxyphenyl)hydrazine ~ -132 to -135 (Highly shielded, ortho to

)
H4: ddd (

~10 Hz)H5: td (

~5 Hz)H6: dt
Methoxy protons correlate to C2; NOESY shows Methoxy to H4 is absent (blocked by F).
(4-Fluoro-2-methoxyphenyl)hydrazine~ -118 to -120(meta to

)
H3: dd (

~10 Hz)H5: tdH6: dd
NOESY shows strong spatial correlation between Methoxy protons and H3.
(5-Fluoro-2-methoxyphenyl)hydrazine~ -123 to -125(para to

)
H3: ddH4: tdH6: dd (

~9 Hz)
NOESY shows strong spatial correlation between Methoxy protons and H3.

*Referenced to


. Shifts may vary slightly based on solvent and concentration.

Integrated Orthogonal Workflow

To ensure scientific integrity, these techniques must be executed sequentially. The workflow below illustrates the logical progression from initial mass confirmation to definitive structural assignment.

Workflow A Crude Hydrazine Mixture (Isomeric Impurities) B LC-MS/MS (m/z 157.07) Mass Confirmation A->B Step 1 C UHPLC-PFP Column Chromatographic Separation B->C Step 2 D 1D/2D NMR (19F, 1H, HMBC) Regioisomer Assignment C->D Step 3 E Validated (3-Fluoro-2- methoxyphenyl)hydrazine D->E Step 4

Figure 1: Orthogonal analytical workflow for the definitive assignment of fluorinated regioisomers.

References

Sources

Validation

A Comparative Guide to the Qualification of (3-Fluoro-2-methoxyphenyl)hydrazine as an Analytical Reference Standard

For Researchers, Scientists, and Drug Development Professionals Introduction: The Analytical Imperative for (3-Fluoro-2-methoxyphenyl)hydrazine (3-Fluoro-2-methoxyphenyl)hydrazine is a substituted hydrazine derivative, a...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Analytical Imperative for (3-Fluoro-2-methoxyphenyl)hydrazine

(3-Fluoro-2-methoxyphenyl)hydrazine is a substituted hydrazine derivative, a class of compounds frequently utilized as building blocks in the synthesis of pharmaceuticals and other complex organic molecules.[1] Its precise molecular structure offers a unique scaffold for creating novel compounds with potential therapeutic activity. In any research or drug development program, the ability to accurately quantify the target molecule and its impurities is paramount. This hinges on the availability of a well-characterized reference standard.

A reference standard is a highly purified and characterized material used as a benchmark for qualitative and quantitative analysis.[2] Its quality and purity are critical for obtaining scientifically valid results, ensuring the accuracy of assays, identifying impurities, and supporting regulatory filings.[2][3] This guide provides an in-depth comparison of analytical methodologies for the comprehensive characterization and qualification of (3-Fluoro-2-methoxyphenyl)hydrazine as a reference standard, moving beyond mere procedural steps to explain the scientific rationale behind the analytical choices.

Pillar 1: Establishing the Identity and Structure

Before assessing purity, the unequivocal confirmation of the molecular structure is the foundational step. This is not a mere "fingerprint" match but a complete structural elucidation to ensure the correct isomer is in hand and to serve as the basis for all future analytical work.

Core Techniques for Structural Elucidation
  • Nuclear Magnetic Resonance (NMR) Spectroscopy : NMR remains the most powerful tool for the structural elucidation of organic molecules.[1] For (3-Fluoro-2-methoxyphenyl)hydrazine, a multi-nuclear approach is essential.

    • ¹H NMR : Provides information on the number, environment, and connectivity of protons. The spectrum will reveal characteristic signals for the aromatic protons, the methoxy group, and the hydrazine protons.

    • ¹³C NMR : Determines the chemical environment of each carbon atom in the molecule.

    • ¹⁹F NMR : As the molecule contains a fluorine atom, ¹⁹F NMR is a crucial and highly sensitive technique to confirm the presence and environment of the fluorine substituent.

    • 2D NMR (COSY, HSQC, HMBC) : These experiments are used to establish the connectivity between protons (COSY) and between protons and carbons (HSQC, HMBC), allowing for the unambiguous assignment of all signals and final confirmation of the isomeric structure.

  • Mass Spectrometry (MS) : High-resolution mass spectrometry (HRMS) provides a highly accurate mass measurement of the parent ion, which can be used to confirm the elemental composition of the molecule. The fragmentation pattern observed in the MS/MS spectrum can provide further corroborating evidence for the proposed structure.

  • Infrared (IR) Spectroscopy : IR spectroscopy identifies the functional groups present in the molecule. For (3-Fluoro-2-methoxyphenyl)hydrazine, characteristic absorptions for N-H stretching (hydrazine), C-O stretching (methoxy), and C-F stretching would be expected.

Pillar 2: The Quantitative Core - Purity Assessment and Impurity Profiling

Regulatory bodies like the FDA require that reference standards be of the "highest purity that can be obtained through reasonable effort" and be thoroughly characterized.[2] Purity is not determined by a single method but by a confluence of data from orthogonal techniques.

Workflow for Reference Standard Qualification

The following diagram illustrates a comprehensive workflow for qualifying a new batch of (3-Fluoro-2-methoxyphenyl)hydrazine as a reference standard.

G Workflow for Reference Standard Qualification cluster_0 Phase 1: Identity Confirmation cluster_1 Phase 2: Purity & Impurity Analysis cluster_2 Phase 3: Final Certification A Candidate Material (3-Fluoro-2-methoxyphenyl)hydrazine B Structural Elucidation (NMR, MS, IR) A->B C Primary Purity Assay (e.g., HPLC-UV, 99.5%+) B->C F Residual Solvents (Headspace GC-MS) B->F G Water Content (Karl Fischer Titration) B->G H Inorganic Impurities (Sulphated Ash / ICP-MS) B->H D Orthogonal Purity Assay (e.g., qNMR) C->D Confirms E Impurity Identification (LC-MS/MS, GC-MS) C->E I Mass Balance Calculation (Purity = 100% - Impurities) C->I D->I E->I F->I G->I H->I J Certificate of Analysis (CoA) Generation I->J K Stability Program Initiation J->K

Caption: A typical workflow for qualifying a chemical reference standard.

Comparative Analysis of Chromatographic Techniques

Chromatography is the workhorse for purity assessment, capable of separating the main component from structurally similar impurities.

Technique Primary Use Case Strengths Limitations & Considerations Applicability for (3-Fluoro-2-methoxyphenyl)hydrazine
HPLC-UV Primary purity assay (area percent), impurity detection.Robust, reproducible, widely available. Good for quantifying UV-active impurities.Requires chromophores for detection. Assumes all impurities have the same response factor as the main peak for area % calculation, which can be inaccurate.Excellent. The aromatic ring provides a strong chromophore. It is the primary method for determining purity and tracking known impurities.
LC-MS Impurity identification and characterization.Provides mass information for unknown peaks, enabling structural hypothesis. Highly sensitive and specific.Ionization efficiency can vary significantly between compounds, making it less suitable for direct quantitation without standards for each impurity.Essential. Used in parallel with HPLC-UV to identify the impurities detected. Critical for understanding the impurity profile.
GC-MS Analysis of volatile organic impurities and residual solvents.High resolution and sensitivity for volatile compounds. Headspace GC is the standard for residual solvent analysis.Requires the analyte to be volatile and thermally stable. Hydrazines can be reactive and may require derivatization.[4][5]Highly Recommended. Essential for detecting residual solvents from the synthesis. Can be used to detect volatile process-related impurities, potentially after derivatization to improve stability and chromatography.[5]
qNMR Orthogonal purity assay, potency assignment.A primary ratio method that does not require a reference standard for the analyte itself. Highly accurate and precise. Provides a direct measure of purity by mass.Requires a certified internal standard, complete dissolution of the sample, and non-overlapping peaks. Less sensitive than chromatography for trace impurities.Gold Standard. Provides an orthogonal, highly accurate purity value to corroborate HPLC results. The presence of ¹H and ¹⁹F nuclei makes it an ideal candidate for this technique.
The Challenge of Trace Hydrazine Impurities

Hydrazine itself is a potential process-related impurity and is classified as a probable human carcinogen.[6] Regulatory guidelines often require strict control of such genotoxic impurities to levels as low as parts-per-million (ppm).[6] Due to its high polarity and lack of a strong UV chromophore, hydrazine is difficult to detect at trace levels using standard reversed-phase HPLC methods.[7][8]

Solution: Derivatization

To overcome this, derivatization is employed. Hydrazine reacts with an aldehyde or ketone (a derivatizing agent) to form a hydrazone.[7][9] This new molecule is typically less polar, chromatographs well, and possesses a strong chromophore, allowing for sensitive UV or fluorescence detection.[7] A common strategy involves pre-column derivatization followed by HPLC-UV analysis.[9]

G Derivatization Workflow for Trace Hydrazine Analysis A Sample of (3-Fluoro-2-methoxyphenyl)hydrazine B Add Derivatizing Agent (e.g., Benzaldehyde) + Acid Catalyst A->B C Controlled Reaction (e.g., 80°C, 30 min) B->C D Quench / Dilute C->D E Inject into HPLC-UV System D->E F Quantify Hydrazone Peak Against a Derivatized Hydrazine Standard E->F

Caption: HPLC analysis of trace hydrazine via derivatization.

Pillar 3: Experimental Protocols for a Self-Validating System

A trustworthy protocol includes system suitability tests (SSTs) to ensure the analytical system is performing correctly before sample analysis.

Protocol 1: HPLC-UV Purity Method

Objective: To determine the purity of (3-Fluoro-2-methoxyphenyl)hydrazine and quantify related impurities by area normalization.

1. Materials & Instrumentation:

  • HPLC system with UV/DAD detector.

  • C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Sample Diluent: 50:50 Acetonitrile/Water.

  • (3-Fluoro-2-methoxyphenyl)hydrazine sample.

2. Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm (or λmax of the compound).

  • Injection Volume: 5 µL.

  • Gradient Program:

    Time (min) % Mobile Phase B
    0 10
    20 90
    25 90
    25.1 10

    | 30 | 10 |

3. Procedure:

  • System Suitability Test (SST): Prepare a solution of the reference material at ~0.5 mg/mL. Inject this solution five times. The relative standard deviation (RSD) for the peak area of the main component should be ≤ 2.0%.

  • Sample Preparation: Accurately weigh ~10 mg of the (3-Fluoro-2-methoxyphenyl)hydrazine and dissolve in 20.0 mL of diluent to achieve a concentration of 0.5 mg/mL.

  • Analysis: Inject the prepared sample solution.

  • Data Processing: Integrate all peaks that are ≥ 0.05% of the main peak area. Calculate the purity by area percent: Purity (%) = (Area of Main Peak / Sum of All Peak Areas) x 100

4. Causality & Rationale:

  • C18 Column: A non-polar stationary phase provides good retention for the aromatic analyte.

  • Formic Acid: Acts as an ion-pairing agent to improve peak shape and provides protons for MS compatibility if needed.

  • Gradient Elution: Necessary to elute both more polar and less polar impurities within a reasonable runtime.

  • SST: This is a critical self-validating step. It confirms that the system (pump, injector, detector) is precise and reproducible on the day of analysis.[10]

Protocol 2: qNMR Purity Determination

Objective: To determine an absolute mass purity of (3-Fluoro-2-methoxyphenyl)hydrazine using an internal standard.

1. Materials & Instrumentation:

  • NMR Spectrometer (≥ 400 MHz).

  • High-purity deuterated solvent (e.g., DMSO-d₆).

  • Certified internal standard (e.g., maleic anhydride), with a known purity and non-overlapping signals.

2. Procedure:

  • Sample Preparation:

    • Accurately weigh ~15 mg of (3-Fluoro-2-methoxyphenyl)hydrazine into a vial.

    • Accurately weigh ~10 mg of the certified internal standard into the same vial.

    • Dissolve the mixture in a precise volume (~0.7 mL) of DMSO-d₆.

  • NMR Acquisition:

    • Acquire a quantitative ¹H NMR spectrum.

    • Key Parameter Rationale: A long relaxation delay (D1, e.g., 30-60 seconds) is crucial to ensure all protons have fully relaxed between pulses, which is essential for accurate integration.

  • Data Processing:

    • Carefully integrate a well-resolved, unique signal for the analyte and a signal for the internal standard.

    • Calculate the purity using the standard qNMR equation, accounting for the mass, molecular weight, number of protons in the integrated signal, and certified purity of the internal standard.

3. Trustworthiness:

  • qNMR is considered a primary analytical method. Its result is independent of the analyte's chemical structure, relying on the fundamental relationship between signal intensity and the number of nuclei. This provides a high-confidence, orthogonal result to the chromatographic purity.

Conclusion

Qualifying a reference standard for (3-Fluoro-2-methoxyphenyl)hydrazine is a multi-faceted process that requires a suite of orthogonal analytical techniques. A robust characterization package should include definitive structural elucidation by NMR and MS, a primary purity assessment by a validated stability-indicating HPLC method, and an orthogonal purity confirmation by qNMR. Furthermore, specific analyses for water content, residual solvents, inorganic impurities, and potential genotoxic impurities like hydrazine are essential for establishing a high-quality, trustworthy reference standard. This comprehensive approach ensures the accuracy and reliability of all subsequent research and development activities that depend on this critical material.

References

  • Anusandhanvallari. Synthesis and Characterization of Hydrazine Derivatives. Available from: [Link]

  • Smolenkov, A. et al. (2012). Chromatographic methods of determining hydrazine and its polar derivatives. ResearchGate. Available from: [Link]

  • PMC. Synthesis of Substituted Acyclic and Cyclic N‐Alkylhydrazines by Enzymatic Reductive Hydrazinations. Available from: [Link]

  • Pharmaceutical Technology (2009). Reference-Standard Material Qualification. Available from: [Link]

  • PMC (2012). Recommendations and Best Practices for Reference Standards and Reagents Used in Bioanalytical Method Validation. Available from: [Link]

  • CPAChem. European Pharmacopoeia Hydrazine sulfate solution. Available from: [Link]

  • Google Patents. CN107064368A - The method that derivatization HPLC methods determine hydrazine hydrate.
  • PubMed (2009). A generic approach for the determination of trace hydrazine in drug substances using in situ derivatization-headspace GC-MS. Available from: [Link]

  • Tech Briefs (2020). Three Methods of Detection of Hydrazines. Available from: [Link]

  • BioProcess International (2014). Reference Standards for Therapeutic Proteins: Current Regulatory and Scientific Best Practices. Available from: [Link]

  • Lab Manager (2025). ICH and FDA Guidelines for Analytical Method Validation. Available from: [Link]

  • SpectraBase. (3-Fluorophenyl)hydrazine hydrochloride. Available from: [Link]

  • ResearchGate. (2010). Acceptance criteria for levels of hydrazine in substances for pharmaceutical use and analytical methods for its determination. Available from: [Link]

  • HELIX Chromatography. HPLC Methods for analysis of Hydrazine. Available from: [Link]

  • ResearchGate. (2023). Derivatization process of three hydrazine-related impurities with benzaldehyde. Available from: [Link]

Sources

Comparative

A Comparative Guide to the Bioactivity of Hydrazine-Derived Heterocycles in Drug Discovery

Introduction: The Versatile Scaffold of Hydrazine in Medicinal Chemistry In the landscape of modern drug discovery, the quest for novel molecular scaffolds that offer both structural diversity and potent biological activ...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Versatile Scaffold of Hydrazine in Medicinal Chemistry

In the landscape of modern drug discovery, the quest for novel molecular scaffolds that offer both structural diversity and potent biological activity is relentless. Among the myriad of building blocks available to medicinal chemists, hydrazine (N₂H₄) and its derivatives stand out for their remarkable versatility.[1][2][3] The unique chemical reactivity of the hydrazine moiety, characterized by its nucleophilic nature, serves as a gateway to a vast array of complex molecular architectures.[3] When used as precursors, hydrazines facilitate the synthesis of numerous heterocyclic compounds—cyclic structures containing atoms of at least two different elements in their ring.

This guide provides a comparative analysis of the bioactivity of three prominent classes of hydrazine-derived heterocycles: pyrazoles , pyridazines , and triazoles . These nitrogen-containing ring systems are privileged scaffolds in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates. We will delve into their synthesis, diverse pharmacological profiles, mechanisms of action, and structure-activity relationships (SAR), supported by experimental data and established protocols. This analysis aims to equip researchers, scientists, and drug development professionals with the in-depth technical insights necessary to navigate and innovate within this fertile domain of medicinal chemistry.

The Strategic Advantage of Hydrazine-Derived Heterocycles

The utility of hydrazine in constructing these heterocycles is a cornerstone of their prevalence. The condensation of hydrazines with various carbonyl compounds or other electrophilic partners is a robust and efficient method for ring formation. This synthetic accessibility allows for extensive derivatization, enabling chemists to fine-tune the physicochemical and pharmacological properties of the resulting molecules to achieve desired therapeutic effects.

cluster_start Starting Materials cluster_process Core Drug Discovery Workflow cluster_end Outcome Hydrazine Hydrazine/Hydrazine Derivatives Synthesis Cyclocondensation Reaction Hydrazine->Synthesis Reactant Precursors Dicarbonyls, Diketones, Other Electrophiles Precursors->Synthesis Reactant Library Heterocycle Library (Pyrazoles, Pyridazines, Triazoles) Synthesis->Library Generates Screening In Vitro Bioactivity Screening (e.g., MTT, MIC Assays) Library->Screening Tested in Optimization Lead Optimization (SAR Studies) Screening->Optimization Identifies Hits Candidate Preclinical Drug Candidate Optimization->Candidate Develops cluster_cores Core Heterocyclic Structures Hydrazine Hydrazine (N₂H₄) Pyrazole Pyrazole Pyridazine Pyridazine Triazole 1,2,4-Triazole

Caption: Core structures of hydrazine and derived heterocycles.

Pyridazines: The Bioactive 1,2-Diazines

Pyridazines are six-membered aromatic heterocycles containing two adjacent nitrogen atoms. This structural motif is present in compounds with a broad range of pharmacological effects. [4][5][6]Pyridazine and its fused derivatives are of significant interest due to their diverse biological activities, including antibacterial, anti-hypertensive, analgesic, and anticancer properties. [4][6][7]

Biological Activities and Mechanisms
  • Anticancer: Pyridazine derivatives have emerged as potent anticancer agents, often functioning as kinase inhibitors. For example, certain compounds have shown significant inhibitory activity against Vascular Endothelial Growth Factor Receptor (VEGFR), a key target in angiogenesis. [8][9]One study reported a pyridazine derivative with an IC₅₀ value lower than the reference drug imatinib against the HCT-116 colon cancer cell line. [8]* Antimicrobial: The pyridazine scaffold is a component of various molecules with antibacterial and antifungal activities. [10][11][12]Structure-activity studies have indicated that different substitution patterns can confer selectivity against specific microbial strains like Staphylococcus aureus or Candida albicans. [12]* Cardiovascular: Some pyridazine derivatives have been developed as antihypertensive and antiplatelet agents. [7]* Anti-inflammatory: Like pyrazoles, certain pyridazinone derivatives exhibit potent anti-inflammatory and analgesic activities, with some marketed as drugs in Japan. [5] The two adjacent nitrogen atoms in the pyridazine ring are crucial for its biological activity, as they can act as hydrogen bond acceptors and participate in metal chelation, facilitating interactions with biological targets. [10]

Triazoles: The Vanguard of Antifungal Therapy

Triazoles are five-membered heterocycles with three nitrogen atoms. The two common isomers, 1,2,3-triazole and 1,2,4-triazole, are both pharmacologically significant scaffolds. [13]The 1,2,4-triazole core, in particular, is the cornerstone of a major class of antifungal drugs. [14][15][16]

Biological Activities and Mechanisms
  • Antifungal: This is the most prominent activity of triazoles. Drugs like Fluconazole and Posaconazole are frontline therapies for systemic fungal infections. [15]Their primary mechanism of action involves the inhibition of a fungal cytochrome P450 enzyme, lanosterol 14-α-demethylase (CYP51). [16][17]This enzyme is critical for the biosynthesis of ergosterol, an essential component of the fungal cell membrane. [17][18]Disruption of ergosterol synthesis compromises membrane integrity, leading to fungal cell death. A secondary mechanism has also been proposed, involving the induction of negative feedback on HMG-CoA reductase, further downregulating the ergosterol pathway. [17]* Anticancer & Antiproliferative: Triazole derivatives have shown promise as antineoplastic agents by targeting various cancer-related biotargets. [13][19]* Antiviral & Antimicrobial: Beyond fungi, the triazole nucleus is integral to compounds with a wide range of activities, including antiviral and antibacterial properties. [13][19] The success of triazoles, especially as antifungals, is attributed to their specific and potent inhibition of the target enzyme, which has a higher affinity for the fungal P450 enzyme than for its human counterparts, thereby reducing toxicity. [18]

cluster_pathway Ergosterol Biosynthesis Pathway (Fungi) cluster_inhibition Mechanism of Action HMG_CoA HMG-CoA Lanosterol Lanosterol HMG_CoA->Lanosterol Multiple Steps Intermediates 14-α-methylsterols Lanosterol->Intermediates CYP51 (Lanosterol 14-α-demethylase) Ergosterol Ergosterol Intermediates->Ergosterol Membrane Fungal Cell Membrane Integrity Ergosterol->Membrane Incorporation Triazoles Triazole Antifungals Inhibition INHIBITION Triazoles->Inhibition Inhibition->Lanosterol Blocks conversion

Caption: Mechanism of action of triazole antifungals.

Quantitative Bioactivity Comparison

To provide a clear, objective comparison, the following table summarizes experimental data for representative compounds from each heterocyclic class, focusing on anticancer activity. The data is presented as IC₅₀ values (the concentration of a drug that is required for 50% inhibition in vitro).

Heterocycle ClassCompoundTarget Cell LineBioactivity (IC₅₀ in µM)Reference Drug (IC₅₀ in µM)Source
Pyridazine Compound 5bHCT-116 (Colon Cancer)21.3 ± 1.8Imatinib (25.1 ± 2.1)[8]
Pyridazine Compound 4eMCF-7 (Breast Cancer)1-10 (Range)5-Fluorouracil (1-10)[20]
Pyridazine Compound 4fSK-MEL-28 (Melanoma)1-10 (Range)Etoposide (1-10)[20]
Pyrazole Compound 33B16-F10 (Melanoma)0.49 ± 0.07-[21]
Pyrazole Compound 33MCF-7 (Breast Cancer)0.57 ± 0.03-[21]
Pyrazole Compound 42WM 266.4 (Melanoma)0.12-[21]
Pyrazole Compound 42MCF-7 (Breast Cancer)0.16-[21]

Note: Direct comparison between studies should be approached with caution due to potential variations in experimental conditions.

This data illustrates the high potency that can be achieved with both pyrazole and pyridazine scaffolds against various cancer cell lines, with some derivatives demonstrating activity in the sub-micromolar range.

Experimental Protocols: A Guide to In Vitro Cytotoxicity Testing

Trustworthy and reproducible data is the bedrock of drug discovery. The following protocol describes the MTT assay, a standard colorimetric method for assessing the cytotoxic (cell-killing) effects of chemical compounds on cancer cell lines.

Protocol: MTT Assay for Anticancer Activity

Objective: To determine the IC₅₀ value of a test compound against a selected cancer cell line.

Principle: The assay measures the metabolic activity of cells. The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells, via mitochondrial dehydrogenases, to form purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Materials:

  • Test compound (dissolved in DMSO)

  • Cancer cell line (e.g., MCF-7, HCT-116)

  • Complete growth medium (e.g., DMEM with 10% FBS)

  • MTT solution (5 mg/mL in PBS)

  • Dimethyl Sulfoxide (DMSO)

  • 96-well microtiter plates

  • Phosphate-Buffered Saline (PBS)

  • Multichannel pipette

  • Microplate reader (570 nm wavelength)

Methodology:

  • Cell Seeding:

    • Culture the selected cancer cells to ~80% confluency.

    • Trypsinize the cells, centrifuge, and resuspend in fresh complete medium to a density of 5 x 10⁴ cells/mL.

    • Seed 100 µL of the cell suspension (5,000 cells/well) into each well of a 96-well plate.

    • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

  • Compound Treatment:

    • Prepare serial dilutions of the test compound in complete medium. A typical concentration range might be 0.1, 1, 10, 50, and 100 µM. Include a vehicle control (medium with the same percentage of DMSO used for the highest compound concentration) and a positive control (a known cytotoxic drug).

    • After 24 hours of incubation, carefully remove the old medium from the wells.

    • Add 100 µL of the prepared compound dilutions to the respective wells.

    • Incubate the plate for another 48-72 hours under the same conditions.

  • MTT Addition and Incubation:

    • After the treatment period, remove the medium containing the compound.

    • Add 100 µL of fresh medium and 10 µL of MTT solution (5 mg/mL) to each well.

    • Incubate the plate for 3-4 hours at 37°C. During this time, viable cells will convert the MTT into formazan crystals.

  • Formazan Solubilization:

    • Carefully remove the medium-MTT mixture from the wells without disturbing the formazan crystals.

    • Add 100 µL of DMSO to each well to dissolve the purple formazan crystals.

    • Gently shake the plate for 10-15 minutes to ensure complete dissolution.

  • Data Acquisition:

    • Measure the absorbance (Optical Density, OD) of each well using a microplate reader at a wavelength of 570 nm.

  • Data Analysis:

    • Calculate the percentage of cell viability for each concentration using the formula: % Viability = (OD of Treated Cells / OD of Control Cells) x 100

    • Plot the percentage of cell viability against the logarithm of the compound concentration.

    • Determine the IC₅₀ value, which is the concentration of the compound that causes a 50% reduction in cell viability, using a non-linear regression analysis (log(inhibitor) vs. normalized response -- Variable slope).

Conclusion and Future Perspectives

Hydrazine-derived heterocycles, particularly pyrazoles, pyridazines, and triazoles, represent a rich and enduring source of bioactive compounds for drug discovery. Their synthetic tractability and diverse pharmacological profiles have cemented their status as "privileged structures" in medicinal chemistry.

  • Pyrazoles continue to yield highly potent agents, particularly in the fields of inflammation and oncology.

  • Pyridazines offer significant opportunities for developing novel kinase inhibitors and antimicrobial agents.

  • Triazoles remain the gold standard in antifungal therapy, with ongoing research focused on overcoming resistance and broadening their spectrum of activity.

The comparative analysis reveals that while each heterocyclic core possesses a distinct profile, there is considerable overlap in their therapeutic potential, especially in anticancer applications. Future research will likely focus on the development of hybrid molecules that combine these scaffolds to achieve multi-target activity or improved pharmacokinetic profiles. The continued application of computational chemistry and structure-based drug design will further accelerate the rational design of next-generation therapeutics derived from these versatile hydrazine-based building blocks.

References

  • Mechanism of Antifungal Triazoles and Related Drugs: Electron Transfer, Reactive Oxygen Species and Oxidative Stress. (2017).
  • Triazole antifungals | Agriculture and Agribusiness | Research Starters - EBSCO. EBSCO.
  • A secondary mechanism of action for triazole antifungals in Aspergillus fumigatus medi
  • Design and Synthesis of Pyridazine Containing Compounds with Promising Anticancer Activity. J-Stage.
  • Pharmacological significance of triazole scaffold. (2010). Taylor & Francis Online.
  • A comprehensive study on synthesis and biological activities of Pyridazine Derivatives. (2020). Research Journal of Pharmacy and Technology.
  • Pharmacological Diversity of Triazole Scaffolds: A Review. (2022). Bentham Science.
  • A Pharmacological Update of Triazole Deriv
  • Pyrazole Ligands: Structure−Affinity/Activity Relationships and Estrogen Receptor-α-Selective Agonists. (2000). Journal of Medicinal Chemistry.
  • Structure−Activity Relationships of Pyrazole Derivatives as Cannabinoid Receptor Antagonists. Journal of Medicinal Chemistry.
  • Design and Synthesis of Pyridazine Containing Compounds with Promising Anticancer Activity. PubMed.
  • A Pharmacological Update of Triazole Derivative: A Review. (2024). Bentham Science.
  • PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. (2026).
  • Synthesis, Anticancer Activities and Molecular Docking Studies of a Novel Class of 2-Phenyl-5,6,7,8-tetrahydroimidazo [1,2-b]pyridazine Derivatives Bearing Sulfonamides. (2022). MDPI.
  • A Review on 'Triazoles': Their Chemistry and Pharmacological Potentials. (2024).
  • Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Deriv
  • Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflamm
  • Triazoles as Antifungal: A Comprehensive Exploration of their Mechanisms, Resistance and Advancements. (2025).
  • Pyridazinone-based derivatives as anticancer agents endowed with anti-microbial activity: molecular design, synthesis, and biological investig
  • Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. (2024). Research and Reviews.
  • Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. (2023). EPJ Web of Conferences.
  • Novel 1, 2, 4-Triazoles as Antifungal Agents. PMC.
  • Review on Biological Activities of Pyrazole Derivatives. (2024). Journal of Chemical Health Risks.
  • Structure–Activity Relationships on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents. (2024). MDPI.
  • Synthesis and Antimicrobial Activity of some Pyridazinone Derivatives. (2008). Biomedical Pharmacology Journal.
  • Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold. (2019).
  • Design, Synthesis, and Pharmacological Evaluation of Piperazine- Hydrazide Derivatives as Potential CNS-Active Antidepressants. Cuestiones de Fisioterapia.
  • [Antimicrobial activity of new pyridazine deriv
  • A comprehensive study on synthesis and biological activities of Pyridazine Derivatives. (2020). Research Journal of Pharmacy and Technology.
  • A REVIEW ON PYRIDAZINE AS A PHARAMACOLOGICALLY ACTIVE NUCLEUS. (2023). IJCRT.org.
  • Hydrazines as versatile chemical biology probes and drug-discovery tools for cofactor-dependent enzymes. (2020). bioRxiv.
  • Comprehensive Investigation of the Potential of Hydrazine and its Derivatives for the Synthesis of Various Molecules with Biolog. Research Square.
  • A review exploring biological activities of hydrazones. PMC.
  • Comprehensive Investigation of the Potential of Hydrazine and its Derivatives for the Synthesis of Various Molecules with Biological Activity. (2023).
  • Synthesis of New Hydrazone Derivatives for MAO Enzymes Inhibitory Activity. PMC.
  • A Review of Synthetic Approaches and Biological Activity of Substituted Hydrazones. (2021). TSI Journals.
  • A SYSTEMATIC REVIEW ON THE SYNTHESIS AND BIOLOGICAL ACTIVITY OF HYDRAZIDE DERIVATIVES. (2017). Hygeia Journal for Drugs and Medicines.
  • Synthesis and Characterization of Hydrazine Deriv
  • Synthesis, Structural Characterization and Study of Biological Activity of Hydrazine Derivatives.

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling (3-Fluoro-2-methoxyphenyl)hydrazine

Executive Safety Directive: The Hydrazine Protocol (3-Fluoro-2-methoxyphenyl)hydrazine is a specialized fluorinated hydrazine derivative. While specific toxicological data for this exact isomer may be sparse, it must be...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Safety Directive: The Hydrazine Protocol

(3-Fluoro-2-methoxyphenyl)hydrazine is a specialized fluorinated hydrazine derivative. While specific toxicological data for this exact isomer may be sparse, it must be handled as a high-hazard phenylhydrazine analog.

Core Safety Axiom: Hydrazines are potent nucleophiles and reducing agents. They are notorious for skin sensitization , hemolytic anemia , and potential carcinogenicity . The addition of a fluorine atom and a methoxy group typically increases lipophilicity, potentially enhancing skin absorption rates compared to unsubstituted phenylhydrazine.

Immediate Action Required:

  • Assume Toxicity: Treat as Acute Toxic (Oral/Dermal/Inhalation) and a Carcinogen.

  • Zero Skin Contact: This compound is a likely skin sensitizer; a single exposure can lead to permanent allergic sensitivity.

  • Engineering Control: Open handling is strictly prohibited. All manipulation must occur inside a certified Chemical Fume Hood.[1]

Hazard Assessment & Risk Matrix

The following classification is derived from Structural Activity Relationship (SAR) analysis of phenylhydrazine and fluorinated aromatic amines.

Hazard ClassGHS Category (Conservative Estimate)Critical Effect
Acute Toxicity Category 3 (Oral/Dermal/Inhalation)Toxic if swallowed or absorbed through skin.
Skin Corrosion/Irritation Category 2 / 1BCauses skin irritation; potential for chemical burns if occluded.
Sensitization Skin Sensitizer Category 1May cause an allergic skin reaction (Contact Dermatitis).
Carcinogenicity Category 1B / 2Suspected of causing cancer (based on hydrazine moiety).[2]
Target Organ Toxicity STOT-RE Category 2Damage to blood (hemolysis), liver, and kidneys.

PPE Selection Matrix: The "Barrier in Depth" Approach

Standard laboratory PPE is insufficient for hydrazines. You must employ a "Barrier in Depth" strategy to prevent permeation.

A. Hand Protection (Critical)

Warning: Standard thin nitrile exam gloves (4 mil) provide insufficient protection against hydrazines in organic solvents (e.g., DMSO, DCM). Hydrazines can permeate nitrile in minutes.

Task LevelPrimary Glove LayerSecondary Glove LayerRationale
Solid Handling (Weighing)Nitrile (Double Gloved) (Min. 5 mil thickness each)Nitrile (Outer)Nitrile (Inner)Prevents incidental dust contact. Inspect inner glove immediately if outer is compromised.
Solution Handling (Synthesis/Workup)Silver Shield / 4H® (Laminate) (Chemical Resistant)Nitrile (Outer)(For dexterity & grip)Laminate films offer >480 min breakthrough time for hydrazines. Nitrile outer layer secures the loose laminate.
Spill Cleanup Butyl Rubber or Viton® (Heavy Duty)N/AThick polymer required to resist bulk solvent exposure.
B. Respiratory & Body Protection
  • Engineering Control (Primary): Work must be done in a fume hood with a face velocity of 80–100 fpm.

  • Respiratory (Secondary): If hood access is compromised or for spill cleanup outside the hood, use a Full-Face Respirator with P100 (HEPA) + Organic Vapor (OV) cartridges.

    • Why? Hydrazines have low odor thresholds but high toxicity; relying on smell is dangerous.

  • Body: Chemical-resistant lab coat (Tyvek® or similar non-woven polyethylene) with elastic cuffs. Do not use cotton lab coats for large scale handling, as they absorb liquids and hold them against the skin.

  • Eyes: Chemical Splash Goggles (indirect venting). Face shield required if pouring >100 mL of solution.

Operational Protocol: Safe Handling Workflow

Step 1: Preparation & Weighing
  • Decontaminate Zone: Line the fume hood surface with plastic-backed absorbent pads (absorbent side up).

  • Static Control: Use an antistatic gun or ionizer if the powder is fluffy/static-prone to prevent aerosolization.

  • Weighing:

    • Preferred: Bring the balance into the fume hood.

    • Alternative: If the balance is external, tare a vial with a cap inside the hood. Add solid, cap tightly, and wipe the exterior before removing to weigh.

Step 2: Reaction Setup
  • Solvent Choice: Avoid using ketones (e.g., Acetone) as solvents if possible, as hydrazines react to form hydrazones, changing the chemical profile.

  • Addition: Add the hydrazine reagent slowly to the reaction mixture. Exothermic decomposition is possible.[3]

  • Glassware: Use standard tapered joints with Teflon sleeves or grease to prevent seizing (hydrazines are basic and can etch/seize ground glass).

Step 3: Decontamination & Cleanup[4]
  • Quenching: Do not just wash glassware. Quench residual hydrazine.

    • Quench Solution: 5% Sodium Hypochlorite (Bleach) or dilute H2O2.

    • Mechanism:[1] Oxidizes hydrazine to Nitrogen gas and water.

  • Wipe Down: Wipe all surfaces with a 10% bleach solution, followed by water.

  • Waste: Collect all quench fluids as Hazardous Aqueous Waste . Do not pour down the drain.

Visualization: PPE Decision Logic

The following diagram illustrates the decision process for selecting the correct glove system based on the state of the chemical.

PPE_Decision_Tree Start Handling (3-Fluoro-2-methoxyphenyl)hydrazine State_Check What is the physical state? Start->State_Check Solid Solid / Powder State_Check->Solid Dry Powder Solution Solution / Liquid State_Check->Solution Dissolved in Solvent Solid_Risk Risk: Dust Inhalation & Contact Solid->Solid_Risk Sol_Risk Risk: Rapid Permeation & Splash Solution->Sol_Risk Glove_Solid Protocol A: Double Nitrile (Outer: 5mil, Inner: 4mil) Solid_Risk->Glove_Solid Glove_Sol Protocol B: Laminate Liner (Silver Shield/4H) under Nitrile Sol_Risk->Glove_Sol Hood Engineering Control: Certified Fume Hood REQUIRED Glove_Solid->Hood Glove_Sol->Hood

Caption: Decision logic for selecting glove materials based on physical state to prevent permeation.

Emergency Response: Spill & Exposure

Accidental Release (Spill)
  • Evacuate: Clear the immediate area.

  • Assess:

    • Small (<5g/5mL): Handle in-house if trained.

    • Large (>5g/5mL): Evacuate lab, call EHS/Hazmat.

  • Neutralize:

    • Cover spill with Spill-X-C or similar caustic neutralizer, or use sand/vermiculite.

    • Oxidation: Carefully apply dilute bleach (avoid splashing) to oxidize the hydrazine.

  • Collect: Scoop into a wide-mouth jar labeled "Hazardous Waste - Hydrazine Debris."

First Aid
  • Skin Contact: Immediate flush with water for 15 minutes .[4][5] Do not use solvents (ethanol) to wash skin; this increases absorption.

  • Eye Contact: Flush for 15 minutes, lifting eyelids.[4][5] Seek immediate ophthalmological support.

  • Inhalation: Move to fresh air. If breathing is difficult, provide oxygen (medical personnel only).

References

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 2774997, Phenylhydrazine. Retrieved from [Link]

  • Ansell Chemical Resistance Guide.Permeation & Degradation Database (7th Ed).
  • New Jersey Department of Health. Hazardous Substance Fact Sheet: Phenylhydrazine. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.